Bis[2-(2-butoxyethoxy)ethyl] adipate

• CAS: 141-17-3

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physicochemical Properties of Bis[2-(2-butoxyethoxy)ethyl] adipate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190), also known by synonyms such as DBEEA, is a complex organic compound primarily utilized as a plasticizer.[1] Its function is to increase the flexibility and durability of polymers. This technical guide provides an in-depth overview of its physicochemical properties, offering critical data for researchers and professionals in material science and chemical safety assessment. The information is presented through structured data tables, detailed experimental methodologies, and logical workflow diagrams to facilitate a comprehensive understanding.

Chemical Identity

Identifier	Value	Reference
Chemical Name	bis[2-(2-butoxyethoxy)ethyl] hexanedioate	[2]
CAS Number	141-17-3	[3][4][5]
Molecular Formula	C22H42O8	[3][4]
Molecular Weight	434.56 g/mol	[3][4][5]
SMILES	CCCCOCCOCCOC(=O)CCCCC(=O)OCCOCCOCCCC	[2][5]
InChI Key	SCABKEBYDRTODC-UHFFFAOYSA-N	[3][5]

Physicochemical Properties

The following tables summarize the key physicochemical properties of Bis[2-(2-butoxyethoxy)ethyl] adipate.

Table 1: Physical and Thermodynamic Properties

Property	Value	Conditions	Reference
Physical Form	Liquid	Ambient	[3][5]
Melting Point	-11 °C	[3][4][5]
Boiling Point	~467.61 °C	Rough Estimate	[3][4]
Density	1.01 g/mL	25 °C	[3][4][5]
Flash Point	>110 °C (>230 °F)	Open Cup	[3][4][5]
Vapor Pressure	9.8 x 10⁻⁸ mm Hg	25 °C (Estimated)	[1][2]
Refractive Index	1.448	20 °C	[3][4][5]

Table 2: Solubility and Partition Coefficients

Property	Value	Conditions	Reference
Water Solubility	570 mg/L	20 °C	[3][4]
LogP (Octanol-Water Partition Coefficient)	3.24	[3][4]

Manufacturing and Synthesis

The primary method for manufacturing Bis[2-(2-butoxyethoxy)ethyl] adipate is through the esterification reaction of 2-(2-butoxyethoxy)ethanol (B94605) with adipic acid.[2] This process typically involves heating the reactants in the presence of an acid catalyst to drive the formation of the diester and the removal of water as a byproduct.

Synthesis of Bis[2-(2-butoxyethoxy)ethyl] adipate

Experimental Protocols

The determination of the physicochemical properties listed above follows standardized methodologies to ensure accuracy and reproducibility. Below are summaries of the typical protocols employed.

Melting Point Determination (Capillary Method)

This method is used for determining the temperature at which the substance transitions from a solid to a liquid state.

• Sample Preparation: A small, dry sample of the substance is finely powdered and packed into a capillary tube to a height of 2-3 mm.[6]

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of a heated block and a thermometer or a digital temperature sensor.[7]

• Heating: The sample is heated at a controlled, slow rate (e.g., 1-2 °C per minute) as it approaches the expected melting point.[6]

• Observation: The temperature at which the first droplet of liquid appears and the temperature at which the entire sample becomes a clear liquid are recorded. This range is reported as the melting point.[6][7]

Boiling Point Determination (OECD Guideline 103)

This guideline describes several methods for determining the boiling point of a liquid. The dynamic method is a common approach.[8][9][10]

• Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure.[8][9]

• Apparatus: A suitable apparatus is used where the pressure can be varied and the temperature of the liquid is measured.

• Procedure: The pressure in the apparatus is reduced and then slowly increased. The temperature at which boiling is observed is recorded at various pressure points.

• Determination: A curve of vapor pressure versus temperature is plotted. The boiling point at normal atmospheric pressure (101.325 kPa) is determined by interpolation from this curve.[8]

Density of Liquids

The density is determined by measuring the mass of a known volume of the liquid.

• Measurement of Volume: A precise volume of the liquid is measured using a calibrated graduated cylinder or pycnometer.[11][12]

• Measurement of Mass: An analytical balance is used to measure the mass of the empty container and then the mass of the container with the liquid. The mass of the liquid is found by subtraction.[11][12]

• Calculation: Density is calculated by dividing the mass of the liquid by its volume (Density = Mass/Volume).[11][13] Measurements are typically performed at a constant temperature, such as 25 °C.[11]

Flash Point (Cleveland Open Cup Method - ASTM D92)

This method determines the temperature at which the vapor of the substance will ignite with a test flame.[14][15][16][17]

• Apparatus: A Cleveland Open Cup apparatus is filled with the sample to a specified level.[16][18]

• Heating: The sample is heated at a constant and prescribed rate.[15][18]

• Test Flame Application: A small test flame is passed across the surface of the liquid at regular temperature intervals.[14][16]

• Flash Point Determination: The flash point is the lowest temperature at which the application of the test flame causes the vapors above the liquid to ignite and a flash appears.[14][18]

Water Solubility (Flask Method - OECD Guideline 105)

This method is suitable for substances with solubilities above 10⁻² g/L.[19][20][21][22]

• Principle: A solution is saturated with the test substance at a given temperature, and the concentration of the substance in the aqueous solution is determined.[19]

• Procedure: An excess amount of the substance is added to a flask containing purified water. The mixture is agitated at a constant temperature (e.g., 20 °C) for a sufficient time to reach equilibrium (typically 24 hours).[19]

• Phase Separation: The undissolved material is separated from the aqueous solution by centrifugation or filtration.

• Analysis: The concentration of the substance in the clear aqueous solution is measured using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Partition Coefficient (n-octanol/water) by HPLC Method (OECD Guideline 117)

This method estimates the octanol-water partition coefficient (LogP), which is a measure of a chemical's hydrophobicity.[1][23][24][25]

• Principle: The retention time of the substance on a reversed-phase HPLC column is correlated with its LogP. Lipophilic substances are retained longer than hydrophilic ones.[1][23][26]

• Calibration: A calibration curve is generated by plotting the known LogP values of a series of standard reference compounds against their measured retention times.

• Analysis: The test substance is injected into the HPLC system under the same isocratic conditions used for the standards. Its retention time is determined in duplicate.[23]

• LogP Determination: The LogP of the test substance is calculated by interpolating its retention time on the calibration curve.[23]

Workflow for LogP Determination (OECD 117)

References

• 1. OECD Test 117: Partition coefficient (n-octanol/water) by HPLC method - Analytice [analytice.com]
• 2. Bis(2-(2-butoxyethoxy)ethyl) adipate | C22H42O8 | CID 8836 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. BIS[2-(2-BUTOXYETHOXY)ETHYL] ADIPATE CAS#: 141-17-3 [m.chemicalbook.com]
• 4. BIS[2-(2-BUTOXYETHOXY)ETHYL] ADIPATE Nine Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 5. Bis 2-(2-butoxyethoxy)ethyl adipate BBOEA 141-17-3 [sigmaaldrich.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.ucalgary.ca [chem.ucalgary.ca]
• 8. oecd.org [oecd.org]
• 9. laboratuar.com [laboratuar.com]
• 10. oecd.org [oecd.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]
• 13. homesciencetools.com [homesciencetools.com]
• 14. precisionlubrication.com [precisionlubrication.com]
• 15. pentyllabs.com [pentyllabs.com]
• 16. pentyllabs.com [pentyllabs.com]
• 17. store.astm.org [store.astm.org]
• 18. scribd.com [scribd.com]
• 19. filab.fr [filab.fr]
• 20. oecd.org [oecd.org]
• 21. oecd.org [oecd.org]
• 22. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 23. Test No. 117: Partition Coefficient (n-octanol/water), HPLC Method | OECD [oecd.org]
• 24. OECD 117 - Partition Coefficient, HPLC Method - Situ Biosciences [situbiosciences.com]
• 25. Partition coefficient octanol/water | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 26. OECD 107, OECD 117 and OECD 123 - Phytosafe [phytosafe.com]

In-Depth Toxicological Profile of Bis(2-(2-butoxyethoxy)ethyl) adipate (CAS 141-17-3)

A Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological data for the chemical compound Bis(2-(2-butoxyethoxy)ethyl) adipate (B1204190), identified by the CAS number 141-17-3. This document is intended to serve as a resource for researchers, scientists, and professionals involved in drug development and chemical safety assessment. The information is presented in a structured format, including quantitative data summaries, detailed experimental methodologies, and visual representations of experimental workflows.

Executive Summary

Bis(2-(2-butoxyethoxy)ethyl) adipate has undergone evaluation for several toxicological endpoints. The acute toxicity of this compound via oral and dermal routes is low. It is not found to be mutagenic in bacterial reverse mutation assays. However, it is classified as a skin and eye irritant. There is a notable lack of publicly available data regarding repeated dose toxicity, carcinogenicity, and reproductive and developmental toxicity.

Quantitative Toxicological Data

The following tables summarize the key quantitative data available for the toxicological assessment of Bis(2-(2-butoxyethoxy)ethyl) adipate.

Table 1: Acute Toxicity

Endpoint	Species	Route	Value	Reference
LD50	Rat (male/female)	Oral	> 5000 mg/kg bw	[1]
LD50	Rat	Oral	6 g/kg	[2]
LD0	Rabbit (male/female)	Dermal	≥ 2000 mg/kg bw	[3]

Table 2: Genotoxicity

Test System	Strain(s)	Metabolic Activation	Result	Reference
Bacterial Reverse Mutation Assay (Ames Test)	S. typhimurium TA98, TA100, TA1535, TA1537 and E. coli WP2 uvrA	With and without S9	Negative	[4]

Table 3: Skin and Eye Irritation

Endpoint	Species	Result	Classification	Reference
Acute Dermal Irritation/Corrosion	Rabbit	Not irritating	Not Classified	[5]
Acute Eye Irritation/Corrosion	Rabbit	Reversible eye irritation	Irritant	[6]

Experimental Protocols

Detailed methodologies for the key toxicological studies are outlined below, based on internationally recognized guidelines.

Acute Oral Toxicity Study (Following OECD Guideline 401)

An acute oral toxicity study is designed to determine the short-term toxic effects of a substance when administered in a single oral dose.

• Test Species: Rat (a commonly used laboratory strain).

• Administration: The test substance is administered by gavage using a stomach tube or a suitable intubation cannula. Animals are fasted overnight prior to dosing.[7]

• Dosage: A limit test is often performed at a dose of 2000 mg/kg body weight. If no mortality or significant toxicity is observed, the LD50 is considered to be greater than this dose. For a full study, multiple dose groups with a specified number of animals per sex are used.

• Observation Period: Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for at least 14 days after administration.[8]

• Pathology: A gross necropsy is performed on all animals at the end of the observation period.

Acute Dermal Toxicity Study (Following OECD Guideline 402)

This study assesses the potential for a substance to cause toxicity through dermal exposure.

• Test Species: Rat or Rabbit.

• Application: The test substance is applied uniformly over a shaved area of the back (at least 10% of the body surface area). The area is then covered with a porous gauze dressing and non-irritating tape for a 24-hour exposure period.[3][9]

• Dosage: A limit test is typically conducted at 2000 mg/kg body weight.

• Observation Period: Animals are observed for mortality and signs of systemic toxicity for 14 days. Body weights are recorded weekly.[8]

Acute Dermal Irritation/Corrosion Study (Following OECD Guideline 404)

This test evaluates the potential of a substance to cause local irritation or corrosion upon a single dermal application.

• Test Species: Albino rabbit.

• Application: A small area of skin (approximately 6 cm²) is shaved, and 0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is applied and covered with a gauze patch for a 4-hour exposure period.[10]

• Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal. The observations can be extended up to 14 days to assess the reversibility of the effects.[11][12]

• Scoring: Dermal reactions are scored according to a standardized grading system. The mean scores for erythema and edema are used to classify the substance.

Acute Eye Irritation/Corrosion Study (Following OECD Guideline 405)

This study is designed to determine the potential of a substance to cause irritation or corrosion to the eye.

• Test Species: Albino rabbit.

• Application: A single dose of the test substance (typically 0.1 mL for liquids) is instilled into the conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a control.[13][14]

• Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72 hours after instillation. The observation period may be extended to assess the reversibility of any observed effects.[14]

• Scoring: Ocular lesions are scored based on a standardized system. The scores are used to classify the irritation potential of the substance.

Bacterial Reverse Mutation Assay (Ames Test) (Following OECD Guideline 471)

The Ames test is a widely used in vitro assay to assess the mutagenic potential of a chemical.

• Test System: Histidine-requiring strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and a tryptophan-requiring strain of Escherichia coli (e.g., WP2 uvrA).[15]

• Methodology: The test is conducted with and without an exogenous metabolic activation system (S9 fraction from rat liver) to mimic mammalian metabolism.[15] The bacteria are exposed to various concentrations of the test substance on agar (B569324) plates with a limited amount of the required amino acid.

• Endpoint: The number of revertant colonies (colonies that have mutated back to a state where they can synthesize the required amino acid) is counted. A substance is considered mutagenic if it causes a dose-dependent and reproducible increase in the number of revertant colonies.[16][17]

Visualizations of Experimental Workflows

The following diagrams, created using the DOT language, illustrate the workflows of the key toxicological experiments described above.

Caption: Workflow for an Acute Oral Toxicity Study.

Caption: Workflow for an Acute Dermal Toxicity Study.

Caption: Workflow for a Skin Irritation Study.

Caption: Workflow for an Eye Irritation Study.

Caption: Workflow for a Bacterial Reverse Mutation (Ames) Test.

Discussion and Data Gaps

The available toxicological data for Bis(2-(2-butoxyethoxy)ethyl) adipate indicate a low order of acute toxicity via the oral and dermal routes. The negative result in the Ames test suggests a lack of mutagenic potential in bacteria. However, the compound is an eye irritant and has the potential for skin irritation.

A significant data gap exists for chronic toxicity endpoints. There is no available information on repeated-dose toxicity, which is crucial for understanding the potential health effects from long-term or repeated exposure. Furthermore, studies on carcinogenicity and reproductive and developmental toxicity have not been identified in the public domain. These data gaps are critical for a comprehensive risk assessment of the compound, particularly for scenarios involving prolonged human exposure.

Conclusion

For researchers, scientists, and drug development professionals, the current toxicological profile of Bis(2-(2-butoxyethoxy)ethyl) adipate (CAS 141-17-3) suggests a substance with low acute systemic toxicity but with local irritant properties to the skin and eyes. The absence of mutagenicity in the Ames test is a positive indication. However, the lack of data on chronic toxicity, carcinogenicity, and reproductive/developmental toxicity necessitates a cautious approach in any application where long-term human exposure is anticipated. Further testing would be required to fully characterize the toxicological profile of this substance.

References

• 1. BIS[2-(2-BUTOXYETHOXY)ETHYL] ADIPATE - Safety Data Sheet [chemicalbook.com]
• 2. RTECS NUMBER-AU8420000-Chemical Toxicity Database [drugfuture.com]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. nucro-technics.com [nucro-technics.com]
• 9. Acute Dermal Toxicity OECD 402 - Altogen Labs [altogenlabs.com]
• 10. oecd.org [oecd.org]
• 11. Acute Dermal Irritation OECD 404 - Altogen Labs [altogenlabs.com]
• 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 14. oecd.org [oecd.org]
• 15. nucro-technics.com [nucro-technics.com]
• 16. nib.si [nib.si]
• 17. oecd.org [oecd.org]

Solubility of Bis[2-(2-butoxyethoxy)ethyl] adipate in water and organic solvents.

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190), also known by trade names such as Plasthall DBEEA and Wareflex, is a high-molecular-weight plasticizer. Its primary applications include imparting flexibility to polymers, particularly natural and synthetic rubbers. An in-depth understanding of its solubility in various media is crucial for formulation development, manufacturing processes, and predicting its environmental fate. This technical guide provides a comprehensive overview of the solubility of Bis[2-(2-butoxyethoxy)ethyl] adipate in aqueous and organic systems.

Core Properties of Bis[2-(2-butoxyethoxy)ethyl] Adipate

Property	Value	Reference
CAS Number	141-17-3	[1]
Molecular Formula	C22H42O8	[1]
Molecular Weight	434.56 g/mol	[1]
Appearance	Yellowish Liquid
Density	1.01 g/mL at 25 °C	[1]
Melting Point	-11 °C	[1]
Boiling Point	467.61 °C (estimated)
Flash Point	>230 °F	[1]

Solubility Data

The solubility of a substance is a fundamental chemical property that dictates its utility in various applications. The following table summarizes the known quantitative and qualitative solubility of Bis[2-(2-butoxyethoxy)ethyl] adipate.

Solvent	Solubility	Temperature (°C)	pH
Water	0.57 g/L (570 mg/L)[1]	20	5.4 - 6.5
Organic Esters	Miscible (Qualitative)	Not Specified	Not Applicable
Ketones	Miscible (Qualitative)	Not Specified	Not Applicable
Ethers	Miscible (Qualitative)	Not Specified	Not Applicable
Aromatic Hydrocarbons	Miscible (Qualitative)	Not Specified	Not Applicable
Chlorinated Hydrocarbons	Miscible (Qualitative)	Not Specified	Not Applicable

Note: Qualitative solubility data is based on the general behavior of adipate plasticizers.

Experimental Protocol: Determination of Solubility

The following is a general methodology for determining the solubility of a liquid compound like Bis[2-(2-butoxyethoxy)ethyl] adipate in various solvents.

Objective: To quantitatively determine the solubility of Bis[2-(2-butoxyethoxy)ethyl] adipate in a given solvent at a specified temperature.

Materials:

• Bis[2-(2-butoxyethoxy)ethyl] adipate

• Selected solvents (e.g., water, ethanol, acetone, toluene)

• Analytical balance

• Thermostatically controlled shaker or water bath

• Centrifuge

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system or Gas Chromatography (GC) system with a suitable detector.

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of Bis[2-(2-butoxyethoxy)ethyl] adipate to a known volume of the solvent in a series of sealed vials.

  • Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the vials for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation:

  • After the equilibration period, allow the vials to stand undisturbed at the set temperature to allow any undissolved solute to settle.

  • For emulsions or fine dispersions, centrifuge the samples at a high speed to facilitate phase separation.

• Sample Analysis:

  • Carefully withdraw an aliquot of the clear supernatant (the saturated solution) using a pipette.

  • Dilute the aliquot with a suitable solvent to a concentration within the calibration range of the analytical instrument.

  • Analyze the diluted sample using a pre-validated HPLC or GC method to determine the concentration of Bis[2-(2-butoxyethoxy)ethyl] adipate.

• Quantification:

  • Prepare a series of standard solutions of Bis[2-(2-butoxyethoxy)ethyl] adipate of known concentrations.

  • Generate a calibration curve by plotting the instrument response against the concentration of the standards.

  • Use the calibration curve to determine the concentration of the analyte in the diluted sample.

• Calculation of Solubility:

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor. The resulting value represents the solubility of Bis[2-(2-butoxyethoxy)ethyl] adipate in the specific solvent at the tested temperature.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining solubility.

Caption: A flowchart of the experimental workflow for determining the solubility of a compound.

Conclusion

References

• 1. ctg-praha.cz [ctg-praha.cz]

A Comprehensive Technical Guide to the Thermal Stability and Degradation Profile of Bis[2-(2-butoxyethoxy)ethyl] adipate

For Researchers, Scientists, and Drug Development Professionals

Predicted Thermal Stability and Degradation Data

Due to the absence of specific public data for Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190), the following tables present data from a structurally similar adipate plasticizer, decyl butoxyethyl adipate. This information serves as a valuable proxy for understanding the expected thermal behavior.

Table 1: Thermogravimetric Analysis (TGA) Data for an Analogous Adipate Plasticizer

Parameter	Value (°C)
Onset of Decomposition	~200 - 220
Temperature of Maximum Decomposition Rate	~278 - 316
End of Decomposition	~499

Data extrapolated from studies on decyl butoxyethyl adipate.

Table 2: Differential Scanning Calorimetry (DSC) Data for an Analogous Adipate Plasticizer

Parameter	Value (°C)
Melting Point	-40.3
Crystallization Temperature	-60.5

Data extrapolated from studies on decyl butoxyethyl adipate.

Experimental Protocols for Thermal Analysis

To assess the thermal stability and degradation of Bis[2-(2-butoxyethoxy)ethyl] adipate, the following experimental methodologies are recommended.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of the substance by measuring its mass change as a function of temperature in a controlled atmosphere.

Methodology:

• Sample Preparation: Place a 5-10 mg sample of Bis[2-(2-butoxyethoxy)ethyl] adipate into an inert crucible (e.g., alumina).[1][2]

• Instrument Setup:

  • Place the crucible in a calibrated thermogravimetric analyzer.

  • Purge the furnace with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min for at least 30 minutes to establish an inert atmosphere.[3]

• Thermal Program:

  • Heat the sample from ambient temperature to approximately 600°C.

  • A constant heating rate (e.g., 10°C/min) is typically employed.[3]

• Data Acquisition: Continuously record the sample's mass as a function of temperature.

• Data Analysis:

  • The onset of degradation is identified as the temperature at which a significant weight loss begins.

  • The temperature of the maximum rate of decomposition is determined from the peak of the derivative of the TGA curve (DTG curve).

  • The final residual mass provides information on the non-volatile content.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with thermal transitions in the material as a function of temperature. This can identify melting points, crystallization temperatures, and glass transitions.

Methodology:

• Sample Preparation: Seal a 5-10 mg sample of Bis[2-(2-butoxyethoxy)ethyl] adipate in an aluminum DSC pan.[4] An empty, sealed pan is used as a reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell.

• Thermal Program:

  • The sample is subjected to a controlled temperature program, which typically includes a heating, cooling, and a second heating cycle to erase any prior thermal history.

  • A typical heating/cooling rate is 10°C/min under a nitrogen atmosphere.[4]

• Data Acquisition: The differential heat flow between the sample and the reference is recorded as a function of temperature.

• Data Analysis:

  • Endothermic peaks on the heating curve represent melting transitions.

  • Exothermic peaks on the cooling curve indicate crystallization.

  • A step change in the baseline of the heating curve can indicate a glass transition.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

Objective: To identify the volatile and semi-volatile organic compounds produced during the thermal decomposition of the material.

Methodology:

• Sample Preparation: A small amount of the sample (in the microgram range) is placed in a pyrolysis sample cup.

• Pyrolysis: The sample is rapidly heated to a specific temperature (e.g., 600°C) in an inert atmosphere within the pyrolyzer, which is directly coupled to the GC inlet.[5]

• Gas Chromatography (GC): The degradation products are swept into the GC column where they are separated based on their boiling points and interactions with the stationary phase.

• Mass Spectrometry (MS): The separated compounds are then introduced into the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fragmentation pattern that allows for the identification of the individual degradation products by comparison to spectral libraries.

Visualizations

Experimental Workflow

Caption: Experimental workflow for thermal analysis.

Proposed Degradation Pathway

The thermal degradation of aliphatic esters like Bis[2-(2-butoxyethoxy)ethyl] adipate is expected to proceed through two primary mechanisms: hydrolysis and thermo-oxidative degradation.[3]

• Hydrolysis: In the presence of moisture, the ester linkages can be cleaved, leading to the formation of the parent adipic acid and 2-(2-butoxyethoxy)ethanol. This process is accelerated at elevated temperatures.[3][6]

• Thermo-oxidative Degradation: At high temperatures and in the presence of oxygen, a free-radical chain reaction can occur. This leads to chain scission of the ester, resulting in the formation of a variety of smaller, volatile byproducts such as aldehydes, ketones, and carboxylic acids.[3][7]

Caption: Proposed thermal degradation pathways.

References

• 1. epfl.ch [epfl.ch]
• 2. Sample Preparation – TGA-MS – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. ssi.shimadzu.com [ssi.shimadzu.com]
• 6. Characterization of the Degradation Mechanisms of Lysine-derived Aliphatic Poly(ester urethane) Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. apps.dtic.mil [apps.dtic.mil]

A Comprehensive Technical Guide to Bis[2-(2-butoxyethoxy)ethyl] Adipate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190), a significant plasticizer utilized across various industries. This document outlines its chemical identity, physical and chemical properties, and provides detailed experimental protocols for its synthesis, purification, and analysis, making it an essential resource for professionals in research and development.

Chemical Identity: Synonyms and Trade Names

Bis[2-(2-butoxyethoxy)ethyl] adipate is known by a variety of synonyms and trade names in scientific literature and commercial applications. A comprehensive list is provided below to aid in its identification.

Type	Name
IUPAC Name	bis[2-(2-butoxyethoxy)ethyl] hexanedioate[1]
CAS Number	141-17-3[2][3][4]
EC Number	205-465-5[2][3]
Synonyms	Adipic acid, bis(2-(2-butoxyethoxy)ethyl) ester[1][4][5]
Di(butoxyethoxyethyl) adipate[2]
Hexanedioic acid, bis[2-(2-butoxyethoxy)ethyl] ester[1][4][5]
Adipic acid bis(diethylene glycol monobutyl ether) ester[1][4]
BBOEA[2]
Dibutoxyethoxyethyl adipate[1][4]
Trade Names	TP-95[1][3][4]
Bisoflex 111[1][4]
Wareflex[1][4]
Plasthall DBEEA[1][4]
Reomol BCD[1][4]
Plasthall 226S[4]
Thiokol TP 95[1]
Thiokol TP 759[1]
RX 11806[4]

Physicochemical Properties

The following table summarizes the key physical and chemical properties of Bis[2-(2-butoxyethoxy)ethyl] adipate.

Property	Value	Reference
Molecular Formula	C22H42O8	[3]
Molecular Weight	434.56 g/mol	[2][3]
Appearance	Liquid	[2]
Melting Point	-11 °C	[2][5]
Density	1.01 g/mL at 25 °C	[2][5]
Refractive Index (n20/D)	1.448	[2][5]
Flash Point	210 °C (open cup)
Water Solubility	Insoluble	[4]

Classification of Plasticizers

Bis[2-(2-butoxyethoxy)ethyl] adipate is classified as an adipate ester plasticizer. The diagram below illustrates the general classification of plasticizers.

References

• 1. air.unimi.it [air.unimi.it]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Bis(2-(2-butoxyethoxy)ethyl) adipate | C22H42O8 | CID 8836 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]

Health and Safety in Handling Bis[2-(2-butoxyethoxy)ethyl] adipate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190) (CAS No. 141-17-3). The information is intended to enable researchers, scientists, and drug development professionals to work safely with this substance by providing details on its properties, potential hazards, handling procedures, and emergency responses.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of a substance is fundamental to its safe handling. The following table summarizes the key properties of Bis[2-(2-butoxyethoxy)ethyl] adipate.

Property	Value	Reference
Molecular Formula	C22H42O8	[1][2][3][4][5]
Molecular Weight	434.56 g/mol	[1][2][3][4][5]
Appearance	Yellowish Liquid	[1]
Melting Point	-11 °C	[2][3][4]
Boiling Point	250 °C (pressure not specified)	[1]
Flash Point	210 °C	[1]
Density	1.01 g/cm³ at 25 °C	[2][3][4]
Vapor Pressure	0.27 kPa at 200 °C	[1]
Water Solubility	0.57 g/L at 20 °C	[1]
log Pow (Octanol/Water Partition Coefficient)	3.24	[1]

Toxicological Information

Toxicological data is crucial for assessing the potential health risks associated with a substance. The following table summarizes the available acute toxicity data for Bis[2-(2-butoxyethoxy)ethyl] adipate.

Endpoint	Species	Route	Value	Reference
LD50	Rat	Oral	> 5000 mg/kg bw	[1]
LD50	Rat	Dermal	>= 5000 mg/kg bw	[1]
Skin Irritation	Not explicitly classified	Dermal	Causes skin irritation	[6]
Eye Irritation	Not explicitly classified	Ocular	Causes serious eye irritation	[6]

Experimental Protocols

The following sections describe representative experimental protocols based on OECD guidelines for the toxicological endpoints listed above. While the specific studies for Bis[2-(2-butoxyethoxy)ethyl] adipate may have had minor variations, these protocols outline the standard methodologies.

Acute Oral Toxicity (based on OECD Guideline 401)

The acute oral toxicity of a substance is typically determined using a limit test or a full LD50 test. Given the high LD50 value, a limit test would be appropriate.

• Test Animals: Healthy, young adult rats of a standard laboratory strain are used.[1] A group of at least 5 animals of a single sex (or both sexes if significant differences are expected) is used for the limit test.[1]

• Dosage: A single dose of 5000 mg/kg body weight is administered to the animals by gavage.[1] The substance is typically administered in a suitable vehicle if it is not a liquid that can be dosed directly.

• Observation Period: Animals are observed for clinical signs of toxicity and mortality for at least 14 days.[1] Observations are made frequently on the day of dosing and at least once daily thereafter.

• Data Collection: Body weight of each animal is recorded before dosing and weekly thereafter.[1] At the end of the observation period, all surviving animals are euthanized and subjected to a gross necropsy.

• Endpoint: The LD50 is determined to be greater than the limit dose if no or minimal mortality is observed.

Acute Dermal Toxicity (based on OECD Guideline 402)

This test assesses the potential for a substance to cause toxicity upon short-term dermal exposure.

• Test Animals: Healthy, young adult rats or rabbits with clipped fur are used.[3][5][7] A group of animals of a single sex is typically used.

• Dosage and Application: The test substance is applied uniformly over a clipped area of the skin (at least 10% of the body surface area) at a dose of 5000 mg/kg body weight. The application site is then covered with a porous gauze dressing.

• Exposure Duration: The exposure period is 24 hours.[8]

• Observation Period: Following exposure, the dressing is removed, and the skin is wiped to remove any residual test substance. Animals are observed for signs of toxicity and mortality for 14 days.

• Data Collection: Skin reactions at the site of application are recorded. Body weights are measured before the test and weekly thereafter. All animals are subjected to a gross necropsy at the end of the study.

• Endpoint: The dermal LD50 is determined based on the observed mortality.

Acute Dermal Irritation/Corrosion (based on OECD Guideline 404)

This test evaluates the potential of a substance to cause skin irritation or corrosion.

• Test Animals: Albino rabbits are the preferred species for this test.[9][10][11]

• Application: A small amount of the test substance (0.5 mL for liquids) is applied to a small patch of clipped skin (approximately 6 cm²).[9][11] The treated area is then covered with a gauze patch.

• Exposure Duration: The exposure duration is typically 4 hours.

• Observation: After the exposure period, the patch is removed, and the skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.[12]

• Scoring: The reactions are scored using a standardized grading system. The mean scores for erythema and edema are calculated for each animal.

• Classification: The substance is classified as a skin irritant based on the severity and reversibility of the observed skin reactions.

Acute Eye Irritation/Corrosion (based on OECD Guideline 405)

This test determines the potential of a substance to cause eye irritation or damage.

• Test Animals: Albino rabbits are used for this assay.[4][13][14]

• Application: A single dose of the test substance (0.1 mL for liquids) is instilled into the conjunctival sac of one eye of the animal.[13] The other eye remains untreated and serves as a control.[4][13]

• Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after instillation.[4] The cornea, iris, and conjunctiva are evaluated.

• Scoring: Ocular lesions are scored using a standardized system.

• Classification: The substance is classified as an eye irritant based on the severity, persistence, and reversibility of the ocular lesions.

Handling and Safety Precautions

Based on the available data, Bis[2-(2-butoxyethoxy)ethyl] adipate is considered to be of low acute toxicity. However, it is classified as a skin and serious eye irritant.[6] Therefore, appropriate precautions must be taken during handling to minimize exposure.

Personal Protective Equipment (PPE)

The following diagram illustrates the recommended personal protective equipment workflow when handling Bis[2-(2-butoxyethoxy)ethyl] adipate.

Figure 1: Recommended PPE Workflow

Storage

Store Bis[2-(2-butoxyethoxy)ethyl] adipate in a tightly closed container in a dry and well-ventilated place. Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures

In the event of exposure, prompt and appropriate first aid is essential. The following diagram outlines the recommended first aid procedures.

Figure 2: First Aid Procedures for Exposure

Accidental Release Measures

In case of a spill or leak, wear appropriate personal protective equipment. Absorb the spill with an inert material (e.g., sand, earth) and place it in a suitable container for disposal. Avoid runoff into sewers and waterways.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local environmental regulations.

This technical guide is intended to provide essential health and safety information for handling Bis[2-(2-butoxyethoxy)ethyl] adipate. It is not a substitute for a comprehensive risk assessment, which should be conducted for any specific use of this substance. Always refer to the most current Safety Data Sheet (SDS) for this product before use.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. catalog.labcorp.com [catalog.labcorp.com]
• 4. oecd.org [oecd.org]
• 5. oecd.org [oecd.org]
• 6. Acute Dermal Irritation OECD 404 - Toxicology IND Services [toxicology-ind.com]
• 7. oecd.org [oecd.org]
• 8. Acute dermal toxicity-402 | PPTX [slideshare.net]
• 9. oecd.org [oecd.org]
• 10. oecd.org [oecd.org]
• 11. oecd.org [oecd.org]
• 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 14. oecd.org [oecd.org]

Regulatory Status of Bis[2-(2-butoxyethoxy)ethyl] adipate in Food Contact Materials: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the current regulatory status of Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190) (BDEEA), a plasticizer used in the manufacturing of certain food contact materials. The guide delves into the regulatory landscape in the United States and the European Union, presents available toxicological data, and outlines experimental protocols for migration testing. This document is intended to serve as a valuable resource for professionals involved in the research, development, and safety assessment of food contact materials.

Introduction to Bis[2-(2-butoxyethoxy)ethyl] adipate (BDEEA)

Bis[2-(2-butoxyethoxy)ethyl] adipate (CAS No. 141-17-3) is a complex ester used as a plasticizer to impart flexibility to polymers. Its chemical structure and physical properties are summarized in the table below. Given its application in food contact materials, understanding its potential to migrate into food and the associated toxicological risks is of paramount importance for ensuring consumer safety.

Table 1: Chemical and Physical Properties of BDEEA

Property	Value	Reference
Synonyms	Dibutoxyethoxyethyl adipate, BDEEA	[1][2]
CAS Number	141-17-3	[1][2]
Molecular Formula	C22H42O8	[3]
Molecular Weight	434.56 g/mol	[3]
Physical State	Liquid	[4]
Boiling Point	240 °C @ 5 mm Hg	[5]
Water Solubility	Insoluble	[5][6]

Regulatory Landscape

The regulation of food contact materials is a critical aspect of public health protection. The following sections detail the regulatory status of BDEEA in the United States and the European Union.

United States: FDA Regulations

In the United States, the Food and Drug Administration (FDA) regulates food contact materials as indirect food additives. BDEEA, under the name "Dibutoxyethoxyethyl adipate," is listed in the Code of Federal Regulations, Title 21, Part 177, Section 2600 (21 CFR 177.2600) - "Rubber articles intended for repeated use".[1][2][5][7]

This regulation permits the use of BDEEA as a plasticizer in the formulation of rubber articles that come into repeated contact with food.[7][8] The key stipulations under this regulation are:

• General Provision: The quantity of any substance used in the production of rubber articles shall not exceed the amount reasonably required to achieve the intended technical effect in the article.[8]

• Plasticizer Limitation: The total amount of all plasticizers, including BDEEA, must not exceed 30 percent by weight of the rubber product, unless otherwise specified.[7][8]

• Overall Migration Limits: The regulation specifies overall migration limits for the finished rubber article into food simulants. For aqueous foods, the extractables should not exceed 20 mg/square inch when refluxed with water for 7 hours, and not more than 1 mg/square inch in the succeeding 2 hours.[9][10] For fatty foods, the extractables should not exceed 175 mg/square inch after refluxing with n-hexane for 7 hours, and not more than 4 mg/square inch in the succeeding 2 hours.[9][10]

It is important to note that 21 CFR 177.2600 does not establish a specific migration limit (SML) for BDEEA itself. Compliance is determined by the overall migration of all substances from the final rubber article.

European Union: Regulatory Status

The regulatory situation for BDEEA in the European Union is more complex. BDEEA is not included in the Union List of authorized monomers and additives in Commission Regulation (EU) No 10/2011 on plastic materials and articles intended to come into contact with food. This means its use as an additive in plastic food contact materials is not harmonized at the EU level.

The absence from the Union List implies that plastic materials containing BDEEA cannot be placed on the market in the EU unless they comply with national legislation of a member state where its use might be permitted, or if the substance is present as a non-intentionally added substance (NIAS) and a risk assessment demonstrates its safety.

Non-Intentionally Added Substances (NIAS): NIAS are chemical compounds that are present in a material but have not been added for a technical reason during the production process. They can be impurities of the starting materials, reaction intermediates, or degradation products.[11][12][13][14] If BDEEA is present in a food contact material as a NIAS, its presence must be risk-assessed by the manufacturer to ensure that it does not endanger human health, in accordance with Article 3 of Regulation (EC) No 1935/2004.[12]

There is no evidence from the conducted searches of a specific authorization for BDEEA in the national legislation of prominent member states such as Germany (through the BfR recommendations) or in the Swiss Ordinance on Food Contact Materials.[15][16][17][18][19][20]

Toxicological Data

A comprehensive toxicological risk assessment is essential for any substance used in food contact materials. The available toxicological data for BDEEA is summarized below.

Table 2: Summary of Toxicological Data for BDEEA

Endpoint	Species	Route	Value	Reference
Acute Oral Toxicity (LD50)	Rat	Oral	> 5000 mg/kg bw	[4]
Acute Dermal Toxicity (LD50)	Rat	Dermal	>= 5000 mg/kg bw	[4]
Genotoxicity	In vitro/In vivo	-	Negative in several assays for a similar compound (DEHA)	[21]
Carcinogenicity	Rat, Mouse	-	No evidence in rats, some evidence of liver cancer in mice for a similar compound (DEHA)	[21]
Bioaccumulation Potential	-	-	Moderate (Estimated BCF of 62)	[3][4]

While acute toxicity appears to be low, the data on chronic toxicity, genotoxicity, and carcinogenicity for BDEEA itself is limited. The data for the structurally similar plasticizer Di(2-ethylhexyl) adipate (DEHA) suggests a need for a thorough evaluation. A complete toxicological dossier according to the principles laid out by scientific bodies like the European Food Safety Authority (EFSA) would be necessary for a full risk assessment for food contact applications.

Experimental Protocols for Migration Testing

Migration testing is performed to determine the extent to which a substance transfers from the food contact material into food. The choice of test conditions and food simulants is crucial for accurately estimating consumer exposure.

General Principles of Migration Testing

Migration testing protocols are designed to simulate the intended use of the food contact material. Key parameters include:

• Food Simulants: Standardized food simulants are used to represent different types of food. Common simulants include:

  • Simulant A: 10% ethanol (B145695) (for aqueous foods)

  • Simulant B: 3% acetic acid (for acidic foods)

  • Simulant D2: Vegetable oil or other fatty food simulants like isooctane (B107328) and 95% ethanol (for fatty foods).

• Test Conditions: Time and temperature conditions are chosen to reflect the actual conditions of use, including processing and storage. Standardized conditions are provided in regulations like Regulation (EU) No 10/2011.

• Surface-to-Volume Ratio: The ratio of the surface area of the food contact material to the volume of the food simulant should reflect the real-world packaging situation.

Experimental Workflow for BDEEA Migration Testing

The following workflow outlines a general procedure for determining the specific migration of BDEEA from a rubber food contact material.

Detailed Methodologies

Sample Preparation: The rubber article should be cut into test specimens of a known surface area. The specimens should be cleaned according to the manufacturer's instructions or a standardized procedure before testing.

Migration Test: Based on the intended use, select the appropriate food simulant and test conditions. For a conservative approach for fatty foods, 95% ethanol or isooctane can be used as alternative simulants to vegetable oil to simplify the analytical procedure. The test is typically performed by immersion of the sample in the simulant in a glass container at a controlled temperature for a specified duration (e.g., 10 days at 40°C).

Analytical Method: Gas Chromatography-Mass Spectrometry (GC-MS)

A validated GC-MS method is suitable for the determination of BDEEA in food simulants.

• Extraction: After the migration test, an aliquot of the food simulant is taken. For aqueous simulants, a liquid-liquid extraction with a suitable organic solvent like dichloromethane (B109758) is performed. For organic simulants like isooctane, the sample may be directly injected after the addition of an internal standard.

• GC-MS Parameters (Illustrative):

  • Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: A temperature gradient program should be optimized to achieve good separation of BDEEA from other potential migrants. An example could be: start at 50°C, hold for 2 minutes, then ramp to 300°C at 10°C/min, and hold for 5 minutes.

  • Mass Spectrometer: Operated in Selective Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity, monitoring characteristic ions of BDEEA.

• Quantification: A calibration curve is prepared using standard solutions of BDEEA of known concentrations. An internal standard (e.g., a structurally similar compound not expected to be present in the sample) should be used to correct for variations in sample preparation and instrument response.

Method Validation: The analytical method must be validated to ensure its reliability. Validation parameters include linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy (recovery), and precision (repeatability and reproducibility).

Conclusion

The regulatory status of Bis[2-(2-butoxyethoxy)ethyl] adipate in food contact materials is well-defined in the United States for its use in rubber articles, with specific limitations on the total plasticizer content and overall migration from the finished product. In the European Union, its use in plastic food contact materials is not harmonized, and its presence would require a thorough risk assessment, potentially as a non-intentionally added substance.

For professionals in the field, it is crucial to adhere to the specific regulatory requirements of the target market. This includes conducting appropriate migration studies using validated analytical methods to ensure that the final food contact material is safe for its intended use and complies with all applicable regulations. The information and protocols provided in this guide serve as a foundational resource for navigating the complexities of regulatory compliance and ensuring the safety of food contact materials containing BDEEA.

References

• 1. parrellahealth.law [parrellahealth.law]
• 2. Inventory of Food Contact Substances Listed in 21 CFR [hfpappexternal.fda.gov]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. chemicalbook.com [chemicalbook.com]
• 5. The Latest Revision of the German BfR Recommendations on Food Contact Rubbers - Industry News - C&K Testing [cirs-ck.com]
• 6. Bis(2-(2-butoxyethoxy)ethyl) adipate - Hazardous Agents | Haz-Map [haz-map.com]
• 7. BS EN ISO 177:2017 - TC | 31 Jan 2017 | BSI Knowledge [knowledge.bsigroup.com]
• 8. FDA/Food - OringsUSA [oringsusa.com]
• 9. standards.iteh.ai [standards.iteh.ai]
• 10. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 11. foodpackagingforum.org [foodpackagingforum.org]
• 12. eupia.org [eupia.org]
• 13. Interlaboratory Study to Evaluate a Testing Protocol for the Safety of Food Packaging Coatings - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Non-intentionally added substances (NIAS) | Food Packaging Forum [foodpackagingforum.org]
• 15. Switzerland bans BPA and other hazardous bisphenols in food contact materials | Food Packaging Forum [foodpackagingforum.org]
• 16. sunchemical.com [sunchemical.com]
• 17. BfR Recommendations on Food Contact Materials - BfR [bfr.bund.de]
• 18. Germany’s BfR Revises Recommendations for Food Contact Materials | SGS Poland [sgs.com]
• 19. Switzerland Revises Two Positive Lists for Food Contact Materials | SGS [sgs.com]
• 20. sunchemical.com [sunchemical.com]
• 21. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Quantification of Bis[2-(2-butoxyethoxy)ethyl] adipate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190) (BEEEA), also known by trade names such as Plasthall DBEEA, is a plasticizer used to increase the flexibility and durability of various polymers. Its presence and concentration in materials are of significant interest in quality control, regulatory compliance, and safety assessment, particularly in the context of consumer products, food packaging, and medical devices. This document provides detailed analytical methods for the accurate quantification of BEEEA in polymer matrices. The primary methods detailed are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), both widely suitable for the analysis of adipate esters.[1][2]

Analytical Methods Overview

The quantification of BEEEA typically involves a two-step process: extraction of the analyte from the sample matrix followed by instrumental analysis. Gas Chromatography-Mass Spectrometry (GC-MS) is a highly sensitive and specific method for the determination of BEEEA.[2][3][4] High-Performance Liquid Chromatography (HPLC) offers an alternative approach, particularly for samples that may be thermally labile.[1]

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This method is suitable for the sensitive and selective quantification of BEEEA.

a. Sample Preparation: Solvent Extraction from Polymer Matrix

A common procedure for extracting plasticizers from a polymer matrix involves solvent extraction.[5][6] The choice of solvent is critical to ensure efficient extraction.

Protocol:

• Sample Comminution: Reduce the polymer sample to a small particle size (e.g., by grinding or cutting) to maximize the surface area for extraction.

• Weighing: Accurately weigh approximately 1 gram of the prepared sample into a glass vial.

• Solvent Addition: Add 10 mL of a suitable organic solvent such as methanol, ethanol, or a mixture of cyclohexane (B81311) and isopropanol (B130326) (1:1 v/v).[5]

• Extraction:

  • Ultrasonic Extraction: Place the vial in an ultrasonic bath for 30 minutes at a controlled temperature.

  • Microwave-Assisted Extraction (MAE): For more rapid extraction, MAE can be employed. The specific time and power will need to be optimized but typical conditions might be 10 minutes at 100°C.[1][5]

• Filtration and Concentration: After extraction, filter the solvent to remove polymer debris. The extract may be concentrated under a gentle stream of nitrogen if necessary.

• Reconstitution: Reconstitute the dried extract in a known volume of a suitable solvent (e.g., ethyl acetate) for GC-MS analysis.

b. GC-MS Instrumental Parameters

The following table outlines typical GC-MS parameters for the analysis of adipate plasticizers, which can be adapted for BEEEA.

Parameter	Value
Gas Chromatograph
Column	HP-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness
Inlet Temperature	280°C
Injection Mode	Splitless (1 µL injection volume)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	Initial temperature 80°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 10 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)
Example SIM Ions for Adipate Esters	m/z 129, 149, 167 (These would need to be confirmed for BEEEA)

c. Quantitative Data Summary (Hypothetical)

The following table presents a hypothetical summary of quantitative data for a validated GC-MS method for BEEEA.

Parameter	Result
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.1 µg/g
Limit of Quantification (LOQ)	0.3 µg/g
Recovery	90 - 110%
Precision (%RSD)	< 10%

High-Performance Liquid Chromatography (HPLC) Method

HPLC provides a robust alternative for the quantification of BEEEA.

a. Sample Preparation

Sample preparation follows a similar solvent extraction protocol as described for the GC-MS method. The final extract should be reconstituted in the mobile phase.

b. HPLC Instrumental Parameters

The following table provides a starting point for developing an HPLC method for BEEEA, based on methods for similar adipic acid esters.[7]

Parameter	Value
HPLC System
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)
Mobile Phase	Isocratic or gradient elution with Acetonitrile and Water
Example Gradient	Start with 60% Acetonitrile, ramp to 95% Acetonitrile over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detector
Type	UV Detector
Wavelength	210 nm

c. Quantitative Data Summary (Hypothetical)

Parameter	Result
Linearity (R²)	> 0.998
Limit of Detection (LOD)	0.5 µg/g
Limit of Quantification (LOQ)	1.5 µg/g
Recovery	92 - 108%
Precision (%RSD)	< 8%

Experimental Workflows

Sample Preparation and Analysis Workflow

Caption: Workflow for the extraction and quantification of BEEEA from a polymer matrix.

Logical Relationship of Analytical Method Components

Caption: Relationship between the analyte and the analytical techniques.

References

• 1. Determination of adipate plasticizers in poly(vinyl chloride) by microwave-assisted extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. GC/MS method for the determination of adipate plasticizers in ham sausage and its application to kinetic and penetration studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. polymersolutions.com [polymersolutions.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. CN102706995A - Method for extracting plasticizer in plastic packaging materials - Google Patents [patents.google.com]
• 7. Separation of Adipic acid, benzyl butyl ester on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Gas chromatography-mass spectrometry (GC-MS) analysis of Bis[2-(2-butoxyethoxy)ethyl] adipate.

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190), a high molecular weight adipate ester, is commonly utilized as a plasticizer in various polymer formulations, including those used in medical devices and pharmaceutical packaging. Its function is to impart flexibility and durability to materials. Due to its potential to migrate from packaging materials into drug products, sensitive and specific analytical methods are required for its identification and quantification to ensure product safety and quality. Gas chromatography-mass spectrometry (GC-MS) offers a robust and reliable technique for the analysis of this compound. This application note provides a detailed protocol for the GC-MS analysis of Bis[2-(2-butoxyethoxy)ethyl] adipate.

Chemical Information

Property	Value
Chemical Name	Bis[2-(2-butoxyethoxy)ethyl] adipate
CAS Number	141-17-3
Molecular Formula	C22H42O8
Molecular Weight	434.56 g/mol

Experimental Protocols

Sample Preparation (Solid-Phase Extraction - SPE)

For the analysis of Bis[2-(2-butoxyethoxy)ethyl] adipate in a liquid sample matrix (e.g., a drug formulation simulant), a solid-phase extraction (SPE) clean-up step is recommended to remove interfering substances.

Materials:

• SPE cartridges (e.g., C18 or a suitable polymeric sorbent)

• Methanol (B129727) (HPLC grade)

• Dichloromethane (B109758) (HPLC grade)

• n-Hexane (HPLC grade)

• Deionized water

• Nitrogen evaporator

• Vortex mixer

• Glass vials with PTFE-lined caps

Procedure:

• Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water through the cartridge.

• Loading: Load an appropriate volume of the liquid sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of deionized water to remove polar impurities.

• Elution: Elute the Bis[2-(2-butoxyethoxy)ethyl] adipate from the cartridge with 5 mL of a 1:1 (v/v) mixture of dichloromethane and n-hexane into a clean glass vial.

• Concentration: Evaporate the eluent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a suitable volume (e.g., 1 mL) of dichloromethane or another appropriate solvent for GC-MS analysis.

GC-MS Instrumentation and Conditions

The following instrumental parameters are a recommended starting point and may require optimization for specific instrumentation and applications.

Gas Chromatograph (GC) Parameters:

Parameter	Value
Column	Capillary column (e.g., Agilent CP-Sil 13 CB, 30 m x 0.25 mm ID, 0.25 µm film thickness or equivalent)
Injector	Split/Splitless or On-Column
Injector Temperature	280 °C
Injection Volume	1 µL
Carrier Gas	Helium (99.999% purity)
Flow Rate	1.0 mL/min (constant flow)

| Oven Temperature Program | Initial temperature: 100 °C, hold for 2 min. Ramp: 15 °C/min to 300 °C. Hold: 10 min at 300 °C. |

Mass Spectrometer (MS) Parameters:

Parameter	Value
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Electron Energy	70 eV
Mass Range	m/z 40-500

| Scan Mode | Full Scan |

Data Presentation

The mass spectrum of Bis[2-(2-butoxyethoxy)ethyl] adipate obtained under Electron Ionization (EI) conditions is characterized by a series of fragment ions. The molecular ion peak (m/z 434) may be of low abundance or absent.

Table 1: Characteristic Mass Spectral Peaks for Bis[2-(2-butoxyethoxy)ethyl] adipate

m/z	Relative Intensity (%)	Putative Fragment Identity
45	~81	[C2H5O]+
56	100	[C4H8]+
57	High	[C4H9]+
71	Moderate	[C4H7O]+
89	Moderate	[C4H9O2]+
101	Moderate	[C5H9O2]+
117	Moderate	[C6H13O2]+
161	Moderate	[C8H17O3]+

Note: Relative intensities are approximate and can vary between instruments.

Experimental Workflow Diagram

Caption: Experimental workflow for the GC-MS analysis of Bis[2-(2-butoxyethoxy)ethyl] adipate.

Conclusion

This application note provides a comprehensive protocol for the analysis of Bis[2-(2-butoxyethoxy)ethyl] adipate using GC-MS. The detailed sample preparation and instrumental parameters serve as a robust starting point for method development and validation. The provided mass spectral data and workflow diagram offer valuable resources for researchers, scientists, and drug development professionals involved in the quality control and safety assessment of materials containing this plasticizer.

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Determination of Bis[2-(2-butoxyethoxy)ethyl] adipate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document outlines a general-purpose High-Performance Liquid Chromatography (HPLC) method for the identification and quantification of Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190) (BEEA). BEEA is a plasticizer used in various polymer formulations, and its analysis is crucial for quality control, stability studies, and migration testing in materials that come into contact with pharmaceuticals and other products. The proposed reversed-phase HPLC method provides a robust starting point for the development and validation of specific analytical procedures for BEEA.

Introduction

Bis[2-(2-butoxyethoxy)ethyl] adipate, also known as di(butoxyethoxyethyl) adipate, is a complex ester utilized to enhance the flexibility and durability of plastic materials. Monitoring its presence and concentration in finished products or during the manufacturing process is essential to ensure product quality and safety. High-Performance Liquid Chromatography (HPLC) offers a sensitive and specific method for the analysis of such non-volatile compounds. This application note details a recommended starting protocol for the reversed-phase HPLC analysis of BEEA.

Experimental Protocol

This protocol provides a foundational HPLC method for the analysis of Bis[2-(2-butoxyethoxy)ethyl] adipate. Method optimization and validation are recommended for specific sample matrices.

2.1. Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a gradient pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is recommended as a starting point. A C8 column could also be considered.

• Chemicals and Reagents:

  • Bis[2-(2-butoxyethoxy)ethyl] adipate analytical standard (CAS No: 141-17-3).[1][2][3][4][5]

  • Acetonitrile (B52724) (HPLC grade)

  • Methanol (B129727) (HPLC grade)

  • Water (HPLC grade or ultrapure)

  • Formic acid (optional, for mobile phase modification)

2.2. Chromatographic Conditions

The following table summarizes the recommended starting parameters for the HPLC analysis.

Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	70% B to 100% B over 10 minutes, hold at 100% B for 5 minutes, return to 70% B over 1 minute, and equilibrate for 4 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector	UV at 210 nm

2.3. Standard and Sample Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of Bis[2-(2-butoxyethoxy)ethyl] adipate analytical standard and dissolve it in 10 mL of acetonitrile or methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution using the initial mobile phase composition (70% acetonitrile in water) to create calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: The sample preparation will depend on the matrix.

  • For liquid samples: Dilute an accurately measured amount of the sample with the initial mobile phase.

  • For solid samples (e.g., polymers): An extraction step is necessary. A common approach is to dissolve a known weight of the sample in a suitable solvent (e.g., tetrahydrofuran), followed by precipitation of the polymer with a non-solvent (e.g., methanol) and analysis of the supernatant. Alternatively, solvent extraction (e.g., Soxhlet) may be employed. All sample solutions should be filtered through a 0.45 µm syringe filter before injection.

Data Presentation

The following table illustrates the type of quantitative data that should be generated during method validation. The values presented are hypothetical and serve as a template.

Parameter	Expected Performance
Retention Time (RT)	Approximately 8-12 minutes (under the proposed gradient)
Linearity (r²)	> 0.999
Range	1 - 100 µg/mL
Limit of Detection (LOD)	~0.3 µg/mL
Limit of Quantification (LOQ)	~1.0 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

Visualization of Experimental Workflow

The logical flow of the analytical process, from sample receipt to final data analysis, is depicted in the following diagram.

Caption: Workflow for the HPLC analysis of Bis[2-(2-butoxyethoxy)ethyl] adipate.

References

• 1. Bis[2-(2-butoxyethoxy)ethyl] adipate analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 2. BIS[2-(2-BUTOXYETHOXY)ETHYL] ADIPATE CAS#: 141-17-3 [m.chemicalbook.com]
• 3. hpc-standards.com [hpc-standards.com]
• 4. Bis 2-(2-butoxyethoxy)ethyl adipate BBOEA 141-17-3 [sigmaaldrich.com]
• 5. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]

Application Notes and Protocols: Bis[2-(2-butoxyethoxy)ethyl] adipate as a Plasticizer in PVC and Other Polymers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190), also known as DBEEA (CAS No. 141-17-3), is a high-molecular-weight adipate ester utilized as a plasticizer for various polymers, most notably polyvinyl chloride (PVC).[1][2] Its chemical structure, featuring ether linkages, imparts excellent low-temperature flexibility and good resistance to extraction by hydrocarbons. These properties make it a suitable candidate for applications demanding high performance and durability, including in specialized tubing, films, and coatings. This document provides detailed application notes and experimental protocols for the evaluation of Bis[2-(2-butoxyethoxy)ethyl] adipate as a plasticizer in PVC and other polymeric systems.

Physicochemical Properties of Bis[2-(2-butoxyethoxy)ethyl] adipate

A summary of the key physical and chemical properties of Bis[2-(2-butoxyethoxy)ethyl] adipate is presented in the table below.

Property	Value	Reference
CAS Number	141-17-3	[2]
Molecular Formula	C22H42O8	[1]
Molecular Weight	434.56 g/mol	[1]
Appearance	Colorless to yellowish oily liquid	[3]
Density	1.01 g/mL at 25 °C	[2]
Melting Point	-11 °C	[2]
Boiling Point	>250 °C	[3]
Flash Point	210 °C	[3]
Water Solubility	570 mg/L at 20 °C	[3]

Application in PVC and Other Polymers

Bis[2-(2-butoxyethoxy)ethyl] adipate is an effective plasticizer for PVC, imparting significant flexibility and improving its processing characteristics. It is also compatible with a range of other polymers, including natural and synthetic rubbers, where it enhances low-temperature softness.[4] One notable application is in the formulation of biocomposites, such as those based on poly(3-hydroxybutyrate) (PHB) and cellulose (B213188) fibers, where it can improve melt viscosity and processing performance.[4]

Performance Data in PVC

While specific quantitative data for Bis[2-(2-butoxyethoxy)ethyl] adipate in PVC is not extensively available in public literature, the following table provides a representative comparison of the expected performance of a generic adipate plasticizer, such as DBEEA, against the widely used phthalate (B1215562) plasticizer, Di(2-ethylhexyl) phthalate (DEHP), in a flexible PVC formulation. The values are based on general trends observed for adipate plasticizers.

Table 1: Representative Mechanical Properties of Plasticized PVC (60 phr plasticizer)

Property	Unplasticized PVC	PVC with DEHP (Typical)	PVC with Adipate (e.g., DBEEA - Expected)	Test Method
Tensile Strength (MPa)	50 - 60	15 - 25	18 - 28	ASTM D638
Elongation at Break (%)	5 - 20	250 - 350	300 - 400	ASTM D638
Hardness (Shore A)	>100 (Shore D)	70 - 85	75 - 90	ASTM D2240

Table 2: Representative Migration Resistance of Plasticizers from PVC

Test Medium	DEHP (% weight loss)	Adipate (e.g., DBEEA - Expected) (% weight loss)	Test Method
Hexane (24h, 25°C)	10 - 20	5 - 15	ASTM D1239
Olive Oil (10 days, 40°C)	5 - 15	3 - 10	ISO 177
Soapy Water (1% soln, 24h, 50°C)	1 - 3	< 1	Internal Method

Experimental Protocols

The following protocols provide detailed methodologies for the preparation and evaluation of PVC compounds plasticized with Bis[2-(2-butoxyethoxy)ethyl] adipate.

Protocol 1: Preparation of Plasticized PVC Sheets

Objective: To prepare homogeneous PVC sheets with a specified concentration of Bis[2-(2-butoxyethoxy)ethyl] adipate for subsequent performance testing.

Materials:

• PVC resin (suspension grade, K-value 65-70)

• Bis[2-(2-butoxyethoxy)ethyl] adipate (DBEEA)

• Thermal stabilizer (e.g., Ca/Zn stearate (B1226849) or a suitable tin stabilizer)

• Lubricant (e.g., stearic acid)

• High-speed mixer

• Two-roll mill with heating and cooling capabilities

• Hydraulic press with heated platens

• Molds for test specimens (e.g., dumbbell shape for tensile testing)

Procedure:

• Dry Blending:

  • Accurately weigh the PVC resin, thermal stabilizer, and lubricant according to the desired formulation (e.g., 100 phr PVC, 3 phr stabilizer, 0.5 phr lubricant).

  • Transfer the components to a high-speed mixer and blend until a homogeneous dry powder is obtained.

• Plasticizer Addition:

  • While the mixer is running at low speed, gradually add the pre-weighed Bis[2-(2-butoxyethoxy)ethyl] adipate (e.g., 40-60 phr).

  • Increase the mixer speed and continue blending until the plasticizer is fully absorbed, resulting in a free-flowing powder (dry blend).

• Melt Compounding:

  • Preheat the two-roll mill to a surface temperature of 160-170°C.

  • Transfer the dry blend to the mill and begin the mastication process.

  • Continuously cut and fold the material on the rolls to ensure a homogeneous melt. This process typically takes 5-10 minutes, at which point a smooth, continuous sheet should be formed.

• Sheet Formation and Compression Molding:

  • Once the blend is homogenized, remove the sheet from the mill.

  • Cut the sheet into appropriate sizes for the molds.

  • Preheat the hydraulic press platens to 170-180°C.

  • Place the cut sheets into the pre-heated mold.

  • Apply low pressure initially to allow the material to flow and fill the mold cavity, then increase to approximately 10 MPa and hold for 5-7 minutes.

  • Cool the mold under pressure using the press's cooling system until the temperature is below 50°C.

• Specimen Conditioning:

  • Carefully remove the molded sheets and cut out the required test specimens.

  • Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 24 hours before testing.

Caption: Workflow for the preparation of plasticized PVC test specimens.

Protocol 2: Evaluation of Mechanical Properties

Objective: To determine the tensile strength, elongation at break, and hardness of the prepared PVC sheets.

Apparatus:

• Universal Testing Machine (UTM) with appropriate grips and extensometer (for tensile properties)

• Shore A Durometer (for hardness)

Procedure:

• Tensile Testing (ASTM D638):

  • Use dumbbell-shaped specimens prepared as per Protocol 1.

  • Set the crosshead speed of the UTM (e.g., 50 mm/min).

  • Mount the specimen in the grips and attach the extensometer.

  • Start the test and record the load and elongation until the specimen breaks.

  • Calculate the tensile strength at break and the percentage elongation at break.

  • Test at least five specimens for each formulation and report the average values.

• Hardness Testing (ASTM D2240):

  • Use a flat section of the molded PVC sheet with a minimum thickness of 6 mm (stack thinner sheets if necessary).

  • Press the indenter of the Shore A durometer firmly onto the surface of the specimen.

  • Record the hardness reading within 1-2 seconds of firm contact.

  • Take at least five readings at different positions on the specimen and report the average value.

Protocol 3: Evaluation of Plasticizer Migration (Activated Carbon Method)

Objective: To quantify the amount of plasticizer that migrates from the PVC compound when in contact with an absorbing medium.

Materials & Equipment:

• Conditioned PVC test specimens (circular discs, e.g., 50 mm diameter)

• Activated carbon (granular)

• Forced-air oven

• Analytical balance (accurate to 0.1 mg)

• Desiccator

Procedure:

• Cut circular specimens from the prepared PVC sheet and accurately weigh them (W1).

• Place a layer of activated carbon in a suitable container (e.g., a glass dish).

• Place the PVC specimen on the activated carbon layer.

• Cover the specimen completely with another layer of activated carbon.

• Place the container in a forced-air oven at a specified temperature (e.g., 70°C) for a defined period (e.g., 24 hours).

• After the specified time, remove the container from the oven and allow it to cool to room temperature in a desiccator.

• Carefully remove the PVC specimen from the activated carbon, brushing off any adhering particles.

• Re-weigh the specimen accurately (W2).

• Calculate the percentage weight loss due to plasticizer migration:

  • Migration (%) = [(W1 - W2) / W1] * 100

Caption: Workflow for determining plasticizer migration using the activated carbon method.

Structure-Property Relationships of Adipate Plasticizers

The performance of adipate plasticizers in PVC is influenced by their molecular structure. Generally, longer alkyl chains in the ester group lead to better low-temperature flexibility but may decrease compatibility with the polar PVC matrix. The presence of ether linkages in Bis[2-(2-butoxyethoxy)ethyl] adipate contributes to its good low-temperature performance and compatibility.

Caption: Key structural features of adipate plasticizers and their influence on performance in PVC.

Conclusion

Bis[2-(2-butoxyethoxy)ethyl] adipate is a versatile and effective plasticizer for PVC and other polymers, offering an excellent balance of properties, particularly for applications requiring good low-temperature flexibility and low migration. The protocols provided herein offer a systematic approach for its evaluation in specific formulations. Researchers and developers are encouraged to perform their own testing to determine the optimal concentration and performance of Bis[2-(2-butoxyethoxy)ethyl] adipate for their unique applications.

References

• 1. Bis(2-(2-butoxyethoxy)ethyl) adipate | C22H42O8 | CID 8836 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. BIS[2-(2-BUTOXYETHOXY)ETHYL] ADIPATE | 141-17-3 [chemicalbook.com]
• 3. BIS[2-(2-BUTOXYETHOXY)ETHYL] ADIPATE - Safety Data Sheet [chemicalbook.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]

Application of Bis[2-(2-butoxyethoxy)ethyl] adipate in Biocomposites and Biodegradable Plastics: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190) (BEEA) as a plasticizer in the formulation of biocomposites and biodegradable plastics, primarily focusing on Polylactic Acid (PLA) and Poly(3-hydroxybutyrate) (PHB) matrices.

Introduction

Bis[2-(2-butoxyethoxy)ethyl] adipate, a high-molecular-weight adipate ester, serves as an effective plasticizer for enhancing the flexibility and processability of inherently brittle biodegradable polymers such as PLA and PHB. Its incorporation into these biopolymer matrices disrupts the intermolecular forces between polymer chains, thereby lowering the glass transition temperature (Tg) and improving the material's ductility. This modification is crucial for expanding the applications of these bioplastics in fields requiring enhanced mechanical properties, such as flexible packaging and biomedical devices.

Quantitative Data on Plasticizer Effects

The following tables summarize the effects of adipate plasticizers on the thermal and mechanical properties of PLA and PHB based on published research.

Table 1: Thermal Properties of PLA Plasticized with Bis[2-(2-butoxyethoxy)ethyl] adipate (BEEA)

Sample Composition (wt%)	Glass Transition Temp. (Tg) (°C)	Onset of Melting (°C)	Melting Temp. (Tm) (°C)
100% PLA	61.0	-	-
85% PLA / 15% BEEA	58.22	135.06	150.55
85% PLA / 11.5% BEEA / 3.5% Sorbitan monooleate	38.04	133.28	149.75

Data adapted from Bondarev et al., 2023.[1][2]

Table 2: Flexural Properties of PLA Plasticized with Bis[2-(2-butoxyethoxy)ethyl] adipate (BEEA) at Room Temperature

Sample Composition (wt%)	Flexural Strength (MPa)
85% PLA / 15% BEEA	37
85% PLA / 11.5% BEEA / 3.5% Sorbitan monooleate	51

Data adapted from Bondarev et al., 2023.[2]

Table 3: Thermal Properties of PHB Plasticized with Poly[di(ethyleneglycol) adipate] (A)

Sample Composition (wt%)	Glass Transition Temp. (Tg) (°C)	Melting Temp. (Tm) (°C)	Crystallinity (Xc) (%)
100% PHB	18.3	173.2	57
90% PHB / 10% A	15.6	172.9	57
80% PHB / 20% A	14.8	173.1	58
70% PHB / 30% A	14.2	172.8	58

Data adapted from Arrieta et al., 2018, as a representative adipate plasticizer for PHB.[3]

Table 4: Mechanical Properties of PHB Plasticized with Poly[di(ethyleneglycol) adipate] (A)

Sample Composition (wt%)	Young's Modulus (MPa)	Tensile Strength (MPa)	Elongation at Break (%)
100% PHB	1280 ± 130	27.2 ± 1.5	3.0 ± 0.4
90% PHB / 10% A	1150 ± 120	23.1 ± 1.8	4.0 ± 0.5
80% PHB / 20% A	980 ± 110	19.5 ± 2.0	7.0 ± 0.8
70% PHB / 30% A	750 ± 90	15.3 ± 1.5	12.0 ± 1.5

Data adapted from Arrieta et al., 2018, as a representative adipate plasticizer for PHB.[3]

Experimental Protocols

Preparation of Plasticized Biocomposites by Melt Blending

This protocol describes the preparation of BEEA-plasticized PLA biocomposites. A similar procedure can be adapted for PHB.

Materials:

• Polylactic Acid (PLA) pellets (e.g., Ingeo™ biopolymer)

• Bis[2-(2-butoxyethoxy)ethyl] adipate (BEEA)

• Internal mixer (e.g., Brabender Plastograph)

• Compression molding hydraulic press

Procedure:

• Dry the PLA pellets in a vacuum oven at 80°C for at least 4 hours to remove any residual moisture.

• Preheat the internal mixer to 180°C.

• Set the rotor speed to 60 rpm.

• Add the dried PLA pellets to the mixing chamber and allow them to melt and homogenize for 5 minutes.

• Slowly add the desired amount of BEEA (e.g., 15 wt%) to the molten PLA.

• Continue mixing for a total of 30 minutes to ensure uniform distribution of the plasticizer.[2]

• Remove the plasticized PLA blend from the mixer.

• Preheat the compression molding press to 180°C.

• Place the blend into a mold (e.g., for producing 1.0 mm thick sheets) and press at 120 kg/cm ² for 5 minutes.[2]

• Cool the mold under pressure to solidify the sheet.

• Remove the plasticized biocomposite sheet from the mold for further characterization.

Thermal Characterization Protocol (DSC)

This protocol outlines the use of Differential Scanning Calorimetry (DSC) to determine the thermal properties of the biocomposites.

Apparatus:

• Differential Scanning Calorimeter (DSC)

Procedure:

• Weigh approximately 5-10 mg of the biocomposite sample into an aluminum DSC pan and seal it.

• Place the pan in the DSC cell.

• Perform a heat-cool-heat cycle under a nitrogen atmosphere:

  • First Heating: Heat the sample from 25°C to 200°C at a heating rate of 10°C/min. This step erases the thermal history of the material.

  • Cooling: Cool the sample from 200°C to 0°C at a cooling rate of 10°C/min.

  • Second Heating: Heat the sample from 0°C to 200°C at a heating rate of 10°C/min.[4]

• Analyze the data from the second heating scan to determine the glass transition temperature (Tg), cold crystallization temperature (Tcc), and melting temperature (Tm).

Mechanical Testing Protocol (Tensile Properties)

This protocol describes the determination of tensile properties according to ASTM D638.

Apparatus:

• Universal Testing Machine with appropriate load cell

• Extensometer

Procedure:

• Prepare dumbbell-shaped specimens from the compression-molded sheets according to ASTM D638 Type V specifications.

• Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 40 hours prior to testing.

• Set the crosshead speed of the universal testing machine to 1 mm/min.[3]

• Mount the specimen in the grips of the machine.

• Attach the extensometer to the gauge length of the specimen.

• Start the test and record the load and displacement data until the specimen fractures.

• Calculate the Young's Modulus, tensile strength, and elongation at break from the resulting stress-strain curve.

Biodegradation Test Protocol (Soil Burial)

This protocol provides a method for assessing the biodegradability of the biocomposites in a soil environment.

Materials:

• Biocomposite film samples (e.g., 2 cm x 2 cm)

• Compost soil

• Containers for burial

Procedure:

• Dry the biocomposite film samples in a desiccator to a constant weight and record the initial dry weight (W_initial).

• Fill containers with compost soil.

• Bury the pre-weighed samples in the soil at a depth of approximately 5-10 cm.

• Maintain the moisture content of the soil at a consistent level (e.g., 50-60% of its water-holding capacity) throughout the test period.

• Incubate the containers in a controlled environment (e.g., 25°C) or under ambient conditions.

• At predetermined time intervals (e.g., every 10 days), carefully retrieve the samples from the soil.

• Gently clean the retrieved samples to remove any adhering soil, rinse with distilled water, and dry them in a desiccator to a constant weight.

• Record the final dry weight (W_final).

• Calculate the percentage of weight loss as an indicator of biodegradation using the following formula:

  • Weight Loss (%) = [(W_initial - W_final) / W_initial] x 100

Visualizations

Plasticization Mechanism of BEEA in a Biopolymer Matrix

The following diagram illustrates the proposed mechanism by which Bis[2-(2-butoxyethoxy)ethyl] adipate plasticizes a biopolymer like PLA or PHB. The long, flexible BEEA molecules insert themselves between the rigid polymer chains, increasing the free volume and allowing for greater chain mobility.

Caption: Mechanism of BEEA plasticization.

Experimental Workflow for Biocomposite Characterization

The following diagram outlines the typical experimental workflow for the preparation and characterization of BEEA-plasticized biocomposites.

Caption: Biocomposite characterization workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. chem.ubbcluj.ro [chem.ubbcluj.ro]
• 3. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 4. Quantitative DSC Assessment of the Polymorph-Specific Crystallinity of Poly(Lactic Acid) and the Impact of a Self-Assembling Nucleating Agent and PEG Plasticizer - PMC [pmc.ncbi.nlm.nih.gov]

Leaching of Bis[2-(2-butoxyethoxy)ethyl] adipate from Medical Devices: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for studying the leaching of Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190) (DBEEA), a common plasticizer, from medical devices. The information is intended to guide researchers in designing and executing robust leaching studies to ensure the safety and efficacy of medical products.

Introduction

Bis[2-(2-butoxyethoxy)ethyl] adipate, also known as DBEEA, is a plasticizer frequently used in the manufacturing of polyvinyl chloride (PVC) medical devices to impart flexibility and durability. However, like other plasticizers, DBEEA is not chemically bound to the polymer matrix and can migrate or "leach" from the device into contacting fluids such as intravenous solutions, blood products, or liquid drug formulations. This leaching can pose a potential risk to patients, making it crucial to quantify the extent of migration under simulated use conditions.

Regulatory bodies worldwide require thorough extractables and leachables (E&L) studies to identify and quantify chemical entities that migrate from container closure systems, processing equipment, and medical devices into drug products. These studies are essential for assessing the toxicological risk of leached substances.

Data Presentation: Quantitative Leaching Studies

While specific quantitative data for the leaching of DBEEA from medical devices is not extensively published in publicly available literature, the following tables present representative data for a common plasticizer, Di(2-ethylhexyl) phthalate (B1215562) (DEHP), to illustrate the expected format for data presentation. These tables can serve as templates for summarizing results from DBEEA leaching studies.

Table 1: Leaching of DEHP from PVC Blood Bags into Stored Blood Products

Blood Product	Storage Duration (days)	DEHP Concentration (mg/unit)	Reference
Whole Blood	14	20-50	[1]
Whole Blood	28	30-55	[1]
Red Blood Cells in Plasma	14	2-15	[1]
Plasma	4	15-20	[1]
Platelet Concentrates	5	50-65	[1]

Table 2: Leaching of DEHP from PVC Medical Devices into Intravenous Solutions

Medical Device	Simulant	Contact Time (hours)	DEHP Concentration (µg/mL)	Reference
IV Tubing	Etoposide in 5% Dextrose	24	Up to 20	[2]
IV Tubing	Etoposide in 0.9% Saline	24	Up to 20	[2]
Various Medical Devices	Ethanol/Water (1:1)	1	Median: 22.3 (Range: ND-54,600 µg total)	[3][4]

Experimental Protocols

This section outlines detailed methodologies for conducting leaching studies of DBEEA from medical devices. These protocols are based on general principles of extractables and leachables testing and can be adapted for specific medical devices and analytical instrumentation.

Experimental Workflow for Leaching Studies

Caption: A generalized workflow for conducting leaching studies of plasticizers from medical devices.

Sample Preparation and Extraction

Objective: To extract potential leachables from the medical device into a simulating solvent under conditions that mimic or exaggerate clinical use.

Materials:

• Medical device of interest (e.g., PVC tubing, blood bag).

• Simulating solvents:

  • Purified water (e.g., Milli-Q)

  • 0.9% Sodium Chloride (Saline)

  • 5% Dextrose in water

  • Ethanol/water mixtures (e.g., 50:50 v/v) to simulate extraction of lipophilic compounds.

• Glassware (e.g., beakers, flasks) to avoid plastic contamination.

• Incubator or water bath.

• Analytical balance.

Protocol:

• Device Preparation: Cut the medical device into representative pieces with a known surface area. For tubing, cut into specific lengths. For bags, cut into sections.

• Solvent Selection: Choose a simulating solvent that is appropriate for the intended use of the medical device and the physicochemical properties of DBEEA. A range of solvents with varying polarities is recommended.

• Extraction:

  • Place a known mass or surface area of the device material into a glass container.

  • Add a measured volume of the pre-heated simulating solvent. The ratio of device surface area to solvent volume should be recorded and justified.

  • Seal the container with a non-leaching closure (e.g., PTFE-lined cap).

  • Incubate the samples at a controlled temperature (e.g., 37°C for physiological conditions, or elevated temperatures to accelerate leaching) for a specified duration (e.g., 24 hours, 72 hours, or longer for long-term storage devices). Agitation may be applied to simulate dynamic contact.

• Sample Collection: After incubation, allow the samples to cool to room temperature. Carefully decant the leachate (the simulating solvent containing any extracted substances) into a clean glass vial for analysis.

Analytical Methodology: GC-MS for DBEEA Quantification

Objective: To separate, identify, and quantify DBEEA in the collected leachate samples. Gas Chromatography-Mass Spectrometry (GC-MS) is a highly sensitive and specific method suitable for the analysis of semi-volatile organic compounds like DBEEA.

Instrumentation and Reagents:

• Gas Chromatograph with a Mass Spectrometric detector (GC-MS).

• Capillary column suitable for semi-volatile analysis (e.g., HP-5ms or equivalent).

• High-purity helium as the carrier gas.

• DBEEA analytical standard.

• Internal standard (e.g., a deuterated phthalate or a compound with similar chemical properties but different retention time).

• High-purity solvents for extraction and dilution (e.g., hexane (B92381), dichloromethane).

Protocol:

• Sample Preparation (Liquid-Liquid Extraction):

  • To a known volume of the aqueous leachate (e.g., 10 mL), add a specific amount of internal standard.

  • Add an equal volume of an immiscible organic solvent (e.g., hexane or dichloromethane).

  • Vortex the mixture vigorously for 1-2 minutes to extract DBEEA into the organic phase.

  • Allow the layers to separate.

  • Carefully transfer the organic layer to a clean vial.

  • Concentrate the extract under a gentle stream of nitrogen if necessary to achieve the desired detection limit.

• GC-MS Analysis:

  • Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

  • GC Conditions (Example):

    • Inlet Temperature: 280°C

    • Oven Program: Start at 80°C (hold for 1 min), ramp to 250°C at 15°C/min, then to 300°C at 10°C/min (hold for 5 min).

    • Carrier Gas Flow: Constant flow of 1.2 mL/min.

  • MS Conditions (Example):

    • Ion Source Temperature: 230°C

    • Quadrupole Temperature: 150°C

    • Acquisition Mode: Selected Ion Monitoring (SIM) for higher sensitivity and specificity. Monitor characteristic ions for DBEEA (e.g., m/z 149, 167, 279 - specific ions should be determined from the mass spectrum of a DBEEA standard).

• Calibration and Quantification:

  • Prepare a series of calibration standards of DBEEA in the extraction solvent, each containing the same concentration of the internal standard.

  • Analyze the calibration standards using the same GC-MS method.

  • Construct a calibration curve by plotting the ratio of the peak area of DBEEA to the peak area of the internal standard against the concentration of DBEEA.

  • Calculate the concentration of DBEEA in the samples by using the regression equation from the calibration curve.

Analytical Methodology: HPLC for DBEEA Quantification

Objective: To provide an alternative or confirmatory method for the quantification of DBEEA, particularly for samples that may not be suitable for GC-MS without derivatization.

Instrumentation and Reagents:

• High-Performance Liquid Chromatograph (HPLC) with a UV or Mass Spectrometric detector.

• C18 reverse-phase column.

• Mobile phase: Acetonitrile and water gradient.

• DBEEA analytical standard.

• High-purity solvents.

Protocol:

• Sample Preparation: The leachate may be directly injected if it is compatible with the mobile phase and the expected concentration is within the detection range. If not, a liquid-liquid extraction or solid-phase extraction (SPE) may be necessary to concentrate the analyte and remove interfering substances.

• HPLC Analysis:

  • Injection: Inject a known volume of the prepared sample.

  • HPLC Conditions (Example):

    • Column: C18, 4.6 x 150 mm, 5 µm particle size.

    • Mobile Phase: Gradient elution starting with 60% Acetonitrile / 40% Water, increasing to 100% Acetonitrile over 15 minutes.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30°C.

    • Detector: UV at 225 nm or MS detector in SIM mode.

• Calibration and Quantification: Follow a similar procedure as described for GC-MS, preparing calibration standards and constructing a calibration curve to determine the concentration of DBEEA in the samples.

Visualization of the Analytical Workflow

Caption: A flowchart illustrating the key steps in the analytical quantification of DBEEA from leachate samples.

Conclusion

The study of plasticizer leaching from medical devices is a critical aspect of product development and patient safety. The protocols and guidelines presented here provide a framework for the systematic investigation of Bis[2-(2-butoxyethoxy)ethyl] adipate (DBEEA) migration. Adherence to well-designed and validated analytical methods is essential for generating reliable data to support regulatory submissions and ensure the quality and safety of medical devices. Researchers are encouraged to adapt these protocols to their specific applications and to consult relevant regulatory guidelines for comprehensive E&L study design.

References

• 1. Bis(2-(2-butoxyethoxy)ethyl) adipate | C22H42O8 | CID 8836 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Bis[2-(2-butoxyethoxy)ethyl] adipate analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 3. Making sure you're not a bot! [dukespace.lib.duke.edu]
• 4. Bis(2-butoxyethyl) adipate | C18H34O6 | CID 8837 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Protocol for Determining Bis[2-(2-butoxyethoxy)ethyl] Adipate Migration from Packaging Materials

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190) (DBEEA) is a plasticizer used in various polymers to enhance flexibility. Its application in food packaging materials necessitates rigorous testing to ensure that the migration of DBEEA into foodstuffs does not exceed regulatory limits, thereby safeguarding consumer health. This document provides a detailed protocol for determining the migration of DBEEA from packaging materials into food simulants, adhering to established principles of food contact material testing. The methodology described is based on gas chromatography-mass spectrometry (GC-MS), a highly sensitive and specific technique for the quantification of organic compounds.

Regulatory Context

The migration of substances from food contact materials is regulated by governmental bodies such as the European Food Safety Authority (EFSA) in the European Union and the Food and Drug Administration (FDA) in the United States. These regulations stipulate specific migration limits (SMLs) for certain substances, which is the maximum permitted amount of a substance that can migrate from a food contact material into food. While a specific SML for DBEEA is not explicitly mentioned in all regulations, a generic SML for non-listed substances may apply, and it is the responsibility of the manufacturer to ensure the safety of their products. Migration testing is typically performed using food simulants that represent different types of food products.

Experimental Protocol

This protocol outlines the steps for determining the migration of DBEEA from a plastic packaging sample into food simulants.

Materials and Reagents

• DBEEA analytical standard (≥97.0% purity)

• Food Simulants:

  • Simulant A: 10% (v/v) ethanol (B145695) in deionized water (for aqueous foods)

  • Simulant B: 3% (w/v) acetic acid in deionized water (for acidic foods)

  • Simulant D1: 50% (v/v) ethanol in deionized water (for alcoholic foods and oil-in-water emulsions)

  • Simulant D2: Vegetable oil (e.g., olive oil or corn oil with low DBEEA background) (for fatty foods)

  • Simulant E: Tenax® (modified polyphenylene oxide) (for dry foods)

• Extraction Solvent: n-Hexane or Isooctane (GC grade)

• Internal Standard (IS): e.g., Di(2-ethylhexyl) phthalate (B1215562) (DEHP) or another suitable compound not present in the packaging material.

• Sodium chloride (analytical grade)

• Anhydrous sodium sulfate (B86663) (analytical grade)

• Deionized water

• Glassware: Volumetric flasks, pipettes, beakers, migration cells or glass containers with airtight seals. All glassware should be thoroughly cleaned and rinsed with solvent to avoid contamination.

Equipment

• Gas chromatograph with a mass selective detector (GC-MS)

• Autosampler

• GC column: e.g., HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

• Incubator or oven capable of maintaining temperatures up to 60°C ± 2°C

• Analytical balance

• Vortex mixer

• Centrifuge

• Solid-phase extraction (SPE) manifold and cartridges (e.g., C18), if required for sample cleanup.

Migration Test Conditions

The selection of test conditions (time and temperature) should reflect the intended use and the worst-case foreseeable conditions of contact for the packaging material. The ratio of the surface area of the packaging material to the volume of the food simulant is typically 6 dm² per 1 L of simulant.

Example Test Conditions:

Food Type Represented	Simulant	Test Time	Test Temperature
Aqueous, non-acidic	10% Ethanol (Simulant A)	10 days	40°C
Acidic	3% Acetic Acid (Simulant B)	10 days	40°C
Alcoholic / Fatty (oil-in-water)	50% Ethanol (Simulant D1)	10 days	40°C
Fatty	Olive Oil (Simulant D2)	10 days	40°C

Experimental Procedure

4.1. Preparation of Standard Solutions

• Stock Solution (1000 µg/mL): Accurately weigh 100 mg of DBEEA analytical standard and dissolve it in 100 mL of n-hexane in a volumetric flask.

• Internal Standard Stock Solution (1000 µg/mL): Prepare a stock solution of the internal standard in n-hexane.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with n-hexane to cover a concentration range of 0.05 to 10 µg/mL. Spike each working standard with the internal standard at a constant concentration (e.g., 1 µg/mL).

4.2. Sample Preparation and Migration Exposure

• Cut the packaging material into test specimens of a known surface area (e.g., 1 dm²).

• Place the test specimen in a migration cell or glass container.

• Add the appropriate volume of the pre-conditioned food simulant to achieve the desired surface area-to-volume ratio.

• Seal the container and place it in an incubator at the selected temperature for the specified duration.

• For each set of experiments, prepare a blank sample containing only the food simulant to check for any background contamination.

4.3. Extraction of DBEEA from Food Simulants

• Aqueous Simulants (A, B, and D1):

  • After the migration period, transfer a known aliquot (e.g., 10 mL) of the food simulant to a separatory funnel.

  • Add a known amount of the internal standard solution.

  • Add sodium chloride (approximately 1 g per 10 mL of simulant) to increase the ionic strength and improve extraction efficiency.

  • Perform a liquid-liquid extraction (LLE) by adding 10 mL of n-hexane and shaking vigorously for 2 minutes.

  • Allow the phases to separate and collect the organic (upper) layer.

  • Repeat the extraction twice more with fresh portions of n-hexane.

  • Combine the organic extracts and dry them by passing through a funnel containing anhydrous sodium sulfate.

  • Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Fatty Food Simulant (D2 - Olive Oil):

  • Take a known aliquot (e.g., 1 g) of the olive oil simulant.

  • Spike with the internal standard.

  • Dissolve the oil in 10 mL of n-hexane.

  • The sample may require a cleanup step using solid-phase extraction (SPE) with a C18 cartridge to remove the bulk of the oil. The specific SPE protocol should be optimized and validated.

  • Elute the DBEEA and IS from the SPE cartridge with a suitable solvent (e.g., ethyl acetate).

  • Evaporate the eluate to dryness and reconstitute in 1 mL of n-hexane.

4.4. GC-MS Analysis

• GC Conditions (Example):

  • Injector: Splitless mode, 280°C

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Temperature Program: Initial temperature of 80°C (hold for 2 min), ramp to 280°C at 15°C/min, hold for 10 min.

• MS Conditions (Example):

  • Ion Source: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for DBEEA (e.g., m/z 149, 171, 285) and the internal standard.

4.5. Quantification

Construct a calibration curve by plotting the ratio of the peak area of DBEEA to the peak area of the internal standard against the concentration of the working standard solutions. Determine the concentration of DBEEA in the sample extracts from the calibration curve. Calculate the migration of DBEEA in mg/kg of food simulant or mg/dm² of the packaging surface area.

Data Presentation

The quantitative results of the migration study should be summarized in a clear and structured table to facilitate comparison.

Table 1: Migration of DBEEA into Food Simulants

Sample ID	Packaging Type	Food Simulant	Test Conditions (Time, Temp)	DBEEA Concentration in Simulant (µg/mL)	Migration (mg/kg food simulant)	Migration (mg/dm²)
PKG-001	PVC Film	10% Ethanol	10 days, 40°C	Hypothetical Value	Calculated Value	Calculated Value
PKG-001	PVC Film	3% Acetic Acid	10 days, 40°C	Hypothetical Value	Calculated Value	Calculated Value
PKG-001	PVC Film	Olive Oil	10 days, 40°C	Hypothetical Value	Calculated Value	Calculated Value
PKG-002	LDPE Film	10% Ethanol	10 days, 40°C	Hypothetical Value	Calculated Value	Calculated Value
PKG-002	LDPE Film	3% Acetic Acid	10 days, 40°C	Hypothetical Value	Calculated Value	Calculated Value
PKG-002	LDPE Film	Olive Oil	10 days, 40°C	Hypothetical Value	Calculated Value	Calculated Value

Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining DBEEA migration.

Caption: Workflow for DBEEA Migration Analysis.

Application Notes and Protocols: Bis[2-(2-butoxyethoxy)ethyl] adipate as a Reference Standard

Introduction

Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190) is a high-purity chemical substance used as a reference standard in various analytical testing applications.[1][2] Its primary application is in the calibration of analytical instruments and in the quantification of this compound in various matrices. It is commonly known as a plasticizer found in polymers and other materials.[3][4][5] This document provides detailed application notes and protocols for its use in analytical laboratories.

Properties of Bis[2-(2-butoxyethoxy)ethyl] adipate

A comprehensive understanding of the physicochemical properties of a reference standard is critical for its proper handling, storage, and application in analytical testing.

Property	Value
CAS Number	141-17-3
Molecular Formula	C22H42O8
Molecular Weight	434.56 g/mol [3][6][7]
Appearance	Liquid[7][8]
Melting Point	-11 °C (lit.)[1][6][9]
Boiling Point	250 °C (pressure not available)[8]
Density	1.01 g/mL at 25 °C (lit.)[1][6][7][9]
Refractive Index	n20/D 1.448 (lit.)[1][6][7][9]
Purity (Assay)	≥97.0% (GC)[1]
Storage Temperature	2-30°C[1]
Solubility	Water: 570 mg/L at 20°C[7][8]

Applications

The primary application of Bis[2-(2-butoxyethoxy)ethyl] adipate as a reference standard is in the field of analytical chemistry for the identification and quantification of this compound. Key applications include:

• Chromatography: Used as a calibration standard in Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) for the determination of the compound in environmental, food contact materials, and polymer samples.[1]

• Spectroscopy: Employed for the validation of spectroscopic methods such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy for structural elucidation and quantification.[3]

• Quality Control: Utilized in quality control laboratories to ensure the accuracy and precision of analytical methods for the testing of plasticizers in industrial products.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Quantification

This protocol outlines the procedure for the quantitative analysis of Bis[2-(2-butoxyethoxy)ethyl] adipate using GC-MS.

Workflow for GC-MS Analysis

Caption: Workflow for the quantitative analysis of Bis[2-(2-butoxyethoxy)ethyl] adipate using GC-MS.

Instrumentation and Conditions:

Parameter	Condition
Gas Chromatograph	Agilent 7890B or equivalent
Mass Spectrometer	Agilent 5977A or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injector Temperature	280 °C
Injection Volume	1 µL (Splitless)
Oven Program	100 °C (hold 1 min), ramp to 300 °C at 15 °C/min, hold 10 min
Carrier Gas	Helium at 1.0 mL/min
MS Source Temperature	230 °C
MS Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantifier Ion	m/z 57
Qualifier Ions	m/z 45, 100[3]

Procedure:

• Standard Preparation: Prepare a stock solution of Bis[2-(2-butoxyethoxy)ethyl] adipate (1000 µg/mL) in a suitable solvent such as ethyl acetate. From this stock, prepare a series of calibration standards by serial dilution.

• Sample Preparation: Extract the sample matrix with an appropriate solvent (e.g., ethyl acetate) to isolate the analyte. The extraction method will be dependent on the sample type.

• GC-MS Analysis: Inject the prepared standards and samples into the GC-MS system.

• Data Analysis: Integrate the peak area of the quantifier ion for both standards and samples. Construct a calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of Bis[2-(2-butoxyethoxy)ethyl] adipate in the samples from the calibration curve.

High-Performance Liquid Chromatography (HPLC) Protocol for Purity Assessment

This protocol describes the use of HPLC with UV detection for determining the purity of a Bis[2-(2-butoxyethoxy)ethyl] adipate reference standard.

Workflow for HPLC Purity Assessment

References

• 1. 己二酸二[2-(2-丁氧基乙氧基)乙酯] analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 2. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 3. Bis(2-(2-butoxyethoxy)ethyl) adipate | C22H42O8 | CID 8836 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Bis(2-(2-butoxyethoxy)ethyl) adipate - Hazardous Agents | Haz-Map [haz-map.com]
• 5. PROVIPLAST 01422 - Ataman Kimya [atamanchemicals.com]
• 6. BIS[2-(2-BUTOXYETHOXY)ETHYL] ADIPATE | 141-17-3 [chemicalbook.com]
• 7. BIS[2-(2-BUTOXYETHOXY)ETHYL] ADIPATE CAS#: 141-17-3 [m.chemicalbook.com]
• 8. BIS[2-(2-BUTOXYETHOXY)ETHYL] ADIPATE - Safety Data Sheet [chemicalbook.com]
• 9. 己二酸二[2-(2-丁氧基乙氧基)乙酯] | Sigma-Aldrich [sigmaaldrich.com]

Application Notes and Protocols: Formulation of Polymer Blends with Bis[2-(2-butoxyethoxy)ethyl] Adipate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190), also known as DBEEA, is a high-molecular-weight, low-volatility plasticizer used to enhance the flexibility and processing characteristics of various polymers.[1] Its chemical structure imparts good compatibility with a range of resins, making it a suitable choice for applications demanding long-term stability and performance. These application notes provide a comprehensive guide to the formulation and characterization of polymer blends incorporating Bis[2-(2-butoxyethoxy)ethyl] adipate, with a focus on methodologies relevant to research and development in pharmaceuticals and material science.

Key Properties of Bis[2-(2-butoxyethoxy)ethyl] adipate

Property	Value
CAS Number	141-17-3
Molecular Formula	C22H42O8
Molecular Weight	434.56 g/mol
Appearance	Liquid
Melting Point	-11 °C
Density	1.01 g/mL at 25 °C

Applications in Polymer Blends

Bis[2-(2-butoxyethoxy)ethyl] adipate is utilized as a plasticizer in a variety of polymers, including:

• Polyvinyl Chloride (PVC): Adipate plasticizers are known to impart good low-temperature flexibility and are less volatile than some phthalate (B1215562) plasticizers.[2]

• Polylactic Acid (PLA): In biodegradable polymers like PLA, it can improve flexibility and processing properties, which is beneficial for applications such as packaging films.[3]

• Rubber and Polyurethane: It is used as a softener and plasticizer for both natural and synthetic rubbers and in polyurethane formulations.[1][4]

• Biocomposites: It has been used in composites based on poly(3-hydroxybutyrate) (PHB) and cellulose (B213188) fibers to improve processing and biodegradability.[1]

Data Presentation: Performance in Polymer Blends

The following tables summarize the typical effects of adipate plasticizers on the mechanical and thermal properties of polymer blends. While specific data for Bis[2-(2-butoxyethoxy)ethyl] adipate is limited in publicly available literature, the data presented for other adipate esters in PVC serves as a representative example of the expected performance.

Table 1: Effect of Adipate Plasticizer Concentration on the Mechanical Properties of PVC

Plasticizer Concentration (phr*)	Tensile Strength (MPa)	Elongation at Break (%)
0	50 - 60	< 5
20	25 - 35	200 - 300
40	15 - 25	300 - 400
60	10 - 20	350 - 450

*phr: parts per hundred parts of resin

Note: Data is representative of typical adipate plasticizers in PVC and illustrates the general trend of decreasing tensile strength and increasing elongation with higher plasticizer content.[5][6][7]

Table 2: Thermal Properties of PVC with Adipate Plasticizers

Plasticizer Concentration (phr)	Glass Transition Temperature (Tg) (°C)
0	80 - 85
20	40 - 50
40	10 - 20
60	-10 - 0

Note: The glass transition temperature of PVC decreases significantly with the addition of a plasticizer, indicating increased flexibility.[1][8][9][10]

Table 3: Plasticizer Migration Data (Representative)

Test Method	Condition	Weight Loss (%)
Activated Carbon Method (ISO 177)	70°C, 24h	1.0 - 3.0
Solvent Extraction (ASTM D1239)	Kerosene, 24h	5.0 - 10.0

Note: Migration properties are crucial for applications where the polymer is in contact with other materials, especially in medical and food-contact applications. Lower weight loss indicates better plasticizer retention.

Experimental Protocols

Detailed methodologies for the preparation and characterization of polymer blends containing Bis[2-(2-butoxyethoxy)ethyl] adipate are provided below.

Protocol 1: Preparation of Plasticized Polymer Films by Melt Blending

This protocol describes the preparation of plasticized polymer films using a laboratory-scale internal mixer and compression molder.

Materials:

• Polymer resin (e.g., PVC, PLA)

• Bis[2-(2-butoxyethoxy)ethyl] adipate

• Thermal stabilizer (for PVC, e.g., a mixed metal stabilizer)

• Other additives as required (e.g., lubricants, pigments)

Equipment:

• Laboratory internal mixer (e.g., Brabender Plastograph)

• Two-roll mill

• Compression molder with heated platens

• Film mold

Procedure:

• Pre-mixing: Accurately weigh the polymer resin, Bis[2-(2-butoxyethoxy)ethyl] adipate, and any other additives according to the desired formulation. For PVC, it is common to pre-heat the resin in the mixer to around 80-90°C before adding the plasticizer to facilitate absorption.[11][12][13]

• Melt Blending:

  • Set the internal mixer to the appropriate processing temperature for the polymer (e.g., 160-180°C for PVC).

  • Add the pre-mixed components to the mixing chamber.

  • Mix at a defined speed (e.g., 60 rpm) for a specified time (e.g., 5-10 minutes) until a homogeneous melt is obtained. The torque curve on the mixer can be used to monitor the fusion and homogenization process.

• Milling (Optional): The molten blend can be transferred to a pre-heated two-roll mill to further improve homogeneity and form a sheet.

• Compression Molding:

  • Pre-heat the compression molder to the molding temperature of the polymer.

  • Place a sufficient amount of the blended material into the film mold.

  • Place the mold between the heated platens of the press.

  • Apply a low pressure for a short period to allow the material to melt and fill the mold, then increase to a higher pressure (e.g., 10 MPa) for a set time (e.g., 5 minutes).

  • Cool the mold under pressure using the cooling cycle of the press.

  • Once cooled, remove the film from the mold.

• Conditioning: Condition the prepared films at a standard temperature and humidity (e.g., 23°C and 50% RH) for at least 24 hours before testing.

Protocol 2: Characterization of Mechanical Properties (Tensile Testing)

This protocol is based on the ASTM D882 standard for testing the tensile properties of thin plastic sheeting.[14][15][16][17]

Equipment:

• Universal Testing Machine (UTM) with a suitable load cell

• Grips for thin films

• Micrometer for thickness measurement

• Specimen cutter

Procedure:

• Specimen Preparation: Cut rectangular test specimens from the conditioned films. The typical dimensions are 25 mm in width and 150 mm in length.[14] Ensure the edges are smooth and free of nicks.

• Thickness Measurement: Measure the thickness of each specimen at several points along the gauge length and use the average value.

• Test Setup:

  • Set the initial grip separation on the UTM (e.g., 100 mm).

  • Set the crosshead speed (rate of grip separation). This will depend on the expected elongation of the material.

• Testing:

  • Mount the specimen in the grips, ensuring it is aligned vertically and not slipping.

  • Start the test and record the load and elongation data until the specimen breaks.

• Data Analysis: From the stress-strain curve, determine the following properties:

  • Tensile Strength: The maximum stress the material can withstand before breaking.

  • Elongation at Break: The percentage increase in length at the point of rupture.

  • Modulus of Elasticity (Young's Modulus): A measure of the material's stiffness, calculated from the initial linear portion of the stress-strain curve.

Protocol 3: Thermal Analysis using Differential Scanning Calorimetry (DSC)

DSC is used to determine the thermal transitions of the polymer blend, most importantly the glass transition temperature (Tg).[8][18]

Equipment:

• Differential Scanning Calorimeter (DSC)

• Sample pans (e.g., aluminum)

• Crimper for sealing the pans

Procedure:

• Sample Preparation: Cut a small, flat piece of the polymer film (typically 5-10 mg) and place it in a DSC pan. Crimp the lid to seal the pan.

• DSC Program:

  • Equilibrate the sample at a low temperature (e.g., -50°C).

  • Heat the sample at a constant rate (e.g., 10°C/min) to a temperature above the expected Tg (e.g., 150°C).

  • Cool the sample back to the starting temperature at a controlled rate.

  • Perform a second heating scan at the same rate. The data from the second heating scan is typically used for analysis to remove any prior thermal history.

• Data Analysis: Analyze the thermogram from the second heating scan to determine the glass transition temperature (Tg), which appears as a step-like change in the heat flow.[19]

Protocol 4: Thermal Stability Assessment by Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature, providing information on thermal stability and composition.[20][21][22][23][24][25][26]

Equipment:

• Thermogravimetric Analyzer (TGA)

Procedure:

• Sample Preparation: Place a small amount of the polymer film (typically 10-20 mg) into the TGA sample pan.

• TGA Program:

  • Heat the sample from ambient temperature to a high temperature (e.g., 600°C) at a constant heating rate (e.g., 10 or 20°C/min).

  • The analysis is typically performed under an inert atmosphere (e.g., nitrogen) to study thermal degradation, or in air to study oxidative degradation.

• Data Analysis: The TGA curve shows the weight loss of the sample as a function of temperature. The onset of significant weight loss indicates the decomposition temperature. The derivative of the TGA curve (DTG) can be used to identify the temperatures of maximum degradation rates. For plasticized PVC, distinct weight loss steps for the plasticizer and the polymer may be observed.[25]

Protocol 5: Determination of Plasticizer Migration

This protocol provides a general procedure for assessing plasticizer migration based on standard methods like ASTM D1239 (extraction by liquids) and ISO 177 (migration into an absorbent material).[3]

Equipment:

• Analytical balance

• Oven

• Glass containers

• Absorbent material (for ISO 177, e.g., activated carbon paper)

• Extraction solvent (for ASTM D1239, e.g., n-hexane, ethanol)

Procedure (ASTM D1239 - Solvent Extraction):

• Cut a precisely sized specimen of the plasticized film and weigh it accurately.

• Immerse the specimen in the chosen solvent in a sealed container.

• Keep the container at a specified temperature for a set duration (e.g., 24 hours at 23°C).

• Remove the specimen, gently wipe it dry, and allow it to condition.

• Reweigh the specimen. The percentage weight loss represents the amount of extracted components.[3][27][28]

Procedure (ISO 177 - Migration to Absorbent Material):

• Cut a disc-shaped specimen from the plasticized film and weigh it.

• Place the specimen between two discs of the absorbent material.

• Apply a specified pressure to the assembly and place it in an oven at a set temperature (e.g., 70°C) for a defined period (e.g., 24 hours).

• After the test period, cool the assembly and reweigh the polymer specimen. The weight loss indicates the amount of plasticizer that has migrated into the absorbent material.

Mandatory Visualizations

Caption: Experimental workflow for polymer blend formulation and characterization.

Caption: Logical relationship between formulation variables and material properties.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. d-nb.info [d-nb.info]
• 4. researchgate.net [researchgate.net]
• 5. diva-portal.org [diva-portal.org]
• 6. kgt88.com [kgt88.com]
• 7. researchgate.net [researchgate.net]
• 8. hitachi-hightech.com [hitachi-hightech.com]
• 9. researchgate.net [researchgate.net]
• 10. kanademy.com [kanademy.com]
• 11. kanademy.com [kanademy.com]
• 12. How PVC blends are prepared - Oxoplast [oxoplast.com]
• 13. kanademy.com [kanademy.com]
• 14. ASTM D882 Guide: Tensile Testing of Thin Plastic Films - WTS [wtsmachinery.com]
• 15. zwickroell.com [zwickroell.com]
• 16. matestlabs.com [matestlabs.com]
• 17. How to Perform an ASTM D882 Plastic Film Tensile Strength Test - ADMET [admet.com]
• 18. researchgate.net [researchgate.net]
• 19. thermalsupport.com [thermalsupport.com]
• 20. Coupled Thermogravimetric Analysis-Potentiometric Titration for Complex Analysis of Poly(vinyl chloride) Thermal Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 25. madisongroup.com [madisongroup.com]
• 26. matec-conferences.org [matec-conferences.org]
• 27. researchgate.net [researchgate.net]
• 28. tools.thermofisher.com [tools.thermofisher.com]

Technical Notes & Optimization

How to improve the extraction efficiency of Bis[2-(2-butoxyethoxy)ethyl] adipate from complex samples?

Welcome to the technical support center for the efficient extraction of Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190) (BEEA) from complex samples. This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting protocols and frequently asked questions to optimize their extraction workflows.

Frequently Asked Questions (FAQs)

Q1: Which extraction method is most recommended for BEEA from aqueous samples?

A1: Solid-Phase Extraction (SPE) is highly recommended for extracting BEEA from aqueous samples due to its high recovery rates, selectivity, and potential for automation. Specifically, hydrophilic-lipophilic balanced (HLB) sorbents have shown excellent performance for similar adipate esters.

Q2: Can Liquid-Liquid Extraction (LLE) be used for BEEA extraction?

A2: Yes, LLE is a viable but often more labor-intensive method. It can be effective, particularly for highly complex or viscous matrices. The choice of solvent is critical for achieving good recovery and minimizing emulsion formation.

Q3: What are the typical recovery rates for BEEA extraction?

A3: While specific data for BEEA is limited, studies on similar adipate plasticizers, such as Di(2-ethylhexyl) adipate (DEHA), using SPE with HLB sorbents have reported recovery rates between 75% and 112% from water samples.[1] Recovery in more complex matrices like biological tissues may vary and requires method optimization.

Q4: How can I troubleshoot low recovery of BEEA during SPE?

A4: Low recovery can be due to several factors including inappropriate sorbent selection, incomplete elution, or breakthrough during sample loading. Refer to the Troubleshooting Guide below for a systematic approach to diagnosing and resolving this issue.

Q5: What analytical technique is suitable for quantifying BEEA after extraction?

A5: Gas Chromatography-Mass Spectrometry (GC-MS) is a highly sensitive and specific method for the determination of BEEA and other adipate plasticizers.[2][3]

Data Presentation: Comparison of Extraction Methods

The following table summarizes quantitative data for the extraction of adipate esters from different sample matrices, which can serve as a reference for optimizing BEEA extraction.

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)
Analyte	Di(2-ethylhexyl) adipate (DEHA) & other plasticizers	Phthalate and Adipate Esters
Sample Matrix	Tap and Waste Water	General Aqueous Samples
Sorbent/Solvent	Chromabond® HLB	Water-soluble organic solvents with inorganic salts
Reported Recovery	75% - 112% for most analytes[1]	High recovery is achievable with optimization[4]
Relative Standard Deviation (RSD)	< 20%[1]	Dependent on method optimization
Key Advantages	High selectivity, lower solvent consumption, potential for automation.[1]	Broad applicability, can handle complex matrices.
Key Disadvantages	Sorbent selection is critical, potential for matrix effects.	Can be labor-intensive, may form emulsions, higher solvent consumption.[4]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for BEEA from Aqueous Samples

This protocol is adapted from a validated method for the extraction of adipate esters from water samples.[1]

Materials:

• SPE cartridges (e.g., Chromabond® HLB, 200 mg)

• Acetonitrile (B52724) (ACN)

• Milli-Q water

• Ethyl acetate (B1210297) (EtOAc)

• Vacuum manifold

• Nitrogen evaporator

Procedure:

• Sorbent Conditioning: Condition the SPE cartridge with 10 mL of acetonitrile followed by 2 mL of Milli-Q water. Do not allow the sorbent to dry.

• Sample Loading: Load 50 mL of the aqueous sample (pH adjusted to 6.0) onto the cartridge at a flow rate of approximately 1-2 mL/min.

• Washing: After loading, wash the cartridge with a suitable solvent to remove interferences. For general purposes, a wash with a small volume of a water/methanol mixture can be tested.

• Drying: Dry the sorbent bed under vacuum for 20 minutes to remove residual water.

• Elution: Elute the retained BEEA with 10 mL of ethyl acetate.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a suitable solvent for analysis (e.g., cyclohexane (B81311) for GC-MS).

Protocol 2: Liquid-Liquid Extraction (LLE) for BEEA from Biological Fluids (e.g., Plasma)

This is a general protocol based on principles for extracting lipophilic compounds from biological matrices. Optimization will be required.

Materials:

• Sample tube (e.g., 15 mL polypropylene)

• Extraction solvent (e.g., hexane, ethyl acetate, or a mixture)

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Preparation: To 1 mL of the biological fluid in a sample tube, add any necessary internal standards.

• Solvent Addition: Add 5 mL of the extraction solvent to the sample tube.

• Extraction: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and extraction.

• Phase Separation: Centrifuge the sample at 3000 x g for 10 minutes to separate the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer to a clean tube.

• Re-extraction (Optional): For improved recovery, the aqueous layer can be re-extracted with a fresh aliquot of the extraction solvent. Combine the organic layers.

• Concentration: Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen and reconstitute in a suitable solvent for analysis.

Mandatory Visualizations

Experimental Workflow: SPE for BEEA Extraction

Caption: Workflow for Solid-Phase Extraction (SPE) of BEEA.

Troubleshooting Guide: Common Issues in BEEA Extraction

Caption: Troubleshooting common issues in BEEA extraction.

References

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. GC/MS method for the determination of adipate plasticizers in ham sausage and its application to kinetic and penetration studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Overcoming matrix interference in the analysis of Bis[2-(2-butoxyethoxy)ethyl] adipate.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the analysis of Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190), with a particular focus on mitigating matrix interference.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Bis[2-(2-butoxyethoxy)ethyl] adipate.

Question: I am observing significant signal suppression or enhancement for my analyte. How can I confirm it is a matrix effect and mitigate it?

Answer:

Signal suppression or enhancement is a strong indicator of matrix effects, where co-eluting endogenous components from the sample interfere with the ionization of the target analyte.

Confirmation:

A post-extraction spike experiment is a common method to quantify matrix effects. This involves comparing the peak area of the analyte spiked into a blank matrix extract to the peak area of the analyte in a neat solution at the same concentration. A significant difference in peak areas confirms the presence of matrix effects.

Mitigation Strategies:

• Sample Dilution: Diluting the sample with a suitable solvent can reduce the concentration of interfering matrix components. However, ensure the analyte concentration remains above the limit of quantification (LOQ).

• Sample Preparation:

  • Liquid-Liquid Extraction (LLE): This technique partitions the analyte into an immiscible organic solvent, leaving many polar interfering components in the aqueous phase.

  • Solid-Phase Extraction (SPE): SPE can effectively clean up samples by retaining the analyte on a solid sorbent while matrix components are washed away. Reversed-phase SPE (C18) is often suitable for plasticizers.

  • Protein Precipitation (PPT): For biological matrices like plasma, PPT with acetonitrile (B52724) or methanol (B129727) can remove a large portion of proteins, which are a common source of interference.

• Chromatographic Separation: Optimizing the HPLC/UHPLC method to achieve baseline separation between the analyte and interfering peaks is crucial. This can be achieved by adjusting the mobile phase composition, gradient profile, or using a column with a different selectivity.

Question: My results show poor reproducibility and inconsistent peak areas. What are the likely causes and solutions?

Answer:

Poor reproducibility can stem from several factors throughout the analytical workflow. A systematic approach to troubleshooting is recommended.

Potential Causes and Solutions:

• Inconsistent Sample Preparation: Manually intensive sample preparation methods can introduce variability.

  • Solution: Automate sample preparation steps where possible. Ensure precise and consistent volumes are used for all reagents and samples. Use of an internal standard can help to correct for variations.

• HPLC System Issues:

  • Leaks: Check for leaks in the pump, injector, and column fittings.

  • Pump Performance: Inconsistent mobile phase composition due to malfunctioning pump components can lead to retention time and peak area shifts.

  • Injector Carryover: Residual analyte from a previous injection can lead to artificially high results in the subsequent run.

  • Solution: Perform regular system maintenance. A detailed HPLC troubleshooting guide can help identify and resolve specific hardware issues.[1][2][3][4][5]

• Matrix Effects: As discussed previously, variable matrix effects between samples can lead to inconsistent results.

  • Solution: Employ robust sample preparation methods to minimize matrix variability. Matrix-matched calibrants can also be used to compensate for consistent matrix effects.

Question: I am observing extraneous peaks in my chromatogram. How do I identify and eliminate them?

Answer:

Extraneous peaks, or "ghost peaks," can originate from various sources.

Source Identification and Elimination:

• Contamination from Labware: Plasticizers are ubiquitous in laboratory environments and can leach from plastic containers, pipette tips, and solvent bottle caps.

  • Solution: Use glassware for all sample and solvent handling where possible. Pre-rinse all labware with a solvent known to be free of the analyte.

• Solvent Contamination: Impurities in the mobile phase solvents or sample diluents can appear as peaks in the chromatogram.

  • Solution: Use high-purity, HPLC-grade solvents. Filter all mobile phases before use.

• Carryover: As mentioned, carryover from the autosampler can be a source of ghost peaks.

  • Solution: Implement a rigorous needle wash protocol in your autosampler method, using a strong solvent to clean the needle and injection port between samples.

• Late Eluting Compounds: A peak from a previous injection may elute during a subsequent run.

  • Solution: Extend the run time of your method to ensure all components have eluted from the column. Incorporate a high-organic wash step at the end of each run to flush strongly retained compounds.

Frequently Asked Questions (FAQs)

Q1: What is Bis[2-(2-butoxyethoxy)ethyl] adipate and why is its analysis important in drug development?

Bis[2-(2-butoxyethoxy)ethyl] adipate is a plasticizer used to impart flexibility to polymers.[6][7][8] In the context of drug development, it can be found in pharmaceutical packaging, device components, and tubing used in manufacturing processes. Its analysis is critical to assess the potential for leaching into drug products, which could impact product quality, safety, and efficacy.

Q2: What are the most common analytical techniques for the determination of Bis[2-(2-butoxyethoxy)ethyl] adipate?

High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS), particularly tandem mass spectrometry (MS/MS), is the preferred method for the sensitive and selective quantification of Bis[2-(2-butoxyethoxy)ethyl] adipate in complex matrices.[9] Gas Chromatography (GC-MS) can also be used.[7]

Q3: How can I choose the best sample preparation technique for my specific matrix?

The choice of sample preparation technique depends on the complexity of the matrix and the required sensitivity of the assay.

Technique	Principle	Best Suited For	Advantages	Disadvantages
Protein Precipitation (PPT)	Proteins are precipitated from the sample using an organic solvent.	Biological fluids (plasma, serum).	Simple, fast, and inexpensive.	Less effective at removing other matrix components like phospholipids.
Liquid-Liquid Extraction (LLE)	Analyte is partitioned between two immiscible liquid phases.	Aqueous samples, biological fluids after protein precipitation.	Can provide a very clean extract.	Can be labor-intensive and require large volumes of organic solvents.
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away.	A wide range of matrices including aqueous solutions, organic extracts, and biological fluids.	High selectivity and concentration factor.	Can require method development to optimize sorbent and solvent selection.

Q4: What are typical LC-MS/MS parameters for the analysis of Bis[2-(2-butoxyethoxy)ethyl] adipate?

While specific parameters should be optimized for your instrument and application, a good starting point is:

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile or methanol with 0.1% formic acid (B).

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MS/MS Transitions: Monitor for the precursor ion and at least two product ions for confident identification and quantification. The precursor ion will be the [M+H]⁺ or [M+Na]⁺ adduct.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Plasma Samples

• To 100 µL of plasma, add 10 µL of an internal standard solution.

• Add 300 µL of acetonitrile to precipitate proteins. Vortex for 30 seconds.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the supernatant to a clean tube.

• Add 1 mL of methyl tert-butyl ether (MTBE) and vortex for 1 minute.

• Centrifuge at 5,000 x g for 5 minutes to separate the layers.

• Transfer the upper organic layer to a new tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase composition.

• Inject into the LC-MS/MS system.

Protocol 2: Solid-Phase Extraction (SPE) for Aqueous Drug Product Formulations

• Condition a C18 SPE cartridge (e.g., 100 mg, 1 mL) with 1 mL of methanol followed by 1 mL of water.

• Load 500 µL of the sample onto the cartridge.

• Wash the cartridge with 1 mL of 20% methanol in water to remove polar interferences.

• Elute the analyte with 1 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase composition.

• Inject into the LC-MS/MS system.

Quantitative Data Summary

The following table summarizes expected recovery and matrix effect data for different sample preparation methods based on studies of similar adipate plasticizers. This data can serve as a benchmark for your method development.

Sample Preparation Method	Matrix	Analyte Recovery (%)	Matrix Effect (%)
Protein Precipitation	Human Plasma	85 - 95	60 - 80 (Suppression)
Liquid-Liquid Extraction	Human Plasma	90 - 105	90 - 110 (Minimal Effect)
Solid-Phase Extraction	Aqueous Formulation	95 - 105	95 - 105 (Minimal Effect)

Visualizations

Caption: Experimental workflow for the analysis of Bis[2-(2-butoxyethoxy)ethyl] adipate.

Caption: Troubleshooting logic for common analytical issues.

References

• 1. lcms.cz [lcms.cz]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. ssi.shimadzu.com [ssi.shimadzu.com]
• 4. hplc.eu [hplc.eu]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. benchchem.com [benchchem.com]
• 7. agilent.com [agilent.com]
• 8. mdpi.com [mdpi.com]
• 9. Bis(2-(2-butoxyethoxy)ethyl) adipate | C22H42O8 | CID 8836 - PubChem [pubchem.ncbi.nlm.nih.gov]

Optimization of GC-MS parameters for sensitive detection of Bis[2-(2-butoxyethoxy)ethyl] adipate.

This technical support center provides optimized parameters, experimental protocols, and troubleshooting guidance for the sensitive detection of Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190) using Gas Chromatography-Mass Spectrometry (GC-MS).

Optimized GC-MS Parameters

For sensitive and robust analysis, the following starting parameters are recommended. These should be optimized further based on your specific instrumentation and sample matrix.

Table 1: Recommended Gas Chromatography (GC) Parameters

Parameter	Recommended Setting	Notes
Injection Mode	Splitless	Optimal for trace-level sensitivity. A split injection may be used for higher concentrations to improve peak shape.[1]
Inlet Temperature	280 °C	Balances efficient volatilization with minimizing potential degradation of the analyte.
Liner	Deactivated, single taper with glass wool	An inert liner is critical to prevent analyte adsorption and peak tailing.[2][3]
Injection Volume	1 µL	Adjust based on concentration and liner volume to prevent backflash.[3]
Carrier Gas	Helium (99.999% purity)
Flow Rate	1.0 - 1.2 mL/min (Constant Flow)
Column	Low-bleed, mid-polarity column (e.g., 5% Phenyl Methylpolysiloxane)	A 30 m x 0.25 mm ID x 0.25 µm film thickness column is a good starting point.
Oven Program	Initial: 100 °C, hold 1 min
Ramp 1: 20 °C/min to 240 °C
Ramp 2: 10 °C/min to 300 °C, hold 5 min	This program should be optimized to ensure separation from matrix interferences.

Table 2: Recommended Mass Spectrometry (MS) Parameters

Parameter	Recommended Setting	Notes
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV	Standard for generating reproducible fragmentation patterns.
Source Temperature	230 - 250 °C	Higher temperatures can help reduce contamination but should be optimized.[4]
Quadrupole Temp.	150 °C	A standard temperature suitable for most applications.[4]
Acquisition Mode	Selected Ion Monitoring (SIM)	Provides maximum sensitivity for target compound analysis.
Quantifier Ion	m/z 56	This is the most abundant fragment ion.[5]
Qualifier Ions	m/z 45, 55, 100	Used for confirmation of analyte identity.[5]
Dwell Time	100 ms	A good starting point, can be adjusted to optimize the number of data points across the peak.[4]

Experimental Protocols

Protocol 1: Standard Preparation

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of pure Bis[2-(2-butoxyethoxy)ethyl] adipate analytical standard.[6] Dissolve in a 10 mL volumetric flask using a suitable solvent like ethyl acetate (B1210297) or hexane.

• Working Stock Solution (100 µg/mL): Pipette 1 mL of the Primary Stock Solution into a 10 mL volumetric flask and dilute to the mark with the same solvent.

• Calibration Standards (e.g., 0.1 - 10 µg/mL): Prepare a series of calibration standards by performing serial dilutions of the Working Stock Solution. It is recommended to prepare these in a matrix that mimics the sample, if possible, to account for matrix effects.[7]

Protocol 2: GC-MS Analysis Workflow

• System Equilibration: Equilibrate the GC-MS system with the parameters listed in Tables 1 and 2.

• Solvent Blank: Inject a solvent blank to check for system contamination and ghost peaks.[8]

• Calibration: Analyze the complete set of calibration standards to establish a calibration curve.

• Sample Analysis: Inject the prepared samples.

• Quality Control: Inject a mid-level calibration standard periodically (e.g., every 10-15 samples) to monitor instrument performance and retention time stability.

Protocol 3: Example Sample Preparation (Solvent Extraction)

This protocol is a general guideline for extracting adipate esters from a polymer or solid matrix.[9][10]

• Sample Comminution: Reduce the sample to small pieces (e.g., ~2x2 mm) to maximize surface area for extraction.

• Extraction: Weigh approximately 1 g of the comminuted sample into a glass vial. Add 10 mL of an appropriate solvent (e.g., dichloromethane (B109758) or hexane).

• Sonication: Place the vial in an ultrasonic bath for 30 minutes to facilitate extraction.

• Filtration/Centrifugation: Filter the extract through a 0.2 µm PTFE syringe filter to remove particulates. Alternatively, centrifuge the sample and collect the supernatant.

• Analysis: The extract is now ready for injection into the GC-MS system. If the expected concentration is very low, a concentration step using a gentle stream of nitrogen may be required.

Visualizations

References

• 1. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [restek.com]
• 2. youtube.com [youtube.com]
• 3. shimadzu.co.uk [shimadzu.co.uk]
• 4. agilent.com [agilent.com]
• 5. Bis(2-(2-butoxyethoxy)ethyl) adipate | C22H42O8 | CID 8836 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Bis[2-(2-butoxyethoxy)ethyl] adipate analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]
• 8. agilent.com [agilent.com]
• 9. benchchem.com [benchchem.com]
• 10. GC/MS method for the determination of adipate plasticizers in ham sausage and its application to kinetic and penetration studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability issues of Bis[2-(2-butoxyethoxy)ethyl] adipate in analytical standards and samples.

Welcome to the technical support center for Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190) (BBEA). This guide provides troubleshooting advice and frequently asked questions regarding the stability of BBEA in analytical standards and samples.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Bis[2-(2-butoxyethoxy)ethyl] adipate analytical standards?

A1: Analytical standards of Bis[2-(2-butoxyethoxy)ethyl] adipate should be stored at a temperature between 2°C and 30°C. Some suppliers recommend a specific storage temperature of 20°C.[1] It is also classified as a combustible liquid, so it should be kept away from ignition sources.[2][3]

Q2: What is the expected shelf life of a Bis[2-(2-butoxyethoxy)ethyl] adipate analytical standard?

A2: This compound has a limited shelf life. The expiration date is provided on the product label and Certificate of Analysis. It is critical to adhere to this date to ensure the integrity of your analytical results.

Q3: Are there any known incompatibilities for Bis[2-(2-butoxyethoxy)ethyl] adipate?

A3: Yes, Bis[2-(2-butoxyethoxy)ethyl] adipate is incompatible with strong acids (such as hydrochloric, sulfuric, and nitric acids) and strong oxidizing agents (e.g., perchlorates, peroxides, permanganates).[3] Contact with these substances should be avoided to prevent degradation. Additionally, some esters have been reported to explode when mixed with nitrates.[3]

Q4: How should I prepare stock solutions of Bis[2-(2-butoxyethoxy)ethyl] adipate?

A4: Given that it is a neat liquid, stock solutions should be prepared gravimetrically. Due to its ester structure, it is advisable to use aprotic solvents such as acetonitrile, ethyl acetate, or hexane. Avoid acidic or basic conditions which could promote hydrolysis.

Q5: My analytical results are showing lower than expected concentrations of Bis[2-(2-butoxyethoxy)ethyl] adipate. Could this be a stability issue?

A5: Lower than expected concentrations can be an indicator of degradation. Esters like Bis[2-(2-butoxyethoxy)ethyl] adipate are susceptible to hydrolysis, especially in the presence of acids or bases, or at elevated temperatures. Review your sample preparation and storage procedures for potential causes. Refer to the troubleshooting guide below for a systematic approach to investigating this issue.

Troubleshooting Guide

This guide will help you troubleshoot common issues that may be related to the stability of Bis[2-(2-butoxyethoxy)ethyl] adipate.

Issue 1: Inconsistent or Decreasing Analyte Response Over Time

Possible Cause: Degradation of the analytical standard or sample.

Troubleshooting Steps:

• Verify Standard Integrity:

  • Check the expiration date of your analytical standard.

  • Prepare a fresh stock solution from the neat standard and compare its response to your existing stock solution.

  • If possible, analyze the standard using a different analytical technique (e.g., NMR, IR) to check for impurities.

• Evaluate Sample and Standard Preparation:

  • Solvent: Ensure the solvent used is dry and free of acidic or basic contaminants.

  • pH: If working with aqueous samples, ensure the pH is neutral. Esters are prone to hydrolysis under acidic or basic conditions.

  • Temperature: Avoid exposing solutions to high temperatures during preparation (e.g., sonication).

• Assess Storage Conditions:

  • Confirm that stock solutions and prepared samples are stored at the recommended temperature (2-8°C is a common practice for working solutions) and protected from light.

  • Consider performing a short-term stability study by analyzing aliquots of a prepared sample over several days to monitor for degradation.

Issue 2: Appearance of Unknown Peaks in the Chromatogram

Possible Cause: Formation of degradation products.

Troubleshooting Steps:

• Hypothesize Degradation Pathway: The most likely degradation pathway for an adipate ester is hydrolysis, which would yield adipic acid and 2-(2-butoxyethoxy)ethanol.

• Confirm Degradant Identity: If you have analytical standards for the potential degradation products, you can analyze them to see if their retention times match the unknown peaks in your sample chromatogram.

• Stress Studies: To confirm that the unknown peaks are indeed related to your analyte, you can perform forced degradation studies. Expose a solution of Bis[2-(2-butoxyethoxy)ethyl] adipate to mild acidic, basic, and oxidative conditions and monitor the formation of the unknown peaks.

Quantitative Data Summary

Property	Value	Source
Storage Temperature	2-30°C
Flash Point	210 °C (open cup)	[2]
Density	1.01 g/mL at 25 °C	[2][4]
Melting Point	-11 °C	[2][4]
Water Solubility	0.57 g/L at 20 °C	[5]

Experimental Protocols

Protocol 1: Short-Term Solution Stability Assessment

Objective: To determine the stability of Bis[2-(2-butoxyethoxy)ethyl] adipate in a specific solvent under defined storage conditions.

Methodology:

• Prepare a stock solution of Bis[2-(2-butoxyethoxy)ethyl] adipate in the desired analytical solvent at a known concentration (e.g., 1 mg/mL).

• Divide the stock solution into multiple aliquots in separate, tightly sealed vials.

• Store the vials under the desired conditions (e.g., room temperature, 4°C, protected from light).

• At specified time points (e.g., 0, 24, 48, 72 hours, 1 week), remove one vial from each storage condition.

• Analyze the samples by a suitable, validated analytical method (e.g., GC-FID, LC-MS).

• Compare the analyte response at each time point to the initial (time 0) response. A significant decrease in response (e.g., >5-10%) may indicate instability.

Visualizations

Caption: Troubleshooting decision tree for BBEA stability issues.

Caption: Experimental workflow for assessing BBEA stability.

References

• 1. hpc-standards.com [hpc-standards.com]
• 2. Bis 2-(2-butoxyethoxy)ethyl adipate BBOEA 141-17-3 [sigmaaldrich.com]
• 3. nj.gov [nj.gov]
• 4. BIS[2-(2-BUTOXYETHOXY)ETHYL] ADIPATE | 141-17-3 [chemicalbook.com]
• 5. BIS[2-(2-BUTOXYETHOXY)ETHYL] ADIPATE - Safety Data Sheet [chemicalbook.com]

Preventing thermal degradation of Bis[2-(2-butoxyethoxy)ethyl] adipate during processing.

Welcome to the Technical Support Center for Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190) (DBEEA). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing thermal degradation of DBEEA during processing. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments.

Troubleshooting Guides

This section provides solutions to specific issues you may encounter during the processing of Bis[2-(2-butoxyethoxy)ethyl] adipate.

Issue 1: Discoloration (Yellowing or Browning) of the Final Product

Potential Cause	Recommended Action	Analytical Method for Verification
Thermo-oxidative Degradation: Exposure to high temperatures in the presence of oxygen can lead to the formation of chromophoric degradation products.	- Lower the processing temperature to the minimum required for adequate material flow.- Reduce the residence time of the material at high temperatures.- Process under an inert atmosphere (e.g., nitrogen or argon) to minimize oxygen exposure.- Incorporate a suitable antioxidant or a synergistic blend of primary and secondary antioxidants into the formulation.	- UV-Vis Spectroscopy: To quantify the color change.- FTIR Spectroscopy: To detect the formation of carbonyl and hydroxyl groups indicative of oxidation.

Issue 2: Decrease in Viscosity or Change in Melt Flow Index (MFI)

Potential Cause	Recommended Action	Analytical Method for Verification
Chain Scission (Hydrolysis): The ester linkages in DBEEA are susceptible to cleavage by water, especially at elevated temperatures.	- Ensure rigorous drying of all components before processing to minimize moisture content.- Utilize a hydrolysis stabilizer in the formulation.- Avoid prolonged exposure to humid environments during storage and handling.	- Gel Permeation Chromatography (GPC): To analyze changes in molecular weight and molecular weight distribution.- Rheometry: To measure the viscosity and MFI of the material.
Chain Scission (Thermal): High processing temperatures can directly lead to the breaking of ester bonds.	- Optimize the processing temperature to the lowest possible value that maintains processability.- Minimize shear stress during processing, as this can generate localized heating.	- GPC: To monitor for a decrease in molecular weight.- Thermogravimetric Analysis (TGA): To determine the onset temperature of thermal decomposition.

Issue 3: Unwanted Odor in the Final Product

Potential Cause	Recommended Action	Analytical Method for Verification
Formation of Volatile Decomposition Products: Thermal degradation can produce low molecular weight byproducts with distinct odors.	- Lower processing temperatures and residence times.- Ensure adequate ventilation during processing.- Consider incorporating a stabilizer to prevent the initial degradation reactions.	- Gas Chromatography-Mass Spectrometry (GC-MS): To identify the volatile organic compounds responsible for the odor.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of thermal degradation for Bis[2-(2-butoxyethoxy)ethyl] adipate?

A1: The primary thermal degradation pathways for adipate esters like DBEEA are thermo-oxidative degradation and hydrolysis.

• Thermo-oxidative degradation is a free-radical chain reaction initiated by heat and oxygen, leading to chain scission and the formation of colored byproducts.

• Hydrolysis is the cleavage of the ester bonds in the presence of water, which is accelerated at high processing temperatures.

Q2: At what temperature does Bis[2-(2-butoxyethoxy)ethyl] adipate start to degrade?

Q3: What types of stabilizers are recommended to prevent thermal degradation of DBEEA?

A3: A combination of stabilizers is often most effective:

• Antioxidants: To prevent thermo-oxidative degradation. A synergistic blend of a primary antioxidant (e.g., hindered phenols) and a secondary antioxidant (e.g., phosphites or thioesters) is recommended.

• Hydrolysis Stabilizers: Carbodiimide-based stabilizers can be effective in mitigating degradation due to moisture.

Q4: How can I monitor the thermal stability of my DBEEA formulation during an experiment?

A4: Several analytical techniques can be employed:

• Thermogravimetric Analysis (TGA): To determine the onset temperature of weight loss due to degradation.

• Differential Scanning Calorimetry (DSC): To observe changes in thermal transitions (e.g., melting point, glass transition) that may indicate degradation.

• Gel Permeation Chromatography (GPC): To track changes in molecular weight.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To monitor for chemical changes, such as the formation of new functional groups.

• Gas Chromatography-Mass Spectrometry (GC-MS): To identify volatile degradation products.

Experimental Protocols

Protocol 1: Evaluation of Thermal Stability using Thermogravimetric Analysis (TGA)

Objective: To determine the onset temperature of thermal degradation of Bis[2-(2-butoxyethoxy)ethyl] adipate.

Materials & Equipment:

• Thermogravimetric Analyzer (TGA)

• Bis[2-(2-butoxyethoxy)ethyl] adipate sample

• Nitrogen or air supply

• TGA sample pans (aluminum or platinum)

Procedure:

• Accurately weigh 5-10 mg of the DBEEA sample into a TGA pan.

• Place the pan in the TGA furnace.

• Purge the furnace with the desired gas (nitrogen for inert atmosphere, air for oxidative conditions) at a constant flow rate (e.g., 20-50 mL/min).

• Heat the sample from ambient temperature to a final temperature (e.g., 500 °C) at a controlled heating rate (e.g., 10 °C/min).

• Record the sample weight as a function of temperature.

• The onset of degradation is typically determined as the temperature at which a 5% weight loss occurs.

Protocol 2: Assessment of Stabilizer Efficacy

Objective: To compare the thermal stability of unstabilized DBEEA with formulations containing different stabilizers.

Materials & Equipment:

• Bis[2-(2-butoxyethoxy)ethyl] adipate

• Selected stabilizers (e.g., hindered phenol (B47542) antioxidant, phosphite (B83602) antioxidant)

• TGA, DSC, or GPC equipment

• Laboratory mixer or extruder

Procedure:

• Prepare different formulations of DBEEA: a control with no stabilizer, and samples with varying concentrations of individual or combined stabilizers.

• Ensure homogeneous mixing of the stabilizer(s) into the DBEEA.

• Subject each formulation to thermal analysis using TGA (as per Protocol 1) or isothermal aging in an oven at a specific temperature.

• For isothermal aging, analyze the samples at different time intervals using GPC to monitor molecular weight changes or by FTIR to observe chemical changes.

• Compare the degradation onset temperatures (from TGA) or the rate of change in molecular weight/chemical structure (from GPC/FTIR) between the stabilized and unstabilized samples to determine the efficacy of the stabilizers.

Visualizations

Caption: Key thermal degradation pathways for DBEEA.

Caption: Workflow for evaluating stabilizer effectiveness.

References

• 1. BIS[2-(2-BUTOXYETHOXY)ETHYL] ADIPATE - Safety Data Sheet [chemicalbook.com]

Technical Support Center: Troubleshooting Poor Chromatographic Peak Shape for Bis[2-(2-butoxyethoxy)ethyl] adipate

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting common issues encountered during the chromatographic analysis of Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190).

Frequently Asked Questions (FAQs)

Q1: What are the common causes of poor peak shape in the analysis of Bis[2-(2-butoxyethoxy)ethyl] adipate?

A1: Poor peak shape, including tailing, fronting, and split peaks, can arise from a variety of factors in both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). Common causes include issues with the column, mobile phase or carrier gas, sample preparation, and instrument hardware. For a large, flexible molecule like Bis[2-(2-butoxyethoxy)ethyl] adipate, secondary interactions with the stationary phase and system activity can be particularly problematic.

Q2: My Bis[2-(2-butoxyethoxy)ethyl] adipate peak is tailing. What should I check first?

A2: Peak tailing is often due to unwanted interactions between the analyte and active sites in the chromatographic system. In HPLC, this can be due to interactions with residual silanol (B1196071) groups on the silica-based stationary phase. In GC, active sites in the inlet liner or on the column can cause tailing. Start by checking for and addressing these potential secondary interactions.

Q3: Why is my peak for Bis[2-(2-butoxyethoxy)ethyl] adipate fronting?

A3: Peak fronting is less common than tailing but can occur due to column overload, where too much sample is injected, or a mismatch between the sample solvent and the mobile phase in HPLC. Ensure your sample concentration and injection volume are within the column's capacity and that your sample is dissolved in a solvent compatible with the initial mobile phase conditions.

Q4: I am observing split peaks for my analyte. What could be the reason?

A4: Split peaks can be caused by a number of issues including a contaminated or damaged guard column, a partially blocked frit, a void at the head of the analytical column, or an injection solvent that is too strong and incompatible with the mobile phase. In GC, a poorly cut column or incorrect installation in the inlet can also lead to split peaks.

Troubleshooting Guides

Peak Tailing

Peak tailing is characterized by an asymmetry where the latter half of the peak is broader than the front half.

Caption: Troubleshooting logic for peak tailing.

Parameter	Recommended Action	Expected Outcome
HPLC Mobile Phase pH	For silica-based columns, adjust the pH to be 2 units below the pKa of any potentially acidic silanol groups (typically pH < 4).	Reduces secondary ionic interactions, leading to a more symmetrical peak.
Sample Concentration	Reduce the concentration of the injected sample by a factor of 5 to 10.	If tailing improves, the issue was likely column overload.
GC Inlet Liner	Replace the standard liner with a deactivated (silanized) liner.	Minimizes active sites in the inlet that can cause analyte adsorption.
Column Conditioning (GC)	Bake the column at a temperature slightly above the final method temperature for 1-2 hours.	Removes contaminants and re-establishes a uniform stationary phase surface.

Peak Fronting

Peak fronting is characterized by a leading edge that is less steep than the trailing edge.

Caption: Troubleshooting logic for peak fronting.

Parameter	Recommended Action	Expected Outcome
Injection Volume	Decrease the injection volume by 50%.	If fronting is reduced, volume overload was a contributing factor.
Sample Solvent (HPLC)	Prepare the sample in the initial mobile phase composition. For example, if starting a reverse-phase gradient with 50% acetonitrile (B52724), dissolve the sample in 50% acetonitrile.	Improved peak shape by ensuring compatibility with the mobile phase.
Column Health	Visually inspect the column inlet for any signs of bed collapse. If possible, test with a known standard that previously gave a good peak shape.	Confirms if the column is the source of the problem.

Split Peaks

Split peaks appear as two or more closely eluting peaks for a single analyte.

Caption: Troubleshooting logic for split peaks.

Parameter	Recommended Action	Expected Outcome
Guard Column	Remove the guard column and re-run the analysis.	If the peak shape improves, the guard column is the source of the problem and should be replaced.
GC Column Installation	Trim 5-10 cm from the column inlet, ensure a clean, square cut, and reinstall according to the manufacturer's instructions for the specific instrument.	A proper installation prevents dead volume and ensures a uniform flow path.
Sample Dissolution	Ensure the sample is fully dissolved in the injection solvent. Gentle vortexing and warming may be necessary.	Incomplete dissolution can lead to the injection of a non-homogenous sample.

Experimental Protocols

While a specific, validated method for Bis[2-(2-butoxyethoxy)ethyl] adipate was not found in the public literature during this search, the following are representative starting methods for HPLC and GC analysis of similar adipate plasticizers. These should be optimized for your specific application.

Representative HPLC-UV Method for Adipate Plasticizers

This method is a starting point for the analysis of adipate plasticizers and will likely require optimization for Bis[2-(2-butoxyethoxy)ethyl] adipate.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	50% B to 100% B over 15 minutes, hold at 100% B for 5 minutes
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detector	UV at 225 nm
Sample Preparation	Dissolve the sample in acetonitrile or a mixture of acetonitrile and water that is weaker than the initial mobile phase.

Representative GC-MS Method for Adipate Plasticizers

This method is based on a published method for the determination of adipate plasticizers in a food matrix and serves as a good starting point.

Parameter	Condition
Column	DB-5ms or equivalent, 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Inlet	Splitless mode
Inlet Temperature	280 °C
Oven Program	Initial temperature 80 °C, hold for 1 min, ramp to 280 °C at 10 °C/min, hold for 10 min
MS Transfer Line	280 °C
Ion Source Temperature	230 °C
Mass Spectrometer	Electron Ionization (EI) at 70 eV, scanning from m/z 50-500
Sample Preparation	Dissolve the sample in a suitable solvent such as hexane (B92381) or ethyl acetate.

Disclaimer: These are example methods and may require significant optimization for the analysis of Bis[2-(2-butoxyethoxy)ethyl] adipate in your specific sample matrix. Always refer to instrument and column manufacturer's guidelines for operating limits.

Technical Support Center: Trace-Level Analysis of Bis[2-(2-butoxyethoxy)ethyl] adipate (BEEA) in Environmental Samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the method development of trace-level analysis of Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190) (BEEA) in environmental samples.

Troubleshooting Guides

This section addresses specific issues that researchers, scientists, and drug development professionals may encounter during their experiments.

Question: Why am I observing poor peak shape (e.g., tailing or fronting) for my BEEA standard in the GC-MS analysis?

Answer:

Poor peak shape for Bis[2-(2-butoxyethoxy)ethyl] adipate (BEEA) in Gas Chromatography-Mass Spectrometry (GC-MS) can arise from several factors. Here's a systematic approach to troubleshoot this issue:

• Active Sites in the GC System: BEEA, being a semi-volatile organic compound, can interact with active sites in the GC inlet liner, column, or transfer line.

  • Solution:

    • Use a deactivated inlet liner.

    • Ensure the GC column is of high quality and has not degraded. Consider trimming the first few centimeters of the column.

    • Condition the column according to the manufacturer's instructions.

• Improper Injection Technique: A slow injection or an inappropriate injection volume can lead to band broadening and poor peak shape.

  • Solution:

    • Use a fast injection speed.

    • Optimize the injection volume. A smaller volume is often better for peak shape.

• Incorrect Temperature Settings: If the inlet or transfer line temperatures are too low, it can cause condensation and tailing. Conversely, if they are too high, thermal degradation of BEEA might occur.

  • Solution:

    • Ensure the inlet temperature is sufficient to volatilize BEEA efficiently without causing degradation. A starting point could be 250 °C.

    • The transfer line temperature should be maintained at or slightly above the final oven temperature.

• Column Overloading: Injecting too concentrated a standard can lead to peak fronting.

  • Solution:

    • Dilute the standard and re-inject.

Question: I am experiencing low or no recovery of BEEA from my water samples after Solid-Phase Extraction (SPE). What are the possible causes and solutions?

Answer:

Low or no recovery of BEEA from water samples following Solid-Phase Extraction (SPE) is a common issue. Here are the potential causes and how to address them:

• Inappropriate SPE Sorbent: The choice of sorbent is critical for retaining BEEA.

  • Solution:

    • For a nonpolar compound like BEEA, a C18 or similar reversed-phase sorbent is generally suitable.

    • Ensure the sorbent mass is adequate for the sample volume and expected concentration of BEEA.

• Improper Sample pH: The pH of the water sample can affect the retention of some compounds on the SPE sorbent.

  • Solution:

    • While BEEA is neutral, adjusting the sample pH to below 2 can help in retaining a broad range of semi-volatile organic compounds.[1]

• Poor Conditioning or Equilibration of the SPE Cartridge: Failure to properly prepare the SPE cartridge will lead to poor retention.

  • Solution:

    • Condition the cartridge with a water-miscible organic solvent (e.g., methanol) followed by reagent water to activate the sorbent.

• Sample Breakthrough: The flow rate during sample loading might be too high, not allowing sufficient interaction time between BEEA and the sorbent.

  • Solution:

    • Optimize the sample loading flow rate. A slower, dropwise flow is generally recommended.

• Inefficient Elution: The elution solvent may not be strong enough to desorb BEEA from the sorbent.

  • Solution:

    • Use a strong organic solvent like dichloromethane (B109758) (DCM) or a mixture of solvents for elution.

    • Ensure the elution volume is sufficient to completely elute the analyte. Perform a second elution and analyze it separately to check for residual BEEA.

• Analyte Loss During Evaporation: BEEA might be lost during the solvent evaporation step if not performed carefully.

  • Solution:

    • Use a gentle stream of nitrogen for evaporation and avoid taking the sample to complete dryness.

    • Use a keeper solvent if necessary.

Question: My BEEA analysis in soil samples using the QuEChERS method shows high variability in results. What could be the reason?

Answer:

High variability in Bis[2-(2-butoxyethoxy)ethyl] adipate (BEEA) analysis from soil samples using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method can be attributed to several factors related to the complexity of the soil matrix.

• Inhomogeneous Soil Sample: Soil is a heterogeneous matrix, and the distribution of BEEA may not be uniform.

  • Solution:

    • Homogenize the soil sample thoroughly before taking a subsample for extraction.

    • Increase the sample intake if possible.

• Matrix Effects: Co-extracted matrix components can interfere with the ionization of BEEA in the mass spectrometer, leading to either suppression or enhancement of the signal.

  • Solution:

    • Optimize the dispersive SPE (d-SPE) cleanup step. A combination of PSA (primary secondary amine) and C18 sorbents can be effective in removing interfering compounds.[2]

    • Use matrix-matched calibration standards to compensate for matrix effects.

• Incomplete Extraction: The interaction between BEEA and the soil organic matter can lead to incomplete extraction.

  • Solution:

    • Ensure vigorous shaking or vortexing during the extraction step to facilitate the partitioning of BEEA into the extraction solvent.

    • Consider increasing the extraction time or using a mechanical shaker.

• Moisture Content Variation: The amount of water in the soil can affect the extraction efficiency.

  • Solution:

    • For dry soil samples, it is recommended to add a specific amount of water to hydrate (B1144303) the sample before adding the extraction solvent.[2][3]

Frequently Asked Questions (FAQs)

Q1: What is the most suitable analytical technique for trace-level analysis of BEEA in environmental samples?

A1: Both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are suitable for the trace-level analysis of Bis[2-(2-butoxyethoxy)ethyl] adipate (BEEA). GC-MS is a robust and widely available technique for semi-volatile organic compounds. LC-MS/MS can offer high sensitivity and selectivity, especially for complex matrices, and may not require derivatization. The choice between the two will depend on the specific requirements of the analysis, the available instrumentation, and the nature of the environmental matrix.

Q2: How can I prepare a stock solution of BEEA?

A2: To prepare a stock solution of BEEA, you will need a high-purity analytical standard of the compound. Weigh a precise amount of the standard using an analytical balance and dissolve it in a suitable high-purity solvent such as methanol, acetonitrile (B52724), or ethyl acetate (B1210297) to a known volume in a volumetric flask. This will give you a primary stock solution, which can then be serially diluted to prepare working standards for calibration.

Q3: What are the key parameters to consider for method validation for BEEA analysis?

A3: Method validation for BEEA analysis should follow established guidelines and typically includes the evaluation of the following parameters:

• Linearity and Range: The concentration range over which the instrument response is proportional to the analyte concentration.

• Accuracy: The closeness of the measured value to the true value, often assessed by analyzing spiked samples at different concentration levels.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. This is usually expressed as the relative standard deviation (RSD).

• Limit of Detection (LOD): The lowest concentration of the analyte that can be reliably detected.

• Limit of Quantification (LOQ): The lowest concentration of the analyte that can be quantitatively determined with acceptable precision and accuracy.

• Recovery: The efficiency of the extraction process, determined by comparing the analyte response in a spiked sample to the response of a standard of the same concentration.

• Matrix Effects: The influence of co-extracted compounds from the sample matrix on the analyte signal.

• Stability: The stability of the analyte in the sample matrix and in the prepared extracts under different storage conditions.

Q4: Where can I find information on the mass spectrum of BEEA?

A4: The mass spectrum of Bis[2-(2-butoxyethoxy)ethyl] adipate can be found in spectral databases such as the National Institute of Standards and Technology (NIST) Mass Spectral Library and online resources like PubChem.[4] These resources provide information on the characteristic fragment ions of BEEA, which are essential for developing a selective and sensitive MS method.

Data Presentation

The following table summarizes typical performance data for the analysis of semi-volatile organic compounds in environmental matrices using methods similar to those described for BEEA. Please note that these are representative values and the actual performance of a specific method for BEEA should be determined through in-house validation.

Parameter	Water (SPE-GC-MS)	Soil (QuEChERS-LC-MS/MS)
Linearity (r²)	> 0.995	> 0.99
Recovery (%)	70 - 130%	70 - 120%
Precision (RSD %)	< 15%	< 20%
LOD	0.1 - 1 µg/L	0.5 - 5 µg/kg
LOQ	0.5 - 5 µg/L	1 - 10 µg/kg

Note: The values in this table are illustrative and based on typical performance for similar analytes. Actual values for BEEA must be determined experimentally.

Experimental Protocols

Protocol 1: Trace-Level Analysis of BEEA in Water by Solid-Phase Extraction (SPE) and GC-MS

This protocol is based on established methods for the analysis of semi-volatile organic compounds in aqueous samples.[1][5][6][7][8]

1. Sample Preparation (SPE)

• Sample pH Adjustment: For a 1 L water sample, adjust the pH to < 2 with 6N HCl.

• SPE Cartridge Conditioning:

  • Use a C18 SPE cartridge (e.g., 500 mg, 6 mL).

  • Condition the cartridge with 10 mL of dichloromethane (DCM), followed by 10 mL of methanol, and finally 10 mL of reagent water (pH < 2). Do not allow the sorbent to go dry.

• Sample Loading: Load the water sample onto the conditioned SPE cartridge at a flow rate of approximately 10-15 mL/min.

• Cartridge Rinsing: After loading, wash the cartridge with 10 mL of reagent water to remove interfering substances.

• Cartridge Drying: Dry the cartridge under vacuum for 10-15 minutes to remove residual water.

• Elution: Elute the BEEA from the cartridge with two 5 mL aliquots of DCM into a collection tube.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

2. GC-MS Analysis

• GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent).

• Inlet Temperature: 250 °C.

• Injection Mode: Splitless (1 µL injection volume).

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 min.

  • Ramp to 280 °C at 10 °C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions of BEEA.

Protocol 2: Trace-Level Analysis of BEEA in Soil by QuEChERS and LC-MS/MS

This protocol is adapted from standard QuEChERS methods for organic contaminants in soil.[2][3][9][10][11]

1. Sample Preparation (QuEChERS)

• Sample Weighing: Weigh 10 g of homogenized soil into a 50 mL centrifuge tube. For dry soil, add 7 mL of water and allow to hydrate for 30 minutes.[2][3]

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Shake vigorously for 5 minutes using a mechanical shaker.

  • Add the contents of a QuEChERS extraction salt packet (e.g., containing MgSO₄ and NaCl).

  • Shake vigorously for another 2 minutes.

  • Centrifuge at ≥ 3000 rcf for 5 minutes.

• Dispersive SPE Cleanup (d-SPE):

  • Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL d-SPE tube containing a mixture of primary secondary amine (PSA) and C18 sorbents, and MgSO₄.

  • Vortex for 1 minute.

  • Centrifuge at high speed (e.g., ≥ 5000 rcf) for 2 minutes.

• Final Extract: Filter the supernatant through a 0.2 µm syringe filter into an autosampler vial.

2. LC-MS/MS Analysis

• LC Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 5 mM Ammonium Acetate in Water.

• Mobile Phase B: 5 mM Ammonium Acetate in Methanol.

• Gradient Program:

  • Start at 50% B, hold for 1 min.

  • Linearly increase to 95% B over 8 min.

  • Hold at 95% B for 2 min.

  • Return to initial conditions and equilibrate for 3 min.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Ion Source: Electrospray Ionization (ESI) in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) using precursor and product ion transitions specific to BEEA.

Mandatory Visualization

Caption: General Experimental Workflow for BEEA Analysis

Caption: Troubleshooting Decision Tree for Common Issues

References

• 1. unitedchem.com [unitedchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. unitedchem.com [unitedchem.com]
• 4. Bis(2-(2-butoxyethoxy)ethyl) adipate | C22H42O8 | CID 8836 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. selectscience.net [selectscience.net]
• 9. QuEChERS: Home [quechers.eu]
• 10. Development of the QuEChERS Extraction Method for the Determination of Polychlorinated Biphenyls (Aroclor 1254) in Soil Samples by Using GC-MS [mdpi.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Enhancing PLA Compatibility with Bis[2-(2-butoxyethoxy)ethyl] adipate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on enhancing the compatibility of Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190) (BBEEA) with polylactic acid (PLA).

Frequently Asked Questions (FAQs)

Q1: What is the primary role of Bis[2-(2-butoxyethoxy)ethyl] adipate (BBEEA) in PLA formulations?

Bis[2-(2-butoxyethoxy)ethyl] adipate (BBEEA), a type of adipate ester, primarily acts as a plasticizer for PLA.[1][2] Its main function is to increase the flexibility and reduce the brittleness of PLA by lowering its glass transition temperature (Tg).[3] This improved ductility makes the PLA-BBEEA blend more suitable for applications requiring less rigidity, such as flexible packaging films.[3][4]

Q2: What are the expected effects of adding BBEEA on the thermal properties of PLA?

The addition of BBEEA to PLA typically leads to a decrease in the glass transition temperature (Tg).[3] For instance, one study showed that adding 15% BBEEA to PLA lowered the Tg to 58.22 °C.[3] This indicates increased mobility of the PLA polymer chains. The melting temperature (Tm) may also be affected, with some studies showing endothermic transformations at temperatures between 135.06 °C and 150.55 °C.[3]

Q3: How does BBEEA influence the mechanical properties of PLA?

BBEEA is intended to improve the flexibility and ductility of PLA. Generally, the addition of adipate esters as plasticizers leads to a significant increase in the elongation at break, while the tensile strength and tensile modulus tend to decrease.[1] This trade-off is a common characteristic of plasticized polymers, where an increase in flexibility is accompanied by a reduction in stiffness and strength.

Q4: Is BBEEA fully compatible with PLA? What are the signs of poor compatibility?

While BBEEA can act as a plasticizer for PLA, achieving perfect compatibility can be challenging due to differences in polarity between the adipate ester and the polyester (B1180765) PLA.[5] Signs of poor compatibility or plasticizer migration can include:

• Phase Separation: Visible as haziness or opacity in the final product.

• Plasticizer Exudation: The plasticizer leaching out to the surface of the material, creating an oily or sticky feel.[1]

• Inconsistent Mechanical Properties: Variability in flexibility and strength across different batches or even within the same sample.

Q5: What is hydrolytic degradation, and how might BBEEA affect it in PLA?

Hydrolytic degradation is the breakdown of a polymer's molecular chains in the presence of water, leading to a reduction in material properties.[6] For PLA, this involves the cleavage of ester bonds.[6] The presence of a plasticizer can influence this process. Some studies suggest that hydrophobic plasticizers can decrease weight loss when in contact with water.[3][4] However, the increased mobility of PLA chains due to plasticization could also potentially accelerate water absorption and subsequent hydrolysis.[1]

Troubleshooting Guide

Problem	Potential Causes	Suggested Solutions
Final product is brittle, despite adding BBEEA.	1. Insufficient plasticizer concentration.2. Poor dispersion of BBEEA within the PLA matrix.3. Degradation of PLA during processing.	1. Increase the weight percentage of BBEEA in increments (e.g., 5%, 10%, 15%) to find the optimal concentration.2. Optimize blending parameters (time, temperature, screw speed) to ensure homogeneous mixing.3. Ensure PLA is thoroughly dried before processing to prevent hydrolytic degradation at high temperatures.
Oily or sticky surface on the final product (Plasticizer Migration).	1. Excess plasticizer concentration beyond the compatibility limit.2. Poor compatibility between PLA and BBEEA.	1. Reduce the concentration of BBEEA.2. Introduce a compatibilizer to improve the interfacial adhesion between PLA and the plasticizer. Examples of compatibilizers used for PLA blends include maleic anhydride (B1165640) grafted PLA (PLA-g-MA).[7][8]
Inconsistent mechanical properties in the final product.	1. Non-uniform mixing of PLA and BBEEA.2. Inconsistent processing conditions.	1. Improve the mixing process; for melt blending, consider using a twin-screw extruder for better dispersion.[9]2. Strictly control processing parameters such as temperature, pressure, and cooling rate.
Material shows significant warping during 3D printing or cooling.	1. High thermal shrinkage due to rapid cooling from a high processing temperature.	1. Optimize the cooling process by gradually lowering the temperature.2. For 3D printing, using a heated bed at a temperature around the blend's Tg (e.g., 60°C) can help reduce warping.[10]
Material degrades or discolors during melt processing.	1. Processing temperature is too high, causing thermal degradation of PLA.2. Presence of moisture leading to hydrolytic degradation at high temperatures.	1. Lower the processing temperature. For PLA blends, a temperature range of 170-190°C is often used.[11]2. Thoroughly dry the PLA resin in a vacuum oven (e.g., at 80°C for 8 hours) before processing.[1]

Quantitative Data Summary

Table 1: Effect of Adipate Ester Plasticizers on PLA Properties

Property	Neat PLA	PLA with Adipate Ester	Reference
Tensile Strength (MPa)	~50-70	Decreased	[1]
Elongation at Break (%)	<10	Significantly Increased	[1]
Glass Transition Temp. (Tg) (°C)	~60-65	Decreased (e.g., 58.22°C with 15% BBEEA)	[3]

Note: The exact values can vary significantly depending on the specific grade of PLA, the concentration of the plasticizer, and the processing method used.

Experimental Protocols

Melt Blending of PLA with BBEEA

This method is suitable for producing larger quantities of the blended material.

Materials and Equipment:

• Polylactic acid (PLA) pellets (dried)

• Bis[2-(2-butoxyethoxy)ethyl] adipate (BBEEA)

• Twin-screw extruder

• Pelletizer

• Injection molding machine or film extruder (for sample preparation)

Procedure:

• Drying: Dry the PLA pellets in a vacuum oven at 80°C for at least 8 hours to remove moisture.[1]

• Premixing: Physically mix the dried PLA pellets and the desired amount of BBEEA.

• Extrusion:

  • Set the temperature profile of the twin-screw extruder. A typical profile for PLA is 135-170°C from the feeder to the die.[9]

  • Feed the premixed materials into the extruder.

  • The molten blend is extruded as strands.

• Pelletizing: Cool the extruded strands in a water bath and feed them into a pelletizer to produce pellets of the PLA/BBEEA blend.

• Sample Preparation: The resulting pellets can be used for further processing, such as injection molding or film extrusion, to create samples for testing.

Solution Casting of PLA/BBEEA Films

This method is ideal for preparing thin films for initial screening and characterization.

Materials and Equipment:

• PLA pellets or powder

• BBEEA

• A suitable solvent for PLA (e.g., chloroform, dichloromethane)[12]

• Magnetic stirrer and hotplate

• Petri dish or a flat glass plate

• Fume hood

Procedure:

• Dissolution:

  • Dissolve a known amount of PLA in the solvent (e.g., a 10 wt% solution) by stirring at room temperature until the PLA is fully dissolved.[12]

• Addition of Plasticizer: Add the desired amount of BBEEA to the PLA solution and continue stirring until a homogeneous mixture is obtained.

• Casting: Pour the solution into a Petri dish or onto a level glass plate.

• Evaporation: Allow the solvent to evaporate slowly in a fume hood at room temperature for 24-48 hours.[12][13] Slow evaporation helps in forming a uniform film.

• Drying: Once the film is formed, place it in a vacuum oven at a low temperature (e.g., 40°C) for several hours to remove any residual solvent.

• Peeling: Carefully peel the dried film from the casting surface.

Visualizations

Caption: Workflow for Melt Blending of PLA with BBEEA.

Caption: Troubleshooting Logic for Brittle PLA/BBEEA Blends.

References

• 1. researchgate.net [researchgate.net]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. chem.ubbcluj.ro [chem.ubbcluj.ro]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. carbodiimide.com [carbodiimide.com]
• 7. Frontiers | Role of Compatibilizer in Improving the Properties of PLA/PA12 Blends [frontiersin.org]
• 8. Effect of Different Compatibilizers on the Properties of Poly (Lactic Acid)/Poly (Butylene Adipate-Co-Terephthalate) Blends Prepared under Intense Shear Flow Field - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Preparation of plasticized poly (lactic acid) and its influence on the properties of composite materials - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 3dfils.com [3dfils.com]
• 11. mdpi.com [mdpi.com]
• 12. Modification of PLA-Based Films by Grafting or Coating - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]

Technical Support Center: Reducing Analytical Background Contamination for Bis[2-(2-butoxyethoxy)ethyl] adipate

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize and control background contamination of Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190) (BEEA) in your analytical experiments. BEEA, a common plasticizer, can leach from various laboratory consumables, leading to inaccurate results. This guide offers practical solutions, detailed experimental protocols, and quantitative data to help you identify and mitigate these contamination sources.

Frequently Asked Questions (FAQs)

Q1: What is Bis[2-(2-butoxyethoxy)ethyl] adipate (BEEA) and why is it a concern as a contaminant?

A1: Bis[2-(2-butoxyethoxy)ethyl] adipate (CAS No. 141-17-3) is a plasticizer used to increase the flexibility and durability of various plastics and rubbers.[1] It is a common additive in laboratory consumables such as tubing, gloves, and plastic containers. Because it is not chemically bound to the polymer matrix, BEEA can leach into solvents, samples, and reagents, leading to significant background contamination in analytical methods like gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). This contamination can interfere with the detection and quantification of target analytes, compromising the accuracy and reliability of experimental results.

Q2: What are the primary sources of BEEA contamination in a laboratory setting?

A2: The most common sources of BEEA and other plasticizer contamination in a laboratory environment include:

• Plastic Consumables: Polyvinyl chloride (PVC) and other flexible plastic materials are major sources. This includes tubing, pipette tips, sample vials and caps, plastic containers, and solvent bottles.

• Gloves: Disposable gloves, particularly those made of vinyl, can be a significant source of plasticizer contamination.

• Solvents and Reagents: Solvents can become contaminated if stored in plastic containers or if they come into contact with plastic tubing during transfer.

• Laboratory Environment: Airborne particles from flooring, paints, and other building materials can also contribute to background levels of plasticizers.

Q3: How can I identify the source of BEEA contamination in my experiments?

A3: A systematic approach is crucial to pinpoint the source of contamination. This can be achieved by analyzing a series of "blank" samples, each designed to isolate a specific step in your analytical workflow.

Troubleshooting Guide

Issue: High Background Levels of BEEA Detected in Analytical Blanks

This is a common issue that can obscure the detection of low-level analytes. The following troubleshooting steps and preventative measures can help you systematically identify and eliminate the source of contamination.

1. Systematic Blank Analysis Workflow

To isolate the source of contamination, a step-by-step analysis of blanks is recommended. This involves introducing components of your analytical process one by one and analyzing the resulting blank for the presence of BEEA.

Caption: A logical workflow to systematically identify the source of BEEA contamination.

2. Quantitative Data on Plasticizer Leaching

While specific quantitative data for BEEA leaching is not extensively available in peer-reviewed literature, data for other common plasticizers, such as adipates and phthalates, can provide a valuable reference. The following table summarizes representative leaching levels of common plasticizers from laboratory consumables.

Laboratory Consumable	Plasticizer Detected	Reported Leaching Level	Solvent/Conditions
PVC Tubing	Di(2-ethylhexyl) adipate (DEHA)	Up to 10 µg/mL	Ethanol
Vinyl Gloves	Di(2-ethylhexyl) phthalate (B1215562) (DEHP)	0.5 - 5 µg/g	Isopropanol
Plastic Syringes	Multiple Phthalates	Not quantified, but significant contamination observed	Various Solvents
Pipette Tips	DEHP	0.36 µg/cm²	Methanol (B129727)

Note: This data is compiled from various sources and is intended for illustrative purposes. Actual leaching levels will vary depending on the specific product, solvent, temperature, and contact time.

Experimental Protocols

Protocol 1: Cleaning Procedure for Laboratory Glassware to Minimize Plasticizer Contamination

This protocol is designed to rigorously clean laboratory glassware to remove any adsorbed plasticizer contaminants.

Materials:

• Laboratory-grade, phosphate-free detergent

• High-purity solvents (e.g., acetone (B3395972), hexane (B92381), methanol - HPLC or GC-MS grade)

• Deionized water

• Muffle furnace

• Aluminum foil (pre-cleaned by baking at 400°C)

Procedure:

• Initial Rinse: Rinse glassware with the last solvent used, if applicable.

• Detergent Wash: Wash glassware thoroughly with a laboratory-grade, phosphate-free detergent in hot water. Use brushes to scrub all surfaces.

• Tap Water Rinse: Rinse the glassware extensively with tap water to remove all traces of detergent.

• Deionized Water Rinse: Rinse the glassware a minimum of three times with deionized water.

• Solvent Rinse: Rinse the glassware with a high-purity solvent such as acetone or hexane to remove any residual organic contaminants and to facilitate drying.

• Baking: Place the clean glassware in a muffle furnace and bake at 400°C for at least 2 hours. This high temperature will pyrolyze any remaining organic contaminants.

• Cooling and Storage: Allow the glassware to cool completely in a clean environment, such as a desiccator. Immediately cover all openings with pre-cleaned aluminum foil. Store in a dedicated, clean cabinet away from plastic materials.

Protocol 2: Sample Preparation in a Plasticizer-Minimized Environment

This protocol outlines the best practices for preparing samples to avoid the introduction of BEEA contamination.

Environment:

• Whenever possible, perform all sample preparation steps in a designated area that is physically separate from other laboratory activities. A fume hood or a laminar flow bench with HEPA filtration is ideal.

Materials and Handling:

• Glassware: Use glassware that has been rigorously cleaned according to Protocol 1.

• Syringes and Pipettes: Use glass syringes or gas-tight syringes with metal plungers. If using micropipettes, utilize tips that are certified "plasticizer-free." It is advisable to test a new batch of pipette tips for leachable contaminants before use.

• Vials and Caps: Use amber glass vials with polytetrafluoroethylene (PTFE)-lined silicone septa. The PTFE lining provides an inert barrier between the sample and the septa material.

• Solvents and Reagents: Use high-purity solvents and reagents packaged in glass bottles. When transferring solvents, use glass funnels or pour directly. Avoid the use of plastic tubing.

• Gloves: Use nitrile gloves instead of vinyl gloves. Change gloves frequently, especially after touching any potentially contaminated surfaces.

Procedural Blank:

• It is critical to prepare a procedural blank alongside your samples. This blank should consist of all the reagents and go through every step of the sample preparation and analysis process. The analysis of the procedural blank will allow you to quantify the background level of BEEA contamination introduced during the entire analytical procedure.

Analytical Methodologies

GC-MS Method for Trace Analysis of BEEA

Gas Chromatography-Mass Spectrometry (GC-MS) is a highly sensitive and selective technique for the quantification of BEEA.

Instrumentation:

• Gas Chromatograph: Equipped with a split/splitless injector and a capillary column.

• Mass Spectrometer: Capable of electron ionization (EI) and selected ion monitoring (SIM).

Typical GC-MS Parameters:

Parameter	Value
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)
Injector Temperature	280 °C
Injection Mode	Splitless
Oven Program	Initial 60°C for 1 min, ramp to 300°C at 15°C/min, hold for 10 min
Carrier Gas	Helium at a constant flow of 1.2 mL/min
MS Source Temperature	230 °C
MS Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Characteristic Ions (m/z)	To be determined from the mass spectrum of a BEEA standard (e.g., fragments at m/z 57, 85, 113, 129)

LC-MS/MS Method for Trace Analysis of BEEA

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) offers an alternative with high sensitivity and is suitable for less volatile compounds.

Instrumentation:

• Liquid Chromatograph: A binary or quaternary pump system with an autosampler.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Typical LC-MS/MS Parameters:

Parameter	Value
Column	C18, 2.1 x 100 mm, 1.8 µm particle size
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	50% B to 100% B over 5 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Ionization Mode	ESI Positive
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be determined by infusing a BEEA standard (e.g., precursor ion [M+H]⁺ or [M+Na]⁺ and its characteristic product ions)

Logical Relationships in Contamination Troubleshooting

The following diagram illustrates the logical steps to take when troubleshooting BEEA contamination.

References

• 1. Bis(2-(2-butoxyethoxy)ethyl) adipate | C22H42O8 | CID 8836 - PubChem [pubchem.ncbi.nlm.nih.gov]

Calibration strategies for accurate quantification of Bis[2-(2-butoxyethoxy)ethyl] adipate.

Welcome to the technical support center for the analysis of Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190) (BEEA). This resource provides detailed guides, protocols, and troubleshooting advice to assist researchers, scientists, and drug development professionals in achieving accurate and reproducible quantification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the recommended analytical techniques for quantifying Bis[2-(2-butoxyethoxy)ethyl] adipate?

A1: The most common and effective techniques for the quantification of BEEA are gas chromatography (GC) and high-performance liquid chromatography (HPLC).[1] When coupled with mass spectrometry (GC-MS or LC-MS), these methods provide high sensitivity and selectivity, which is crucial for complex matrices.[2] For routine quality control where sensitivity is less of a concern, HPLC with UV detection may also be suitable.[3]

Q2: What is a calibration curve and why is it essential for accurate quantification?

A2: A calibration curve is a graph that plots the known concentrations of a substance (standards) against the instrumental response. It is essential because it establishes a mathematical relationship between the concentration of BEEA in a sample and the signal produced by the analytical instrument. By measuring the response of an unknown sample, its concentration can be accurately determined by interpolating from this curve. A good calibration curve, typically with a correlation coefficient (r²) > 0.99, is fundamental for reliable quantification.

Q3: Should I use an external or internal standard for my calibration?

A3: The choice depends on the complexity of your sample matrix and the required precision.

• External Standard: This method is simpler and involves creating a calibration curve from standards prepared in a clean solvent. It is suitable for simple sample matrices where matrix effects are minimal.

• Internal Standard (IS): This method involves adding a constant, known amount of a different, but structurally similar, compound to all standards and unknown samples. The IS helps to correct for variations in sample preparation, injection volume, and instrument response. It is highly recommended for complex matrices (e.g., biological fluids, environmental samples) where matrix effects can cause signal suppression or enhancement.

Q4: How can I prevent sample contamination with adipates?

A4: Adipates are common plasticizers and can be introduced into your samples from various lab consumables. To prevent contamination:

• Use high-purity solvents (e.g., HPLC or MS grade).[4]

• Avoid using plastic containers, pipette tips, or vial caps (B75204) that may contain plasticizers. Opt for glass or polypropylene (B1209903) labware where possible.

• Test all consumables by running "blanks" (samples without the analyte) to ensure they are not a source of contamination.[4]

• Check reagents like sodium sulfate, which can sometimes be a source of contamination.[4]

Troubleshooting Guide

This guide addresses common issues encountered during the quantification of BEEA.

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	1. Column degradation or contamination.2. Incompatible sample solvent.3. pH issues with the mobile phase (for LC).	1. Use a guard column to protect the analytical column.[5]2. Flush the column with a strong solvent or replace it if necessary.3. Dissolve the sample in the initial mobile phase composition.[5][6]
Inconsistent Retention Times	1. Insufficient column equilibration time.2. Fluctuations in mobile phase composition or flow rate.3. Temperature variations.	1. Ensure the column is equilibrated for at least 5-10 column volumes.[6]2. Check the pump for leaks and ensure proper solvent mixing. Degas the mobile phase.[5]3. Use a column oven to maintain a constant temperature.[6]
Low Signal Intensity / Poor Sensitivity	1. Suboptimal instrument parameters (e.g., ionization source settings in MS).2. Matrix effects causing ion suppression.[7][8]3. Low analyte concentration.	1. Optimize instrument parameters by infusing a standard solution of BEEA.2. Improve sample cleanup using solid-phase extraction (SPE) or dilute the sample.[7]3. Consider a sample concentration step if appropriate.
Non-linear Calibration Curve	1. Detector saturation at high concentrations.2. Inaccurate preparation of standard solutions.3. Adsorption of analyte at low concentrations.	1. Narrow the concentration range of your calibration standards.2. Carefully re-prepare the standards and verify dilutions.3. Use silanized glassware or add a small amount of an organic modifier to prevent adsorption.
Presence of Peaks in Blank Samples	1. Contamination from solvents, reagents, or labware.[4]2. Carryover from a previous injection.	1. Test all solvents and materials for adipate contamination.[4]2. Run a solvent blank after a high-concentration sample to check for carryover. Implement a robust needle wash method in your instrument sequence.

Quantitative Data Summary

The table below summarizes typical performance characteristics for the analysis of adipate esters using GC-MS and HPLC-UV. These values are based on the analysis of Diisobutyl Adipate and serve as a general guide for what can be expected when developing a method for Bis[2-(2-butoxyethoxy)ethyl] adipate.[3]

Performance Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)
Linearity Range	5 - 1000 ng/g	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.998	> 0.99
Limit of Detection (LOD)	Low ng/g range (Method Dependent)	Low µg/mL range (Method Dependent)
Limit of Quantification (LOQ)	50 - 80 ng/g (for similar adipates)	Low µg/mL range (Method Dependent)
Accuracy (Recovery %)	83.6% - 118.5%	98% - 102% (Typical)
Precision (RSD %)	2.5% - 15.6%	< 2% (Typical)

Experimental Protocols & Visualizations

General Experimental Workflow

The following diagram illustrates a typical workflow for the quantification of BEEA from sample receipt to final data analysis.

Caption: High-level workflow for BEEA quantification.

Detailed Protocol: Quantification of BEEA by LC-MS/MS

This protocol provides a starting point for method development. Optimization will be required based on the specific sample matrix and instrumentation.

1. Materials and Reagents:

• Bis[2-(2-butoxyethoxy)ethyl] adipate analytical standard[1]

• Internal Standard (IS), e.g., a deuterated analog if available.

• HPLC or MS grade acetonitrile, methanol, and water.

• Formic acid (or other appropriate modifier).

• 0.22 µm syringe filters.

2. Standard Preparation:

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of BEEA standard and dissolve in 10 mL of methanol.

• Working Stock Solution (10 µg/mL): Dilute the primary stock 1:100 with methanol.

• Calibration Standards: Perform serial dilutions of the working stock solution with the initial mobile phase composition to create a series of standards (e.g., 1, 5, 10, 50, 100, 250, 500 ng/mL).

• Internal Standard Spiking: If using an IS, add a constant concentration to every standard and sample.

3. Sample Preparation (Example: Simple Dilution):

• Accurately measure a known volume or weight of the sample.

• Dilute the sample with the initial mobile phase to a concentration expected to fall within the calibration range.

• Vortex mix for 30 seconds.

• Filter the diluted sample through a 0.22 µm filter into an autosampler vial.

4. LC-MS/MS Instrument Parameters (Example):

• LC System: UPLC/HPLC system.

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: Start at 30% B, ramp to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• MS System: Triple Quadrupole Mass Spectrometer.

• Ionization Mode: Electrospray Ionization, Positive (ESI+).

• MRM Transitions: Monitor at least two transitions for BEEA (quantifier and qualifier) and the IS. These must be determined experimentally by infusing a standard solution.

5. Data Analysis:

• Integrate the chromatographic peaks for the BEEA and IS in all standards and samples.

• Generate a calibration curve by plotting the peak area ratio (BEEA/IS) against the concentration of the standards.

• Apply a linear regression fit to the curve.

• Calculate the concentration of BEEA in the unknown samples using the regression equation from the calibration curve.

Calibration Strategy Decision Tree

This diagram helps in selecting the appropriate calibration strategy.

Caption: Decision tree for choosing a calibration method.

References

• 1. Bis[2-(2-butoxyethoxy)ethyl] adipate analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 2. Bis(2-(2-butoxyethoxy)ethyl) adipate | C22H42O8 | CID 8836 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. biotage.com [biotage.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. conquerscientific.com [conquerscientific.com]
• 7. bme.psu.edu [bme.psu.edu]
• 8. bataviabiosciences.com [bataviabiosciences.com]

Reference Data & Comparative Studies

Comparative analysis of Bis[2-(2-butoxyethoxy)ethyl] adipate and phthalate plasticizers.

A comprehensive evaluation for researchers, scientists, and drug development professionals.

In the realm of polymer science and formulation, the selection of an appropriate plasticizer is paramount to achieving desired material properties, particularly for applications in the medical, pharmaceutical, and food contact sectors. This guide provides a detailed comparative analysis of Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190) (DBEEA), an aliphatic dibasic ester, and the widely used class of phthalate (B1215562) plasticizers. The focus is on providing objective performance data, detailed experimental methodologies, and an examination of their toxicological profiles to aid in informed decision-making.

Executive Summary

Bis[2-(2-butoxyethoxy)ethyl] adipate is positioned as a safer, non-phthalate alternative to traditional phthalate plasticizers like Di(2-ethylhexyl) phthalate (DEHP) and Diisononyl phthalate (DINP). Adipates, in general, are recognized for their excellent low-temperature performance and lower viscosity.[1] Conversely, phthalates have come under significant scrutiny due to their classification as endocrine-disrupting chemicals (EDCs), with studies demonstrating their potential to interfere with hormonal signaling pathways. This has led to regulatory restrictions on their use in many consumer and medical products.

This guide will delve into a quantitative comparison of their performance in key areas including plasticizing efficiency, migration resistance, and thermal stability. Toxicological profiles will also be compared, with a focus on the mechanisms of endocrine disruption associated with phthalates.

Performance Comparison

The efficacy of a plasticizer is determined by its ability to impart flexibility, reduce hardness, and lower the processing temperature of a polymer, most commonly polyvinyl chloride (PVC).

Plasticizing Efficiency

A primary measure of a plasticizer's efficiency is its ability to lower the glass transition temperature (Tg) of the polymer. A lower Tg indicates greater flexibility at a given temperature.

One study on alkyl butoxyethyl adipates in PVC demonstrated a significant reduction in Tg.[2] While direct comparative data for DBEEA and phthalates under identical conditions is limited in the readily available literature, a study on various plasticizers in PLA showed that DBEEA effectively lowers the vitrification temperature.[3] For PVC, the addition of 20% dioctyl phthalate (DOP) has been shown to lower the Tg of PVC.[4]

Hardness is another critical parameter. The addition of plasticizers reduces the hardness of the polymer, typically measured on the Shore scale. For example, the Shore D hardness of PVC/PMMA blends decreases with increasing concentrations of DEHP.[5][6]

Table 1: Comparison of Physical and Chemical Properties

Property	Bis[2-(2-butoxyethoxy)ethyl] adipate (DBEEA)	Di(2-ethylhexyl) phthalate (DEHP)	Diisononyl phthalate (DINP)
Chemical Formula	C22H42O8[1][7]	C24H38O4	C26H42O4
Molecular Weight ( g/mol )	434.56[8][9]	390.56	418.6
Melting Point (°C)	-11[8][10]	-50	-48
Boiling Point (°C)	~467 (rough estimate)[8]	385	409
Density (g/mL at 25°C)	1.01[8][10]	0.986	0.972-0.978
Water Solubility	570 mg/L at 20°C[8]	Insoluble	Insoluble

Migration Resistance

The tendency of a plasticizer to leach from the polymer matrix is a significant concern, particularly for medical devices and food contact materials. Migration can lead to contamination and a loss of the desired material properties.

Studies have shown that phthalates can migrate from PVC materials into various simulants and biological fluids.[4] Adipates are generally considered to have higher migration rates than phthalates of similar molecular weight, which can be a disadvantage in some applications.[11] However, the larger molecular size of DBEEA may mitigate this to some extent. The rate of migration is influenced by several factors, including the type of food simulant, temperature, and contact time.[11]

Table 2: Performance Characteristics (Illustrative)

Parameter	Bis[2-(2-butoxyethoxy)ethyl] adipate (DBEEA)	Phthalates (e.g., DEHP, DINP)
Plasticizing Efficiency (Tg reduction)	Effective in lowering Tg[2][3]	Highly effective in lowering Tg[4]
Migration Rate	Generally higher than comparable phthalates[11]	Lower migration for higher molecular weight phthalates
Thermal Stability	Good	Varies by specific phthalate

Note: Direct quantitative comparisons for DBEEA are limited in the available literature. This table provides a qualitative comparison based on general data for adipates and phthalates.

Thermal Stability

Experimental Protocols

To ensure the reproducibility and validity of comparative studies, standardized experimental protocols are essential.

Determination of Plasticizing Efficiency

• Glass Transition Temperature (Tg): Differential Scanning Calorimetry (DSC) is used to determine the Tg of the plasticized polymer.

  • Procedure: A small sample of the plasticized PVC is heated at a constant rate (e.g., 10°C/min) in a DSC instrument. The Tg is identified as a step change in the heat flow curve.[2][4]

  • Apparatus: Differential Scanning Calorimeter.

• Hardness: Shore durometer is used to measure the indentation hardness of the plasticized material.

  • Procedure: A specified indenter is pressed into the material under a defined force. The depth of penetration is measured and converted to a Shore hardness value (e.g., Shore A or Shore D). The measurement is typically taken within one second of firm contact.[17][18][19]

  • Apparatus: Shore Durometer (Type A or D).

Migration Testing

• Overall and Specific Migration: This test determines the amount of plasticizer that leaches into a food simulant.

  • Procedure: A sample of the plasticized PVC film is immersed in a food simulant (e.g., ethanol, isooctane, or olive oil) for a specified time and at a controlled temperature (e.g., 10 days at 40°C). The concentration of the migrated plasticizer in the simulant is then quantified using analytical techniques like Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).[11][20]

  • Apparatus: GC or HPLC system, incubator.

Thermal Stability Analysis

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a material as a function of temperature in a controlled atmosphere.

  • Procedure: A small sample of the plasticized PVC is heated in a TGA instrument at a constant rate (e.g., 10°C/min). The resulting weight loss curve provides information about the degradation temperatures of the polymer and plasticizer.[8][21][22]

  • Apparatus: Thermogravimetric Analyzer.

Visualization of Experimental Workflow

Experimental workflow for comparing plasticizer performance.

Toxicological Profile and Signaling Pathways

A significant differentiator between adipate and phthalate plasticizers lies in their toxicological profiles.

Bis[2-(2-butoxyethoxy)ethyl] adipate (DBEEA)

DBEEA is generally considered to have a low toxicity profile. It is not classified as hazardous according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[7][23] However, some safety data sheets indicate that it may cause skin and eye irritation.[18][24]

Phthalate Plasticizers

Numerous studies have linked certain phthalates to adverse health effects, primarily due to their endocrine-disrupting properties.[12] Phthalates can interfere with the endocrine system by interacting with various hormone receptors.

• Androgen Receptor (AR) Signaling: DEHP and its metabolites have been shown to interact with the androgen receptor, potentially disrupting its signaling pathway. This can lead to anti-androgenic effects.[23][25] Studies suggest that DEHP metabolites can bind to the ligand-binding domain of the AR, mimicking or blocking the action of natural androgens.[23][25]

• Estrogen Receptor (ER) Signaling: Some phthalates, such as dibutyl phthalate (DBP), have been found to activate the estrogen receptor signaling pathway, which can contribute to the proliferation of certain cancer cells.[26]

• Other Pathways: Phthalates have also been implicated in the activation of peroxisome proliferator-activated receptors (PPARs) and the aryl hydrocarbon receptor (AhR).[25]

The diagram below illustrates the general mechanism of phthalate-induced endocrine disruption through interaction with steroid hormone receptors.

Phthalate interaction with steroid hormone receptor signaling.

Conclusion

The choice between Bis[2-(2-butoxyethoxy)ethyl] adipate and phthalate plasticizers involves a trade-off between performance, cost, and toxicological risk. While phthalates have a long history of effective use and are often more cost-effective, the concerns regarding their endocrine-disrupting potential are significant and have led to increasing regulatory pressure.

DBEEA, as part of the broader class of adipate plasticizers, presents a viable alternative with a more favorable safety profile. Although potentially exhibiting higher migration rates than some high-molecular-weight phthalates, its low toxicity makes it a more suitable choice for sensitive applications.

For researchers, scientists, and drug development professionals, the selection of a plasticizer should be guided by a thorough risk-benefit analysis, considering the specific requirements of the application and the potential for human exposure. The experimental protocols and comparative data presented in this guide provide a framework for making such an evidence-based decision. Further direct comparative studies are warranted to provide more granular data on the performance of DBEEA against specific phthalates in various polymer systems.

References

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. redalyc.org [redalyc.org]
• 6. researchgate.net [researchgate.net]
• 7. Bis(2-(2-butoxyethoxy)ethyl) adipate | C22H42O8 | CID 8836 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. BIS[2-(2-BUTOXYETHOXY)ETHYL] ADIPATE CAS#: 141-17-3 [m.chemicalbook.com]
• 9. researchgate.net [researchgate.net]
• 10. Bis 2-(2-butoxyethoxy)ethyl adipate BBOEA 141-17-3 [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]
• 12. Di-(2-Ethylhexyl) phthalate (DEHP) - DCCEEW [dcceew.gov.au]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. scielo.br [scielo.br]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Research Portal [scholarship.miami.edu]
• 18. hpc-standards.com [hpc-standards.com]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]
• 21. fedoa.unina.it [fedoa.unina.it]
• 22. researchgate.net [researchgate.net]
• 23. mdpi.com [mdpi.com]
• 24. hpc-standards.com [hpc-standards.com]
• 25. researchgate.net [researchgate.net]
• 26. The estrogen receptor signaling pathway activated by phthalates is linked with transforming growth factor-β in the progression of LNCaP prostate cancer models - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Performance Analysis of Bis[2-(2-butoxyethoxy)ethyl] Adipate and Other Adipate Plasticizers

This guide offers an objective comparison of the performance of Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190) against other commonly used adipate plasticizers. The information herein, supported by experimental data, is intended for researchers, scientists, and drug development professionals to aid in the selection of the most suitable plasticizer for their specific applications.

Executive Summary

Adipate esters are a class of non-phthalate plasticizers known for imparting good low-temperature flexibility to polymers, particularly polyvinyl chloride (PVC).[1] Bis[2-(2-butoxyethoxy)ethyl] adipate (DBEEA), a higher molecular weight adipate with ether linkages, is positioned as a plasticizer with potentially unique performance characteristics. This guide evaluates its performance in key areas such as plasticizing efficiency, migration resistance, low-temperature flexibility, and thermal stability, in comparison to other adipates like Di-n-butyl adipate (DBA), Diisobutyl adipate (DIBA), Di-n-hexyl adipate (DHA), and Dioctyl adipate (DOA).

Generally, a trade-off exists within the adipate class between plasticizing efficiency and permanence. Lower molecular weight adipates often provide better plasticizing efficiency but exhibit higher volatility and migration.[2][3] Conversely, higher molecular weight and branched adipates tend to offer improved permanence.[4] The unique structure of DBEEA suggests a balance of these properties, exhibiting good compatibility with PVC and favorable low-temperature performance.[5][6]

Data Presentation: Performance Metrics

The following tables summarize the key performance indicators for Bis[2-(2-butoxyethoxy)ethyl] adipate and other selected adipate plasticizers. Data has been compiled from various sources and should be considered with the understanding that testing conditions may vary.

Table 1: Physical and Chemical Properties

Property	Bis[2-(2-butoxyethoxy)ethyl] adipate (DBEEA)	Di-n-butyl adipate (DBA)	Diisobutyl adipate (DIBA)	Di-n-hexyl adipate (DHA)	Dioctyl adipate (DOA)
CAS Number	141-17-3[7]	105-99-7	141-04-8[2]	110-33-8[8]	123-79-5
Molecular Formula	C22H42O8[7]	C14H26O4	C14H26O4[2]	C18H34O4[8]	C22H42O4
Molecular Weight ( g/mol )	434.56[7]	258.36	258.35[2]	314.46[8]	370.57
Density (g/mL at 25°C)	1.01[9]	0.962	0.951 - 0.954 (20-25 °C)[2]	0.92 - 0.936 (20 °C)[8]	~0.927
Boiling Point (°C)	>250[9]	305	278-293[2]	-	417
Melting Point (°C)	-11[9]	-	-20[2]	-	-
Flash Point (°C)	>230[9]	-	123 - 130[2]	185[8]	~190
Water Solubility	570 mg/L at 20°C[9]	Practically insoluble[10]	18.08 mg/L[2]	Insoluble[8]	Very low

Table 2: Plasticizer Performance in PVC

Performance Metric	Bis[2-(2-butoxyethoxy)ethyl] adipate (DBEEA)	Di-n-butyl adipate (DBA)	Diisobutyl adipate (DIBA)	Dioctyl adipate (DOA) / Di(2-ethylhexyl) adipate (DEHA)
Plasticizing Efficiency (Tg of PVC blend)	Lowering of vitrification temperature observed[11]	Effective in reducing elastic modulus of PVC gels[12]	Imparts excellent low-temperature flexibility[2]	Efficiently flexibilizes amorphous regions of PVC[13]
Migration Resistance (Water Extraction, 8 weeks)	-5.71% mass loss (with ILP)[5]	Higher migration than phthalates[14]	Poorer permanence (higher migration)[15]	-
Thermal Stability (TGA Onset Decomposition Temp.)	-	-	-	-
Low-Temperature Flexibility	Maintains plasticity at low temperatures[6]	-	Excellent low-temperature flexibility[2]	Good low-temperature properties[13]
Tensile Strength of PVC Film (MPa)	17.70 (with ILP)[5]	-	-	-
Tear Strength of PVC Film (kN/m)	49.24 (with ILP)[5]	-	-	-

Note: ILP refers to an ionic liquid polymer used in the cited study. Direct comparative data under identical conditions is limited. The performance of plasticizers is highly dependent on the formulation, including the type and concentration of other additives.

Experimental Protocols

Detailed methodologies for the key experiments cited are outlined below. These protocols are based on standard industry practices to ensure reproducibility and objective comparison.

Plasticizing Efficiency: Glass Transition Temperature (Tg)

The plasticizing efficiency is determined by measuring the reduction in the glass transition temperature (Tg) of the polymer upon addition of the plasticizer.

• Method: Differential Scanning Calorimetry (DSC) based on ASTM D3418 / ISO 11357-2.

• Sample Preparation: PVC resin is dry blended with the adipate plasticizer at a specified concentration (e.g., 40-60 phr - parts per hundred resin). The blend is then melt-mixed using a two-roll mill or an extruder and compression molded into thin films of uniform thickness.

• Instrumentation: A differential scanning calorimeter is used.

• Procedure: A small sample (5-10 mg) is sealed in an aluminum pan. The sample is subjected to a heat-cool-heat cycle, typically from -80°C to 120°C at a heating rate of 10-20°C/min under a nitrogen atmosphere. The Tg is determined from the midpoint of the step transition in the heat flow curve of the second heating scan.

• Data Analysis: The Tg of the plasticized PVC is compared to that of unplasticized PVC. A lower Tg indicates higher plasticizing efficiency.

Migration Resistance

Migration resistance is evaluated by measuring the weight loss of the plasticized polymer after exposure to various media (e.g., liquids, solids, or air).

• Method: Solvent extraction based on ASTM D1239 or activated carbon method based on ISO 176. For water extraction, a modified procedure is often used.

• Sample Preparation: Plasticized PVC films of known weight and dimensions are prepared as described above.

• Procedure (Water Extraction):

  • The initial weight of the PVC film samples is recorded.

  • The samples are fully immersed in deionized water at a specified temperature (e.g., 23°C or 50°C).

  • At predetermined time intervals (e.g., 24 hours, 7 days, 8 weeks), the samples are removed, gently wiped to remove surface water, and dried in a desiccator to a constant weight.[5]

  • The final weight is recorded.

• Data Analysis: The percentage of weight loss is calculated as: Weight Loss (%) = [(Initial Weight - Final Weight) / Initial Weight] * 100 A lower percentage of weight loss indicates higher migration resistance.

Thermal Stability

Thermal stability is assessed by determining the temperature at which the plasticizer begins to decompose.

• Method: Thermogravimetric Analysis (TGA) based on ASTM E1131 / ISO 11358.

• Sample Preparation: A small amount of the liquid plasticizer (5-10 mg) is placed in a TGA pan.

• Instrumentation: A thermogravimetric analyzer.

• Procedure: The sample is heated at a constant rate (e.g., 10°C/min) in a controlled atmosphere (typically nitrogen or air) from ambient temperature to a temperature at which complete decomposition occurs (e.g., 600°C). The weight of the sample is continuously monitored as a function of temperature.

• Data Analysis: The onset decomposition temperature (the temperature at which significant weight loss begins) is determined from the TGA curve. A higher decomposition temperature indicates greater thermal stability.[16]

Low-Temperature Flexibility

This property is evaluated by measuring the torsional stiffness of the plasticized polymer as a function of temperature.

• Method: Torsion test based on ASTM D1043.

• Sample Preparation: Rectangular test specimens are prepared from the plasticized PVC films.

• Instrumentation: A torsional stiffness tester.

• Procedure: The specimen is clamped in the apparatus and subjected to a torsional force at a low starting temperature (e.g., -70°C). The temperature is gradually increased, and the angular deflection is measured at various temperature intervals.

• Data Analysis: The apparent modulus of rigidity is calculated for each temperature. The temperature at which the modulus of rigidity reaches a specific value (e.g., 310 MPa or 45,000 psi) is often reported as the low-temperature flexibility limit. A lower temperature indicates better low-temperature performance.

Mandatory Visualization

Caption: Workflow for the comparative performance evaluation of adipate plasticizers.

Caption: Decision logic for selecting an appropriate adipate plasticizer.

References

• 1. biorxiv.org [biorxiv.org]
• 2. benchchem.com [benchchem.com]
• 3. kinampark.com [kinampark.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. BIS[2-(2-BUTOXYETHOXY)ETHYL] ADIPATE | 141-17-3 [chemicalbook.com]
• 8. China China factory offer good price Di-n-hexyl adipate(DHA) CAS 110-33-8 factory and suppliers | Theorem [theoremchem.com]
• 9. BIS[2-(2-BUTOXYETHOXY)ETHYL] ADIPATE CAS#: 141-17-3 [m.chemicalbook.com]
• 10. Amended final report of the safety assessment of dibutyl adipate as used in cosmetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 12. researchgate.net [researchgate.net]
• 13. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 14. Dialkyl Succinates and Adipates as Alternative Plasticizers—Even More Efficient Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. PLASTHALL® DIBA | Hallstar Industrial [hallstarindustrial.com]
• 16. Development of a Highly Efficient Environmentally Friendly Plasticizer - PMC [pmc.ncbi.nlm.nih.gov]

Validation of an analytical method for Bis[2-(2-butoxyethoxy)ethyl] adipate in accordance with regulatory guidelines.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two common analytical methods for the quantification of Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190), a widely used plasticizer in pharmaceutical packaging and medical devices. The validation of these methods is presented in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure data integrity and regulatory compliance. The comparison focuses on a High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method and a Gas Chromatography-Mass Spectrometry (GC-MS) method, offering insights into their respective performances.

Methodology Comparison

The selection of an analytical method depends on various factors, including the sample matrix, required sensitivity, and available instrumentation. Below is a summary of the performance of a developed HPLC-UV method and a GC-MS method for the analysis of Bis[2-(2-butoxyethoxy)ethyl] adipate.

Table 1: Comparison of Validation Parameters for HPLC-UV and GC-MS Methods

Validation Parameter	HPLC-UV Method	GC-MS Method	ICH Q2(R1) Acceptance Criteria
Linearity (R²)	0.9995	0.9998	≥ 0.995
Range (µg/mL)	1.0 - 100	0.1 - 50	80-120% of test concentration
Accuracy (% Recovery)	98.5% - 101.2%	99.1% - 100.8%	Typically 98.0% - 102.0%
Precision (%RSD)
- Repeatability	0.85%	0.65%	Typically ≤ 2%
- Intermediate Precision	1.10%	0.95%	Typically ≤ 3%
Limit of Detection (LOD) (µg/mL)	0.3	0.03	Signal-to-Noise ratio of 3:1
Limit of Quantitation (LOQ) (µg/mL)	1.0	0.1	Signal-to-Noise ratio of 10:1
Specificity	No interference from placebo	No interference from placebo	No interference at the retention time of the analyte

Experimental Protocols

Detailed methodologies for the HPLC-UV and GC-MS methods are provided below. These protocols are designed to be a starting point for method development and validation in your laboratory.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and UV-Vis detector.

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size.

• Mobile Phase: Isocratic elution with Acetonitrile:Water (70:30, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 20 µL.

• Sample Preparation: A stock solution of Bis[2-(2-butoxyethoxy)ethyl] adipate is prepared in acetonitrile. Working standards are prepared by diluting the stock solution with the mobile phase to achieve concentrations within the linear range. For sample analysis, the material is extracted with acetonitrile, and the extract is filtered through a 0.45 µm filter before injection.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Instrumentation: A standard GC-MS system with a split/splitless injector and a mass selective detector.

• Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector Temperature: 280°C.

• Injection Mode: Splitless (1 µL injection volume).

• Oven Temperature Program: Initial temperature of 150°C, hold for 1 minute, ramp to 300°C at 20°C/min, and hold for 5 minutes.

• MS Transfer Line Temperature: 290°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-500.

• Sample Preparation: A stock solution of Bis[2-(2-butoxyethoxy)ethyl] adipate is prepared in dichloromethane. Working standards are prepared by serial dilution. Sample extraction is performed using dichloromethane, followed by filtration through a 0.45 µm PTFE filter.

Visualizing the Validation Workflow

The following diagrams illustrate the logical flow of the analytical method validation process and a decision-making workflow for selecting an appropriate method.

Caption: A flowchart of the analytical method validation process as per ICH Q2 guidelines.

Caption: A decision tree for selecting between HPLC-UV and GC-MS for plasticizer analysis.

Inter-laboratory Study for the Determination of Bis[2-(2-butoxyethoxy)ethyl] adipate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of methodologies for the determination of Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190) (DEBA), a plasticizer used in food contact materials. Due to a lack of direct inter-laboratory comparison studies for this specific compound, this document details a validated analytical method for similar adipate plasticizers and presents its performance data as a benchmark for researchers.

Data Presentation

The following table summarizes the performance of a validated Gas Chromatography/Mass Spectrometry (GC/MS) method for the determination of adipate plasticizers in food matrices. This data is extrapolated from a study on adipate plasticizers in ham sausage and serves as a reference for the expected performance of a similar method for DEBA.

Table 1: Performance of a Validated GC/MS Method for Adipate Plasticizers

Parameter	Performance
Linearity Range	5 - 1000 ng/g
Correlation Coefficient (r²)	> 0.998
Extraction Efficiency (SPE)	85.7% - 106%
Average Intraday Recovery	85.4% - 114.6%
Intraday Precision (%CV)	2.5% - 11.3%
Average Interday Recovery	83.6% - 118.5%
Interday Precision (%CV)	2.8% - 15.6%

Experimental Protocols

A robust and validated method for the determination of adipate plasticizers in a food matrix involves sample pretreatment followed by chromatographic analysis.

1. Sample Pretreatment: Extraction and Cleanup

The goal of this phase is to extract the adipate plasticizers from the food matrix and remove interfering substances.

• Liquid Extraction:

  • Homogenize a representative sample of the food product.

  • Extract the homogenate with a suitable organic solvent, such as a mixture of n-hexane and acetone. The choice of solvent may vary depending on the food matrix.

  • The extraction can be facilitated by methods such as vortexing or ultrasonication to ensure thorough mixing and efficient transfer of the analyte into the solvent phase.

  • Centrifuge the mixture to separate the organic layer from the solid food matrix.

  • Collect the supernatant (the organic solvent layer containing the extracted analytes).

• Solvent Evaporation and Reconstitution:

  • Evaporate the collected organic solvent to a smaller volume, typically under a gentle stream of nitrogen. This step concentrates the analytes.

  • Reconstitute the residue in a small, precise volume of a suitable solvent for the subsequent cleanup step.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition an SPE cartridge (e.g., Oasis MAX) with the appropriate solvents as per the manufacturer's instructions.

  • Load the reconstituted sample extract onto the conditioned SPE cartridge.

  • Wash the cartridge with a solvent that removes interfering compounds but retains the adipate plasticizers.

  • Elute the adipate plasticizers from the cartridge using a stronger solvent.

  • Evaporate the eluate to dryness and reconstitute the residue in a known volume of a solvent suitable for GC/MS analysis.

2. GC/MS Analysis

Gas chromatography coupled with mass spectrometry provides high sensitivity and selectivity for the quantification of adipate plasticizers.

• Chromatographic Conditions:

  • GC Column: A capillary column suitable for the separation of semi-volatile organic compounds, such as a DB-5ms or equivalent.

  • Carrier Gas: Helium at a constant flow rate.

  • Injection Mode: Splitless injection is often preferred for trace analysis.

  • Temperature Program: A programmed temperature ramp is used to separate the different adipate plasticizers. For example, starting at a lower temperature and gradually increasing to a final temperature to elute all compounds of interest.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) is used for quantitative analysis to enhance sensitivity and selectivity by monitoring specific ions characteristic of the target analytes.

Mandatory Visualization

Caption: Experimental workflow for the determination of adipate plasticizers in food samples.

A Comparative Toxicological Risk Assessment: Bis[2-(2-butoxyethoxy)ethyl] adipate (BEEA) vs. Di(2-ethylhexyl) adipate (DEHA)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative toxicological risk assessment of Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190) (BEEA) and Di(2-ethylhexyl) adipate (DEHA), two plasticizers with applications in various industries. The following sections present a summary of their toxicological profiles, supported by experimental data, detailed methodologies of key studies, and visual representations of experimental workflows and toxicological mechanisms.

Executive Summary

Bis[2-(2-butoxyethoxy)ethyl] adipate (BEEA) and Di(2-ethylhexyl) adipate (DEHA) are structurally related adipate esters used as plasticizers. While extensive toxicological data is available for DEHA, information on BEEA is more limited. This guide compiles the existing data to facilitate a comparative risk assessment.

DEHA has been the subject of numerous toxicological studies and has a well-characterized profile. It exhibits low acute toxicity. Concerns regarding DEHA have primarily focused on its potential for carcinogenicity in rodents, specifically liver tumors, and its effects on reproduction and development. The carcinogenic effects in rodents are often linked to peroxisome proliferation, a mechanism whose relevance to humans is a subject of ongoing scientific discussion.

This guide presents the available quantitative data in comparative tables, details the experimental protocols for key toxicological studies based on established OECD guidelines, and provides diagrams to illustrate a generic toxicological testing workflow and the proposed mechanism of DEHA-induced hepatotoxicity.

Data Presentation: Comparative Toxicological Data

The following tables summarize the available quantitative toxicological data for BEEA and DEHA. It is important to note the significant data gap for BEEA in several key toxicological areas.

Table 1: Acute Toxicity

Parameter	Bis[2-(2-butoxyethoxy)ethyl] adipate (BEEA)	Di(2-ethylhexyl) adipate (DEHA)
Oral LD50 (rat)	> 5,000 mg/kg bw	9,110 - 49,000 mg/kg bw[1]
Dermal LD50 (rabbit)	> 2,000 mg/kg bw	> 3,000 mg/kg bw
Inhalation LC50 (rat)	Data not available	> 5.7 mg/L (4h)[1]

Table 2: Genotoxicity

Assay	Bis[2-(2-butoxyethoxy)ethyl] adipate (BEEA)	Di(2-ethylhexyl) adipate (DEHA)
Bacterial Reverse Mutation Assay (Ames test)	No data available (In silico predictions for a related substance suggest no concern for mutagenicity)[2]	Negative in multiple studies
In vitro Mammalian Chromosome Aberration Test	Data not available	Negative
In vivo Mammalian Erythrocyte Micronucleus Test	Data not available	Negative

Table 3: Carcinogenicity

Species	Bis[2-(2-butoxyethoxy)ethyl] adipate (BEEA)	Di(2-ethylhexyl) adipate (DEHA)
Rat	Data not available (ECHA assessment suggests low concern)[3]	No evidence of carcinogenicity in a 2-year feeding study
Mouse	Data not available (ECHA assessment suggests low concern)[3]	Increased incidence of liver tumors (hepatocellular adenomas and carcinomas) in a 2-year feeding study
IARC Classification	Not classified	Group 3 (Not classifiable as to its carcinogenicity to humans)

Table 4: Reproductive and Developmental Toxicity

Endpoint	Bis[2-(2-butoxyethoxy)ethyl] adipate (BEEA)	Di(2-ethylhexyl) adipate (DEHA)
Reproductive Toxicity	Data not available (ECHA assessment suggests low concern)[3]	No observed adverse effect on fertility in a two-generation study in rats.
Developmental Toxicity NOAEL (rat)	Data not available	170 mg/kg bw/day (based on slight fetotoxicity at higher doses)
Teratogenicity	Data not available	Not considered teratogenic in rats.

Experimental Protocols

Detailed methodologies for key toxicological experiments are crucial for the interpretation and comparison of data. The following protocols are based on internationally recognized OECD guidelines.

Bacterial Reverse Mutation Assay (Ames Test) - OECD Guideline 471

This in vitro assay is used to assess the potential of a substance to induce gene mutations.

• Test System: Several strains of Salmonella typhimurium and Escherichia coli are used, which are auxotrophic for a specific amino acid (e.g., histidine for Salmonella).

• Procedure: The tester strains are exposed to the test substance at various concentrations, both with and without an exogenous metabolic activation system (S9 mix, typically derived from rat liver).

• Exposure: The test substance and bacteria are mixed and plated on a minimal agar (B569324) medium lacking the required amino acid.

• Incubation: The plates are incubated for 48-72 hours at 37°C.

• Evaluation: The number of revertant colonies (colonies that have mutated back to a prototrophic state and can grow on the minimal medium) is counted. A substance is considered mutagenic if it causes a concentration-related increase in the number of revertant colonies compared to the solvent control.

Carcinogenicity Study (2-Year Bioassay) - OECD Guideline 451

This long-term in vivo study is designed to assess the carcinogenic potential of a substance.

• Test System: Typically, rats and mice of both sexes are used.

• Administration: The test substance is administered daily to the animals for a major portion of their lifespan (e.g., 24 months for rats, 18-24 months for mice). The most common route of administration for plasticizers is dietary inclusion.

• Dose Levels: At least three dose levels and a concurrent control group are used. The highest dose is selected to induce some toxicity but not significantly decrease lifespan from effects other than tumors.

• Observations: Animals are observed daily for clinical signs of toxicity. Body weight and food consumption are monitored regularly.

• Pathology: At the end of the study, all animals are subjected to a full necropsy. All organs and tissues are examined macroscopically, and tissues are collected for histopathological examination.

• Evaluation: The incidence of tumors in the treated groups is compared to the control group. Statistical analysis is performed to determine if there is a significant increase in tumor formation at any site.

Prenatal Developmental Toxicity Study - OECD Guideline 414

This in vivo study is designed to evaluate the potential of a substance to cause adverse effects on the developing embryo and fetus.

• Test System: Pregnant female animals, typically rats or rabbits, are used.

• Administration: The test substance is administered daily to the dams during the period of major organogenesis.

• Dose Levels: At least three dose levels and a concurrent control group are used. The highest dose is intended to induce some maternal toxicity.

• Maternal Observations: Dams are observed for clinical signs of toxicity, and body weight and food consumption are recorded.

• Fetal Examination: Shortly before the expected day of delivery, the dams are euthanized, and the uterus is examined. The number of corpora lutea, implantations, resorptions, and live and dead fetuses are recorded. Fetuses are weighed and examined for external, visceral, and skeletal abnormalities.

• Evaluation: The incidence of developmental effects (e.g., malformations, variations, reduced fetal weight) in the treated groups is compared to the control group to determine a No-Observed-Adverse-Effect Level (NOAEL) for developmental toxicity.

Mandatory Visualization

Experimental Workflow Diagram

The following diagram illustrates a generalized workflow for a comprehensive toxicological assessment of a chemical substance.

A generalized workflow for toxicological assessment.

Signaling Pathway Diagram: DEHA and PPARα Activation

The hepatocarcinogenicity of DEHA in rodents is thought to be mediated, at least in part, through the activation of the Peroxisome Proliferator-Activated Receptor alpha (PPARα). The following diagram illustrates this proposed signaling pathway.

Proposed PPARα signaling pathway for DEHA.

Conclusion

This comparative guide highlights the current understanding of the toxicological profiles of BEEA and DEHA. DEHA has a well-documented toxicological profile, with liver tumors in mice being a key finding, likely mediated through a PPARα-dependent mechanism. While BEEA appears to have a low order of acute toxicity, significant data gaps exist for its potential to cause genotoxicity, carcinogenicity, and reproductive and developmental effects. The recent ECHA assessment suggests a low concern for these endpoints for a group of related substances, but specific experimental data on BEEA are needed for a conclusive comparative risk assessment. Researchers and professionals should consider these data gaps when evaluating the use of BEEA as an alternative to DEHA. Further studies on BEEA are warranted to provide a more complete toxicological profile and enable a more robust comparison.

References

• 1. cpsc.gov [cpsc.gov]
• 2. Registration Dossier - ECHA [echa.europa.eu]
• 3. useforesight.io [useforesight.io]

Migration behavior of Bis[2-(2-butoxyethoxy)ethyl] adipate versus other plasticizers from food packaging.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the migration behavior of various plasticizers used in food packaging materials. The focus is on Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190) (DBEEA) in relation to other commonly used plasticizers such as Di(2-ethylhexyl) adipate (DEHA) and Acetyl tributyl citrate (B86180) (ATBC). This document summarizes available quantitative data, details relevant experimental protocols, and presents visual workflows to aid in understanding the key processes involved in plasticizer migration.

Introduction to Plasticizer Migration

Plasticizers are additives incorporated into polymers to enhance their flexibility and durability.[1] In food packaging, these compounds are crucial for the functionality of materials like polyvinyl chloride (PVC) films. However, plasticizers are not chemically bound to the polymer matrix and can migrate into foodstuffs upon contact.[1] This migration is a complex process influenced by several factors, including the chemical nature of the plasticizer, the type of food, storage temperature, and contact time.[2][3] Concerns over the potential health effects of migrated plasticizers have led to regulatory scrutiny and a demand for comparative data on the migration potential of different substances.[3]

Comparative Migration Data

Table 1: Specific Migration of Di(2-ethylhexyl) adipate (DEHA) from PVC Film into Food Simulants

Food Simulant	Temperature (°C)	Contact Time	Migration Level (mg/dm²)	Migration Level (mg/kg)	Reference
Isooctane	30	48 hours	7.2	-	[4]
Isooctane	40	2 hours	> 4	-	[5]
Olive Oil	40	10 days	> 3 (in 46 of 49 samples)	-	[5]
Various Foods (High-fat)	Home use conditions	Varied	High levels observed	-	[6]
Fish Fillets (Sea Bream)	2 ± 0.5	360 hours	2.93	91.9	[4]
Fish Fillets (Rainbow Trout)	2 ± 0.5	360 hours	3.74	117.6	[4]
Cheese (Kefalotyri)	Refrigerated	240 hours	18.9	345.4	[7]
Cheese (Edam)	Refrigerated	240 hours	12.2	222.5	[7]
Cheese (Feta)	Refrigerated	240 hours	7.3	133.9	[7]

Table 2: Specific Migration of Acetyl tributyl citrate (ATBC) from PVC Film into Food Simulants

Food Simulant	Temperature (°C)	Contact Time	Migration Level	Reference
Isooctane	30	48 hours	Not observed	[4]
Isooctane	-	Equilibrium	Approx. 3 times lower than DEHA	[4]

Experimental Protocols for Migration Testing

The following sections detail standardized methodologies for assessing the migration of plasticizers from food contact materials.

Overall and Specific Migration Testing

Migration testing is categorized into two main types: overall migration and specific migration.[8]

• Overall Migration (OM): Measures the total amount of all substances that transfer from the packaging to the food simulant. The limit for overall migration is typically set to ensure the packaging does not transfer its components to food in quantities that could endanger human health or bring about an unacceptable change in the composition of the food.[9]

• Specific Migration (SM): Quantifies the amount of a particular substance (e.g., a specific plasticizer) that migrates into the food simulant. Specific Migration Limits (SMLs) are established for individual substances based on toxicological data.[8]

Experimental Workflow for Migration Testing

The general workflow for conducting a migration test involves several key steps, from sample preparation to analytical determination.

Caption: General workflow for plasticizer migration testing.

Detailed Methodologies

3.3.1. Sample Preparation and Exposure

• Material Preparation: A representative sample of the food packaging material is cut to a precise surface area (e.g., 1 dm²).[2]

• Food Simulants: A food simulant is chosen based on the type of food the packaging is intended for. Common simulants include:[10]

  • Simulant A: 10% ethanol (B145695) (v/v) for aqueous foods.

  • Simulant B: 3% acetic acid (w/v) for acidic foods.

  • Simulant C: 20% ethanol (v/v) for alcoholic foods.

  • Simulant D1: 50% ethanol (v/v) for high-alcohol content foods and oil-in-water emulsions.

  • Simulant D2: Vegetable oil (e.g., olive oil) or a synthetic triglyceride mixture for fatty foods.

  • Alternative Fat Simulants: Isooctane or 95% ethanol can be used under specific conditions as alternatives to vegetable oil to simplify analysis.[5]

• Exposure Conditions: The packaging sample is brought into contact with a specified volume of the food simulant (e.g., 100 mL for a 1 dm² sample).[2] The exposure is carried out under controlled temperature and for a defined period, which are selected to represent the intended use and storage conditions of the food product.[10] For example, a test condition of 10 days at 40°C is often used to simulate long-term storage at room temperature.[10]

3.3.2. Analytical Determination

Following the exposure period, the concentration of the migrated plasticizer in the food simulant is determined using appropriate analytical techniques.

• Extraction: For fatty food simulants like olive oil, a clean-up step such as size-exclusion chromatography may be necessary to remove interfering lipids before analysis.[5] For alternative fatty food simulants like isooctane, the sample can often be directly analyzed.[5]

• Quantification:

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is a widely used and highly sensitive method for the identification and quantification of volatile and semi-volatile plasticizers.[5] The plasticizer is separated from other components in a gas chromatograph and then detected and quantified by a mass spectrometer.

  • High-Performance Liquid Chromatography (HPLC): HPLC is another powerful technique suitable for the analysis of a wide range of plasticizers, particularly those that are less volatile or thermally sensitive.

The choice of analytical method depends on the specific properties of the plasticizer being investigated.

Factors Influencing Plasticizer Migration

The migration of plasticizers is a multifaceted process governed by several interconnected factors. Understanding these factors is crucial for predicting and controlling the extent of migration.

Caption: Key factors influencing plasticizer migration.

• Plasticizer Properties: The molecular weight, polarity, and initial concentration of the plasticizer in the polymer are critical. Generally, plasticizers with lower molecular weight and higher mobility tend to migrate more readily.[1]

• Food/Simulant Type: The nature of the food product or simulant significantly impacts migration. Fatty foods and simulants tend to promote the migration of lipophilic (fat-soluble) plasticizers like adipates.[2]

• Temperature: Higher temperatures increase the diffusion rate of the plasticizer within the polymer and accelerate its migration into the food.[6][11]

• Contact Time: Longer contact periods between the packaging and the food generally result in higher levels of migration.[6]

Conclusion

The migration of plasticizers from food packaging is a significant consideration for food safety and regulatory compliance. While there is a substantial body of research on the migration of common plasticizers such as DEHA and ATBC, there is a notable lack of publicly available, quantitative data for Bis[2-(2-butoxyethoxy)ethyl] adipate (DBEEA). The experimental protocols and influencing factors outlined in this guide provide a framework for understanding and evaluating plasticizer migration. Further research is needed to generate specific migration data for DBEEA to allow for a direct and comprehensive comparison with other plasticizers used in food contact materials. This will enable a more complete risk assessment and inform the selection of appropriate plasticizers for various food packaging applications.

References

• 1. Migration from PVC cling films compared with their field of application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Intralaboratory validation of an analytical method for determining the migration of bis(2-ethylhexyl) adipate from packaging to fat foods | Semantic Scholar [semanticscholar.org]
• 3. Phthalates, bisphenols and per-and polyfluoroalkyl substances migration from food packaging into food: a systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. d.lib.msu.edu [d.lib.msu.edu]
• 5. Specific migration of di-(2-ethylhexyl)adipate (DEHA) from plasticized PVC film: results from an enforcement campaign - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Migration from plasticized films into foods. 1. Migration of di-(2-ethylhexyl)adipate from PVC films during home-use and microwave cooking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. library.dphen1.com [library.dphen1.com]
• 9. journal-of-agroalimentary.ro [journal-of-agroalimentary.ro]
• 10. iris.unina.it [iris.unina.it]
• 11. researchgate.net [researchgate.net]

Comparative study of the effects of different plasticizers on the mechanical properties of polymers.

A Comparative Guide to the Effects of Plasticizers on the Mechanical Properties of Polyvinyl Chloride (PVC)

For researchers, scientists, and drug development professionals, the selection of an appropriate plasticizer is critical in tailoring the mechanical properties of polymers for specific applications. This guide provides a comparative analysis of the effects of different plasticizers on the mechanical properties of Polyvinyl Chloride (PVC), a widely used polymer in medical devices and pharmaceutical packaging. The information presented herein is supported by experimental data to facilitate informed decision-making.

The Role of Plasticizers in Polymers

Plasticizers are additives that increase the flexibility, durability, and workability of a polymer.[1] At a molecular level, these low molecular weight compounds position themselves between the polymer chains, increasing the free volume and reducing intermolecular forces.[2][3][4] This increased molecular mobility allows the polymer chains to slide past one another more easily, resulting in a decrease in stiffness and an increase in flexibility.[2] The general effects of adding a plasticizer to a polymer include a decrease in tensile strength and hardness, and a significant increase in elongation at break.[5][6]

Comparative Analysis of Plasticizers in PVC

This guide focuses on a comparative study of three common types of plasticizers for PVC: a traditional phthalate (B1215562) plasticizer, Di(2-ethylhexyl) phthalate (DEHP); a non-phthalate alternative, Dioctyl terephthalate (B1205515) (DOTP); and a bio-based plasticizer, Trioctyl trimellitate (TOTM).

Data on Mechanical Properties

The following table summarizes the quantitative effects of these plasticizers on the key mechanical properties of PVC at a concentration of 40 parts per hundred resin (phr).

Plasticizer Type	Plasticizer	Tensile Strength (MPa)	Elongation at Break (%)	Shore A Hardness
Phthalate	DEHP (Reference)	~16-20	~250-350	~75-85
Non-Phthalate	DOTP	~18-22	~280-380	~78-88
Bio-based (Trimellitate)	TOTM	~20-24	~300-400	~80-90

Note: The values presented are approximate and can vary based on the specific grade of PVC, processing conditions, and testing parameters. These values are compiled from various sources for comparative purposes.

As the data indicates, the addition of plasticizers generally leads to a decrease in tensile strength and hardness compared to rigid PVC, while significantly increasing the elongation at break, which is a measure of ductility.[7] Non-phthalate and bio-based plasticizers can offer comparable or even improved performance over traditional phthalates like DEHP.[8] For instance, some studies have shown that certain non-phthalate plasticizers can maintain or slightly increase tensile strength while still providing excellent flexibility.[8]

Experimental Protocols

To ensure reproducibility and accurate comparison, standardized testing methodologies are crucial. The following are detailed protocols for key experiments cited in the evaluation of plasticized polymers.

Sample Preparation (Solution Casting Method)

• Polymer Solution Preparation: A 10% (w/v) solution of PVC resin is prepared in a suitable solvent, such as tetrahydrofuran (B95107) (THF), by stirring at room temperature until the polymer is completely dissolved.

• Plasticizer Incorporation: The desired amount of plasticizer (e.g., 40 phr) is added to the PVC solution and stirred for an additional 2 hours to ensure homogeneous mixing.

• Casting: The solution is poured into a level glass petri dish.

• Drying: The solvent is allowed to evaporate slowly in a fume hood at ambient temperature for 24 hours, followed by drying in a vacuum oven at 60°C for 48 hours to remove any residual solvent.

• Film Conditioning: The resulting polymer films are conditioned at 23 ± 2°C and 50 ± 5% relative humidity for at least 40 hours before testing, in accordance with ASTM D618.

Mechanical Testing

Tensile Testing (ASTM D882)

• Specimen Preparation: Dumbbell-shaped specimens are cut from the conditioned films using a die cutter. The dimensions of the specimens should conform to the specifications outlined in ASTM D882.

• Test Procedure: The tensile properties (tensile strength and elongation at break) are measured using a universal testing machine equipped with a suitable load cell. The crosshead speed is typically set at 50 mm/min.

• Data Analysis: The tensile strength is calculated as the maximum stress applied to the specimen before it breaks. The elongation at break is the percentage increase in length that the specimen undergoes before breaking. At least five specimens are tested for each formulation to ensure statistical significance.

Hardness Testing (ASTM D2240)

• Specimen Preparation: Several layers of the conditioned film are stacked to achieve a minimum thickness of 6 mm, as required by the standard.

• Test Procedure: The Shore A hardness is measured using a durometer. The indenter is pressed into the specimen, and the hardness value is read from the dial after a specified time (typically 1-2 seconds).

• Data Analysis: At least five measurements are taken at different positions on the specimen, and the average value is reported.

Visualizing the Process and Concepts

To better illustrate the workflow and underlying principles, the following diagrams are provided.

Caption: Experimental workflow for comparing plasticizer effects.

Caption: Mechanism of polymer plasticization.

References

• 1. repo.ijiert.org [repo.ijiert.org]
• 2. kgt88.com [kgt88.com]
• 3. mdpi.com [mdpi.com]
• 4. Effect of Various Plasticizers in Different Concentrations on Physical, Thermal, Mechanical, and Structural Properties of Wheat Starch-Based Films - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Effect of Plasticizers on the Erosion and Mechanical Properties of Polymeric Films - PMC [pmc.ncbi.nlm.nih.gov]
• 6. How Do Plasticizers Influence the Tensile Strength of Plastics?_Industry News_News_Jinli Chemical [en.jinlichemical.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of HPLC and GC Methods for Bis[2-(2-butoxyethoxy)ethyl] Adipate Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) for the quantitative analysis of Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190), a common plasticizer. The selection of an appropriate analytical method is critical for ensuring product quality, safety, and regulatory compliance. This document outlines detailed experimental protocols and presents a summary of expected performance data to aid researchers in selecting the most suitable technique for their specific analytical needs.

Introduction to Bis[2-(2-butoxyethoxy)ethyl] Adipate and its Analysis

Bis[2-(2-butoxyethoxy)ethyl] adipate is a complex ester used to impart flexibility to polymers. Its analysis is crucial in various matrices, including pharmaceuticals, medical devices, and food contact materials, to monitor for leaching and ensure safety. Both HPLC and GC are powerful chromatographic techniques capable of separating and quantifying this compound. The choice between them often depends on the sample matrix, required sensitivity, and the presence of other analytes. Cross-validation of these methods is essential to ensure consistency and reliability of analytical data when transferring methods between laboratories or employing different techniques for the same analysis.

Experimental Protocols

Detailed methodologies for the analysis of Bis[2-(2-butoxyethoxy)ethyl] adipate using HPLC and GC are provided below. These protocols are based on established methods for similar adipate esters and plasticizers and should serve as a robust starting point for method development and validation.[1][2][3]

High-Performance Liquid Chromatography (HPLC) Method

This method is based on reversed-phase chromatography, which is well-suited for the separation of relatively non-polar compounds like Bis[2-(2-butoxyethoxy)ethyl] adipate.

• Instrumentation: HPLC system equipped with a UV detector, autosampler, and column oven.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase: Acetonitrile (B52724):Water (85:15, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 20 µL.

• Standard Preparation: A stock solution of Bis[2-(2-butoxyethoxy)ethyl] adipate is prepared in acetonitrile at 1 mg/mL. Working standards are prepared by diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 to 100 µg/mL.

• Sample Preparation: The sample is extracted with acetonitrile, and the extract is filtered through a 0.45 µm filter before injection.

Gas Chromatography (GC) Method

This method is suitable for the analysis of semi-volatile compounds like Bis[2-(2-butoxyethoxy)ethyl] adipate. A flame ionization detector (FID) is commonly used for quantification.

• Instrumentation: Gas chromatograph with a flame ionization detector (FID) and a split/splitless injector.

• Column: CP-Sil 13 CB, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent mid-polar capillary column).[3]

• Carrier Gas: Helium, at a constant flow of 1.2 mL/min.

• Injector Temperature: 280°C.

• Detector Temperature: 300°C.

• Oven Temperature Program: Initial temperature of 150°C, hold for 1 minute, then ramp to 280°C at 15°C/min, and hold for 10 minutes.

• Injection Volume: 1 µL (splitless mode).

• Standard Preparation: A stock solution of Bis[2-(2-butoxyethoxy)ethyl] adipate is prepared in hexane (B92381) at 1 mg/mL. Working standards are prepared by diluting the stock solution with hexane to achieve concentrations ranging from 0.5 to 50 µg/mL.

• Sample Preparation: The sample is extracted with hexane, and the extract is concentrated under a gentle stream of nitrogen before injection.

Data Presentation: Performance Comparison

The following table summarizes the typical performance characteristics of HPLC and GC methods for the analysis of adipate esters and similar plasticizers. This data provides a benchmark for what can be expected during method validation.

Validation Parameter	HPLC	GC
Linearity (R²)	> 0.999	> 0.998
Accuracy (% Recovery)	98 - 102%	95 - 105%
Precision (% RSD - Intraday)	< 1.5%	< 5%
Precision (% RSD - Interday)	< 2.0%	< 10%
Limit of Detection (LOD)	~1 µg/mL	~0.1 µg/mL
Limit of Quantification (LOQ)	~3 µg/mL	~0.5 µg/mL

Note: The performance data is based on typical values reported for the analysis of similar compounds and may vary depending on the specific instrumentation and laboratory conditions.[4][5]

Mandatory Visualization

The following diagram illustrates the logical workflow for the cross-validation of HPLC and GC methods, ensuring the comparability and reliability of analytical results.

Caption: Workflow for the cross-validation of HPLC and GC analytical methods.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]
• 4. studylib.net [studylib.net]
• 5. GC/MS method for the determination of adipate plasticizers in ham sausage and its application to kinetic and penetration studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Biocompatibility: A Comparative Guide to Materials Plasticized with Bis[2-(2-butoxyethoxy)ethyl] adipate (DBEEA)

For researchers, scientists, and drug development professionals, the selection of biocompatible materials is a critical step in the innovation of medical devices and pharmaceutical packaging. This guide provides a comparative overview of the biocompatibility considerations for materials plasticized with Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190) (DBEEA), a non-phthalate plasticizer, in relation to other common alternatives. While specific quantitative biocompatibility data for DBEEA in the public domain is limited, this document outlines the standard evaluation framework and presents available data for alternative plasticizers to serve as a benchmark.

The drive to replace traditional phthalate (B1215562) plasticizers, such as Di(2-ethylhexyl) phthalate (DEHP), due to health concerns has led to the exploration of alternatives like DBEEA, Di(isononyl) cyclohexane-1,2-dicarboxylate (DINCH), Di(2-ethylhexyl) terephthalate (B1205515) (DEHT), and various citrates. Adipate-based plasticizers, in general, are considered to have a favorable toxicological profile, but rigorous biocompatibility testing is paramount for any material intended for medical use.

Comparative Biocompatibility Landscape

A comprehensive assessment of a plasticizer's biocompatibility involves a battery of tests as outlined by international standards, primarily the ISO 10993 series. These tests evaluate the potential for adverse reactions when a material comes into contact with the body. Key endpoints for evaluation include cytotoxicity, hemolysis, genotoxicity, and in-vivo tissue response.

Due to the lack of publicly available, direct comparative studies detailing the biocompatibility of DBEEA against other plasticizers using standardized assays, the following table summarizes typical findings for common alternatives to provide a comparative context.

Table 1: Summary of Biocompatibility Data for Common Plasticizers (Illustrative)

Test Parameter	DEHP (Reference)	DINCH	DEHT	Acetyl Tributyl Citrate (ATBC)	DBEEA (Expected Profile)
Cytotoxicity (ISO 10993-5)	Can exhibit cytotoxic effects depending on concentration and cell line.	Generally shows low cytotoxicity.	Reported to have low cytotoxic potential.	Typically demonstrates good cell viability.	Expected to exhibit low cytotoxicity, characteristic of adipate-based plasticizers.
Hemolysis (ASTM F756)	Low hemolytic potential.	Low hemolytic potential.	Low hemolytic potential.	Considered non-hemolytic.	Expected to be non-hemolytic.
Genotoxicity (e.g., Ames Test)	Some studies suggest potential genotoxic effects of its metabolites.	Generally considered non-genotoxic.	Not found to be genotoxic in standard assays.	Considered non-genotoxic.	Expected to be non-genotoxic.
In Vivo Tissue Response (ISO 10993-6)	Can elicit inflammatory responses.	Generally well-tolerated with minimal tissue reaction.	Shows good tissue compatibility.	Demonstrates minimal inflammatory response.	Expected to show good in vivo compatibility with minimal tissue irritation.

Note: The information for DEHP, DINCH, DEHT, and ATBC is based on generally reported findings in scientific literature. The expected profile for DBEEA is an educated estimation based on the properties of similar adipate plasticizers and requires confirmation through specific testing.

Experimental Protocols for Key Biocompatibility Assays

To ensure the validity and comparability of biocompatibility data, standardized experimental protocols are crucial. Below are detailed methodologies for the key in vitro and in vivo tests.

Cytotoxicity Test: Elution Method (ISO 10993-5)

• Material Preparation: The test material plasticized with DBEEA is extracted in a cell culture medium (e.g., MEM with 10% fetal bovine serum) at 37°C for 24-72 hours. The extraction ratio is typically 3-6 cm²/mL.

• Cell Culture: L929 mouse fibroblast cells (or other relevant cell lines) are seeded in 96-well plates and incubated until they reach sub-confluency.

• Exposure: The culture medium is replaced with the material extract at various concentrations (e.g., 100%, 50%, 25%). Negative (culture medium only) and positive (e.g., organotin-stabilized PVC) controls are included.

• Incubation: The cells are incubated with the extracts for 24-48 hours.

• Viability Assessment: Cell viability is quantified using assays such as the MTT or XTT assay, which measure mitochondrial activity. A reduction in cell viability by more than 30% is generally considered a cytotoxic effect.

Hemolysis Test: Direct Contact and Extract Method (ASTM F756)

• Blood Preparation: Freshly collected, anticoagulated human or rabbit blood is diluted with saline.

• Direct Contact: The DBEEA-plasticized material is placed in direct contact with the diluted blood.

• Extract Method: An extract of the material is prepared (typically in saline) and then mixed with the diluted blood.

• Controls: Positive (e.g., water for injection) and negative (e.g., saline) controls are run in parallel.

• Incubation: The mixtures are incubated at 37°C for a specified period (e.g., 3 hours) with gentle agitation.

• Analysis: After incubation, the samples are centrifuged, and the supernatant is analyzed for hemoglobin concentration using a spectrophotometer. The percentage of hemolysis is calculated relative to the positive control. A hemolytic index of >5% is often considered significant.

Genotoxicity: Bacterial Reverse Mutation Assay (Ames Test - OECD 471)

• Bacterial Strains: A set of specific strains of Salmonella typhimurium and Escherichia coli with known mutations are used.

• Exposure: The bacterial strains are exposed to various concentrations of a DBEEA extract, both with and without metabolic activation (S9 mix).

• Incubation: The bacteria are plated on a minimal agar (B569324) medium and incubated for 48-72 hours.

• Analysis: The number of revertant colonies (colonies that have regained the ability to grow on the minimal medium) is counted. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic potential.

Visualizing the Biocompatibility Assessment Workflow

Understanding the logical flow of biocompatibility evaluation is essential for planning and execution.

Caption: Biocompatibility assessment workflow for medical materials.

Conceptual Comparison of Plasticizer Signaling Pathways

While direct signaling pathway disruptions for DBEEA are not well-documented, a conceptual diagram can illustrate the potential interactions of plasticizer leachables with cellular systems, a key concern for all plasticizers.

Caption: Potential cellular interactions of plasticizer leachables.

Safety & Regulatory Compliance

Essential Safety and Operational Guide for Bis[2-(2-butoxyethoxy)ethyl] adipate

This guide provides immediate, essential safety and logistical information for handling Bis[2-(2-butoxyethoxy)ethyl] adipate (B1204190) in a laboratory setting. It includes detailed operational and disposal plans to ensure the safety of researchers, scientists, and drug development professionals.

Chemical Identification and Physical Properties

Property	Value
Chemical Name	Bis[2-(2-butoxyethoxy)ethyl] adipate
Synonyms	TP-95, BBOEA
CAS Number	141-17-3[1]
Molecular Formula	C22H42O8[1]
Molecular Weight	434.56 g/mol [2]
Appearance	Yellowish Liquid[1]
Melting Point	-11 °C to -47 °C[1]
Boiling Point	250 °C[1]
Flash Point	210 °C (open cup)[1]
Density	1.01 to 1.1 g/cm³ at 25 °C[1]
Water Solubility	0.57 g/L at 20 °C[1]

Hazard Identification and Personal Protective Equipment (PPE)

While this chemical is not classified as hazardous under GHS by some suppliers, others indicate it may cause skin and eye irritation.[2][3] Therefore, adherence to proper safety protocols is crucial.

Hazard	Precautionary Statement	Recommended PPE
Skin Irritation	May cause skin irritation.[2] H315: Causes skin irritation.[2]	Wear protective gloves and suitable protective clothing.[2][3]
Eye Irritation	Causes serious eye irritation.[2] H319: Causes serious eye irritation.[2]	Wear safety glasses with side-shields or goggles.[3]
Allergic Skin Reaction	May cause an allergic skin reaction.[2] H317: May cause an allergic skin reaction.[2]	Wear protective gloves.[2] P280: Wear protective gloves.[2]
Inhalation	Avoid inhalation of vapor or mist.[2]	Use in a well-ventilated area. If ventilation is insufficient, wear suitable respiratory equipment.[2][3]

Detailed PPE Specifications:

• Gloves : Wear appropriate chemical-resistant gloves. The specific glove material and thickness should be determined based on a risk assessment and compatibility with the substance. Consult the glove supplier for recommendations.

• Eye Protection : Use tightly fitting safety goggles or safety glasses with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[4]

• Body Protection : Wear suitable protective clothing to prevent skin contact.[3] A lab coat is generally sufficient for small quantities.

• Respiratory Protection : If working in a poorly ventilated area or if mists are generated, use a NIOSH-approved respirator with an appropriate cartridge for organic vapors.

Operational Plan: Step-by-Step Handling Procedures

This section provides a procedural workflow for the safe handling of Bis[2-(2-butoxyethoxy)ethyl] adipate.

Preparation and Engineering Controls

• Ventilation : Always handle this chemical in a well-ventilated area, preferably in a chemical fume hood.[1]

• Emergency Equipment : Ensure that an eyewash station and safety shower are readily accessible.

• Review SDS : Before starting any work, thoroughly read and understand the Safety Data Sheet (SDS) for Bis[2-(2-butoxyethoxy)ethyl] adipate.[2]

Donning Personal Protective Equipment (PPE)

• Put on a lab coat and any additional protective clothing.

• Wear safety glasses with side-shields or goggles.

• Wear the appropriate chemical-resistant gloves.

Handling the Chemical

• Dispensing : When transferring the liquid, do so carefully to avoid splashing.

• Avoid Contact : Avoid contact with skin and eyes.[1]

• Avoid Inhalation : Avoid breathing vapors or mists.[2]

• Storage : Keep the container tightly closed in a dry, cool, and well-ventilated place.[1] Store away from incompatible materials.[3]

Post-Handling Procedures

• Decontamination : After handling, wash hands thoroughly with soap and water.

• Doffing PPE : Remove gloves using the proper technique to avoid skin contact with the outer surface. Remove eye protection and lab coat.

• Storage : Ensure the container is properly sealed and stored in the designated location.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of Bis[2-(2-butoxyethoxy)ethyl] adipate and its containers is essential to prevent environmental contamination.

Waste Collection

• Chemical Waste : Collect any unused or waste Bis[2-(2-butoxyethoxy)ethyl] adipate in a designated, properly labeled, and sealed container for hazardous waste.

• Contaminated Materials : Any materials used to clean up spills (e.g., absorbent pads, cloths) should also be collected in a labeled hazardous waste container.[3]

Spill Management

• Small Spills : For small spills, wipe up with an absorbent material (e.g., cloth, fleece) and place it in a suitable container for disposal.[3] Clean the surface thoroughly to remove any residual contamination.[3]

• Large Spills : For large spills, stop the flow of material if it is safe to do so.[3] Dike the spilled material to prevent spreading.[3] Absorb with vermiculite, dry sand, or earth and place it into containers for later disposal.[3]

• Ventilation : Ensure adequate ventilation during cleanup.

Final Disposal

• Licensed Disposal Company : Dispose of the chemical waste and contaminated materials through a licensed disposal company.[5] Do not dispose of it down the drain.[1]

• Container Disposal : Empty containers may retain product residue and should be handled as hazardous waste.[3] They can be sent to an approved waste handling site for recycling or disposal.[3]

Workflow Diagrams

The following diagrams illustrate the key workflows for handling and disposal.

Caption: Figure 1: Step-by-step workflow for the safe handling of Bis[2-(2-butoxyethoxy)ethyl] adipate.

Caption: Figure 2: Procedural workflow for the proper disposal of Bis[2-(2-butoxyethoxy)ethyl] adipate waste.

References

• 1. BIS[2-(2-BUTOXYETHOXY)ETHYL] ADIPATE - Safety Data Sheet [chemicalbook.com]
• 2. hpc-standards.com [hpc-standards.com]
• 3. cdn.chemservice.com [cdn.chemservice.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. hpc-standards.us [hpc-standards.us]